Ethyl 5-chloro-2,4-difluorobenzoate

• CAS: 1239592-10-9

Core Science & Biosynthesis

Technical Monograph: Ethyl 5-chloro-2,4-difluorobenzoate

CAS Number: 1239592-10-9 Document Type: Technical Reference Guide Audience: Medicinal Chemists, Process Engineers, and Drug Development Scientists

Executive Summary

Ethyl 5-chloro-2,4-difluorobenzoate is a high-value fluorinated intermediate critical to the synthesis of next-generation fluoroquinolone antibiotics and advanced agrochemicals. Its structural motif—characterized by a di-fluorinated benzene ring with a strategic chlorine substituent—provides the essential scaffold for the Gould-Jacobs cyclization , a primary method for constructing the 4-quinolone pharmacophore.

This guide provides a comprehensive technical analysis of the compound, detailing its physicochemical properties, validated synthetic pathways, and downstream applications in pharmaceutical manufacturing.

Chemical Identity & Physicochemical Properties[1][2]

The unique substitution pattern of the 5-chloro-2,4-difluoro moiety imparts specific electronic properties that facilitate nucleophilic aromatic substitution (

) reactions, which are vital for introducing side chains (e.g., piperazine or pyrrolidine rings) in later drug synthesis stages.

Table 1: Chemical Specifications

Property	Specification
IUPAC Name	Ethyl 5-chloro-2,4-difluorobenzoate
CAS Number	1239592-10-9
Molecular Formula
Molecular Weight	220.60 g/mol
Physical State	White to off-white crystalline solid or oil (purity dependent)
Boiling Point	~280°C (Predicted at 760 mmHg)
Solubility	Soluble in DCM, Ethyl Acetate, Methanol; Insoluble in Water
Key Functional Groups	Ethyl Ester (Labile), Aryl Chloride, Aryl Fluoride (2,4-positions)

Synthetic Methodologies

The synthesis of Ethyl 5-chloro-2,4-difluorobenzoate generally proceeds via the esterification of its parent acid, 5-chloro-2,4-difluorobenzoic acid (CAS 130025-33-1) . The choice of esterification method depends on scale and available equipment.

Protocol A: Acid-Catalyzed Fischer Esterification (Laboratory Scale)

This method is preferred for small-scale preparation due to its operational simplicity.

• Reagents: 5-Chloro-2,4-difluorobenzoic acid (1.0 eq), Absolute Ethanol (solvent/reactant),

  (cat. 0.1 eq).[1]

• Procedure:

  • Dissolve the carboxylic acid in excess absolute ethanol.

  • Add concentrated sulfuric acid dropwise to avoid exotherms.

  • Reflux the mixture for 6–8 hours. Monitor via TLC (Hexane:EtOAc 8:2) or HPLC.

  • Workup: Concentrate in vacuo, neutralize with saturated

    , and extract with Dichloromethane (DCM).

• Yield: Typically 85–92%.

Protocol B: Acyl Chloride Activation (Industrial Scale)

For larger batches, converting the acid to an acid chloride ensures complete conversion and easier purification.

• Activation: React 5-Chloro-2,4-difluorobenzoic acid with Thionyl Chloride (

  ) and a catalytic amount of DMF at 60°C to generate the acid chloride.

• Esterification: Remove excess

  via distillation. Add the residue to cold Ethanol/Pyridine.

• Advantage: Higher purity profiles and faster reaction times.

Visualization: Synthetic Workflow

The following diagram illustrates the upstream synthesis of the acid precursor and its conversion to the target ester.

Figure 1: Synthetic pathway from commercially available precursors to the target ethyl ester.

Pharmaceutical Applications

Ethyl 5-chloro-2,4-difluorobenzoate serves as a "scaffold locker" in drug design. It is primarily used to construct the bicyclic core of fluoroquinolone antibiotics .

The Gould-Jacobs Cyclization

The ester functionality is crucial for the subsequent condensation reaction.

• Mechanism: The ethyl ester reacts with an amino-acrylate derivative. Subsequent heating causes cyclization to form the quinolone ring system (4-oxo-1,4-dihydroquinoline-3-carboxylate).

• Role of Halogens:

  • F (C2/C4): The Fluorine at C4 (which becomes C7 in the quinolone) is the site for nucleophilic attack by amines (e.g., piperazine in Ciprofloxacin).

  • Cl (C5): The Chlorine at C5 (becoming C8 in the quinolone) modulates the steric environment and lipophilicity, influencing the drug's half-life and potency against anaerobic bacteria.

Agrochemical Development

In crop protection, this intermediate is utilized to synthesize benzoylurea insecticides, where the difluoro-chloro motif enhances metabolic stability against insect esterases.

Visualization: Downstream Application

Figure 2: The role of the target ester in constructing the fluoroquinolone antibiotic core.

Handling, Safety, and Storage[4][5]

As an alkylating agent derivative and halogenated aromatic, strict safety protocols are required.

Hazard Identification (GHS)[4]

• Signal Word: WARNING

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2][3]

• H335: May cause respiratory irritation.[2]

Storage Protocols

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Hygroscopic; store under inert gas (Nitrogen or Argon) to prevent hydrolysis of the ester back to the acid.

• Shelf Life: 24 months if seal is unbroken and stored correctly.

References

• Sigma-Aldrich. Ethyl 5-chloro-2,4-difluorobenzoate Product Sheet. Retrieved from

• PubChem. 5-Chloro-2,4-difluorobenzoic acid (Precursor Data). Retrieved from

• Oakwood Chemical. Safety Data Sheet: 5-Chloro-2,4-difluorobenzoic acid.[2] Retrieved from

• Google Patents. Process for the preparation of chlorinated 4,5-difluorobenzoic acids (US5473095A). Retrieved from

• ChemScene. Ethyl 5-chloro-2,3-difluorobenzoate (Isomer Comparison). Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. echemi.com [echemi.com]
• 3. merckmillipore.com [merckmillipore.com]

Ethyl 5-chloro-2,4-difluorobenzoate chemical properties

An In-Depth Technical Guide to the Physicochemical Properties and Synthetic Utility of Ethyl 5-chloro-2,4-difluorobenzoate

Executive Summary

Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 1239592-10-9) is a highly specialized, polyhalogenated aromatic building block. Characterized by its unique electron-deficient

-system, this compound serves as a critical electrophilic core in advanced medicinal chemistry. Its primary utility lies in the development of targeted therapeutics, most notably Nav1.7 voltage-gated sodium channel inhibitors for neuropathic pain[1] and 3-aminoquinazolinedione-based DNA gyrase inhibitors for multidrug-resistant bacterial infections [2].

This whitepaper details the physicochemical profiling, causality of its reactivity, and field-proven synthetic methodologies for researchers and drug development professionals.

Physicochemical Profiling & Structural Causality

Understanding the reactivity of Ethyl 5-chloro-2,4-difluorobenzoate requires an analysis of its stereoelectronic environment.

Quantitative Data Summary

Property	Value
CAS Number	1239592-10-9
Molecular Formula	C9H7ClF2O2
Molecular Weight	220.60 g/mol
MDL Number	MFCD18416425
Physical State	Solid / Viscous Oil (Temperature dependent)
Storage Temperature	2–8°C (Inert atmosphere recommended)
Purity Standard (Commercial)	95%

Causality of Reactivity

The synthetic value of this molecule is driven by the synergistic electron-withdrawing effects of its substituents. The ethyl ester moiety at C-1 acts as a strong electron-withdrawing group (EWG) via resonance. Simultaneously, the fluorine atoms at C-2 and C-4, along with the chlorine at C-5, exert powerful inductive withdrawing effects (-I effect).

The result is a severely depleted Lowest Unoccupied Molecular Orbital (LUMO). This thermodynamic state makes the aromatic ring highly susceptible to Nucleophilic Aromatic Substitution (SNAr). The fluorine atoms—particularly at the ortho (C-2) and para (C-4) positions relative to the ester—act as highly activated leaving groups. Once the fluorines are displaced by nucleophiles (e.g., amines), the C-5 chlorine provides an orthogonal handle for late-stage transition-metal-catalyzed cross-coupling (such as Suzuki-Miyaura reactions).

Upstream Synthesis Methodology

The synthesis of Ethyl 5-chloro-2,4-difluorobenzoate from its parent acid, 5-chloro-2,4-difluorobenzoic acid (CAS: 130025-33-1), requires specific activation [3].

Causality of Experimental Choice: Direct acid-catalyzed Fischer esterification is kinetically unfavorable here. The polyhalogenated ring drastically reduces the basicity of the carboxylic carbonyl oxygen, preventing efficient protonation. To bypass this thermodynamic hurdle, the protocol utilizes thionyl chloride (SOCl2) to generate a highly reactive acyl chloride intermediate.

Step-by-Step Esterification Protocol

This protocol is designed as a self-validating system; the evolution of gas and the distinct phase changes serve as in-process quality controls.

• Activation: Suspend 5-chloro-2,4-difluorobenzoic acid (0.176 g, 0.914 mmol) in neat thionyl chloride (2.0 mL).

• Reaction: Stir the mixture under a continuous nitrogen atmosphere at 50°C for 16 hours. Self-Validation: The continuous evolution of SO2 and HCl gases indicates active acyl chloride formation. The reaction is complete when gas evolution ceases and the suspension becomes a clear, homogenous solution.

• Purging: Concentrate the reaction mixture in vacuo. To ensure the absolute removal of residual SOCl2 (which would aggressively react with ethanol to form ethyl chloride and HCl, degrading the yield), azeotrope the residue twice with anhydrous dichloromethane (DCM, 10.0 mL each).

• Nucleophilic Acyl Substitution: Dissolve the crude acyl chloride residue in anhydrous DCM (5.0 mL). Cool the reaction flask to 0°C using an ice bath to control the exothermic substitution. Slowly add absolute ethanol (1.0 mL).

• Isolation: Allow the reaction to warm to room temperature and stir for 2 hours. Concentrate the solvent in vacuo to yield crude Ethyl 5-chloro-2,4-difluorobenzoate. Purify via silica gel chromatography if high-purity downstream SNAr is required.

Mechanistic Applications in Drug Discovery

A. Nav1.7 Inhibitors (Analgesics)

The Nav1.7 voltage-gated sodium channel is preferentially expressed in peripheral sensory neurons and is a genetically validated target for treating severe nociceptive, inflammatory, and neuropathic pain without the side effects of opioids. Ethyl 5-chloro-2,4-difluorobenzoate is used to synthesize complex sulfonamide derivatives. By subjecting the compound to SNAr with aryloxy or amine nucleophiles, researchers can build the highly substituted aryl scaffolds necessary to achieve 100-fold selectivity for Nav1.7 over the cardiac Nav1.5 channel, thereby preventing cardiovascular toxicity [1].

B. DNA Gyrase Inhibitors (Antibacterial Agents)

The compound is a critical precursor in the synthesis of 3-aminoquinazolinediones. These agents are bacterial type-2 topoisomerase (DNA gyrase and topo IV) inhibitors. By displacing the fluorines sequentially and cyclizing the structure, researchers generate compounds with exceptional enzyme potency (IC50 = 0.2

M) against multidrug-resistant Gram-positive organisms [2].

Analytical Characterization & Quality Control

Because the synthesis of the parent acid involves non-regiospecific steps (nitration, chlorination), commercial batches often contain isomeric impurities, such as 2-chloro-4,5-difluorobenzoic acid derivatives [4].

Analytical Strategy: Standard C18 reverse-phase chromatography often fails to resolve these isomers due to their identical mass and similar lipophilicity. Two-Dimensional Liquid Chromatography (2D-LC) or HPLC utilizing a Phenyl-Hexyl stationary phase is required. The highly electronegative halogens create distinct dipole moments across the isomers, allowing for baseline resolution via differential

interactions with the phenyl column.

Workflow Visualization

Fig 1: Synthesis and pharmaceutical applications of Ethyl 5-chloro-2,4-difluorobenzoate.

References

• United States Patent US8685977B2.Sulfonamide derivatives as Nav 1.7 inhibitors. Google Patents.

• Tran, T. P., et al. (2007). Structure-activity relationships of 3-aminoquinazolinediones, a new class of bacterial type-2 topoisomerase (DNA gyrase and topo IV) inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(5), 1312-1320. Available at:[Link]

Structural and Mechanistic Insights into Ethyl 5-chloro-2,4-difluorobenzoate: A Critical Intermediate in Nav1.7 Inhibitor Synthesis

Executive Summary

In the landscape of modern pharmaceutical development, halogenated benzoic acid derivatives serve as foundational building blocks for complex active pharmaceutical ingredients (APIs). Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 1239592-10-9) is a highly specialized intermediate predominantly utilized in the synthesis of voltage-gated sodium channel (Nav1.7) inhibitors. This technical guide deconstructs the molecular architecture, synthetic causality, and analytical validation protocols required to utilize this compound effectively in drug development workflows.

Molecular Architecture & Physicochemical Properties

The strategic placement of halogens on the benzoate scaffold dictates both its chemical reactivity and its pharmacokinetic utility.

• Fluorine Substitutions (C2, C4): The highly electronegative fluorine atoms withdraw electron density from the aromatic ring via inductive effects, significantly increasing the lipophilicity of the molecule while rendering the ring highly resistant to oxidative metabolism by hepatic cytochrome P450 enzymes.

• Chlorine Substitution (C5): The chlorine atom provides a precise steric bulk and serves as an orthogonal synthetic handle. It can be selectively targeted in late-stage cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations) without disturbing the robust carbon-fluorine bonds.

• Ethyl Ester Moiety: The esterification of the carboxylic acid masks the polar hydroxyl group, preventing unwanted side reactions during subsequent synthetic steps and allowing the molecule to be highly soluble in organic solvents.

Quantitative Physicochemical Data

The following table summarizes the core quantitative metrics of the compound and its primary precursor, ensuring precise stoichiometric calculations during synthesis .

Property	Value
Chemical Name	Ethyl 5-chloro-2,4-difluorobenzoate
CAS Number	1239592-10-9
Molecular Formula	C9H7ClF2O2
Molecular Weight	220.60 g/mol
Physical Form	Liquid
InChI Key	KLOWKADDOFKRKP-UHFFFAOYSA-N
Precursor Acid MW	192.55 g/mol (5-chloro-2,4-difluorobenzoic acid)

Synthetic Methodology and Reaction Causality

The conversion of 5-chloro-2,4-difluorobenzoic acid to its ethyl ester must be executed with high yield and zero moisture interference, as detailed in pharmaceutical patent literature 1[1].

Synthesis of Ethyl 5-chloro-2,4-difluorobenzoate via an acid chloride intermediate.

Protocol 1: Step-by-Step Esterification Workflow

• Reagent Preparation: Dissolve 0.176 g (0.914 mmol) of 5-chloro-2,4-difluorobenzoic acid in 2.0 mL of thionyl chloride (SOCl2).

• Acyl Chloride Formation: Stir the reaction mixture at 50°C under a continuous nitrogen atmosphere for 16 hours.

  • Causality: The nitrogen atmosphere prevents ambient moisture from hydrolyzing the highly electrophilic acyl chloride intermediate. Heating accelerates the nucleophilic attack of the carboxylic acid on thionyl chloride, driving off SO2 and HCl gases to push the thermodynamic equilibrium forward.

• Solvent Evaporation: Concentrate the reaction mixture in vacuo and azeotrope twice with 10.0 mL of dichloromethane (DCM).

  • Causality: Azeotropic distillation ensures the complete removal of residual, unreacted thionyl chloride and HCl, which would otherwise cause aggressive side reactions or degrade the final ester product.

• Esterification: Re-dissolve the concentrated residue in 5.0 mL of DCM and add 1.0 mL of absolute ethanol.

  • Causality: Absolute ethanol acts as the nucleophile. The absolute absence of water is critical here; any trace water would outcompete ethanol, reverting the acyl chloride back to the starting carboxylic acid.

• Self-Validation Checkpoint: To confirm the success of the esterification and the complete consumption of the acyl chloride, perform Fourier Transform Infrared (FTIR) spectroscopy. The system is validated when the broad carboxylic acid O-H stretch (3300–2500 cm⁻¹) completely disappears, replaced by a sharp ester C=O stretch (~1720 cm⁻¹).

Pharmacological Application: Nav1.7 Channel Inhibition

Ethyl 5-chloro-2,4-difluorobenzoate is a critical precursor for synthesizing sulfonamide-based Nav1.7 inhibitors 2[2]. The Nav1.7 voltage-gated sodium channel is preferentially expressed in peripheral sympathetic and sensory neurons. Because mutations in the SCN9A gene (which encodes Nav1.7) lead to congenital insensitivity to pain, selectively blocking this channel is a highly validated mechanism for non-opioid pain management.

Mechanism of action for Nav1.7 channel inhibitors derived from the synthesized benzoate scaffold.

Crucially, the specific halogen substitution pattern derived from this benzoate scaffold allows medicinal chemists to achieve >100-fold selectivity for Nav1.7 over the Nav1.5 channel. This selectivity is mandatory to prevent severe cardiovascular toxicity associated with Nav1.5 blockade 1[3].

Analytical Validation Protocols

A major challenge in utilizing halogenated starting materials is the presence of structurally identical impurities, such as 5-bromo-2,4-difluorobenzoic acid derivatives, which exhibit nearly identical reactivity and lipophilicity to the chloro-analogs 4[4]. To ensure regulatory compliance (<0.05% impurity), Two-Dimensional Liquid Chromatography (2D-LC) must be employed.

Protocol 2: 2D-LC Impurity Profiling

• First Dimension (1D) Separation: Inject the sample onto an achiral reversed-phase column (e.g., ODS-AQ).

  • Causality: This initial pass separates the main ethyl 5-chloro-2,4-difluorobenzoate peak from bulk synthetic byproducts based on macroscopic hydrophobicity.

• Heart-Cutting: Utilize an automated switching valve to capture the exact effluent fraction containing the target peak and transfer it to the second dimension.

• Second Dimension (2D) Separation: Route the heart-cut fraction onto a high-resolution orthogonal phase column.

  • Causality: Because bromo-impurities co-elute perfectly with chloro-analogs in standard 1D-LC, orthogonal 2D separation is mandatory to differentiate these molecules based on subtle steric or polarizability differences.

• Self-Validation Checkpoint: The analytical system is self-validating if the sum of the integrated peak areas from the 2D separation precisely matches the total area of the heart-cut fraction from the 1D separation. Furthermore, Time-of-Flight Mass Spectrometry (TOF-MS) coupled to the 2D effluent must confirm the isotopic signature (identifying the distinct 1:1 M/M+2 isotopic ratio of a bromo-impurity versus the 3:1 ratio of the chloro-API).

References

• Sigma-Aldrich: "Ethyl 5-chloro-2,4-difluorobenzoate | 1239592-10-9" URL
• Google Patents: "US Patent 8,685,977 B2 - Sulfonamide derivatives as Nav1.
• FluoroMart: "5-Chloro-2,4-difluorobenzoic acid (CAS 130025-33-1)
• LCGC International: "Peak Purity in Liquid Chromatography, Part III: Using Two-Dimensional Liquid Chromatography" URL
• Google Patents: "WO2012007883A1 - Sulfonamide derivatives as nav1.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Ethyl 5-chloro-2,4-difluorobenzoate synthesis pathway

Title: Comprehensive Synthesis Pathway for Ethyl 5-chloro-2,4-difluorobenzoate: A Technical Guide for Process Chemists

Executive Summary

Ethyl 5-chloro-2,4-difluorobenzoate is a highly valued fluorinated building block, frequently utilized as a critical intermediate in the synthesis of Nav1.7 voltage-gated sodium channel inhibitors for pain management[1]. It also serves as a precursor for advanced antimicrobial agents and agrochemicals[2]. This whitepaper delineates a robust, field-proven five-step synthetic pathway starting from the commercially available 2,4-difluorobenzoic acid. By combining theoretical mechanistic insights with validated experimental protocols, this guide ensures high-fidelity reproduction and scalable process optimization for drug development professionals.

Retrosynthetic Strategy & Pathway Overview

The synthesis is strategically divided into two phases: the functionalization of the aromatic ring (Steps 1-3) and the protection/activation of the carboxylic acid (Steps 4-5).

• Phase 1 (Ring Functionalization): Exploits the directing effects of the fluorine atoms to selectively introduce a nitro group at the 5-position. This is subsequently reduced to an amine and converted to a chlorine atom via a Sandmeyer reaction[3].

• Phase 2 (Esterification): Converts the resulting 5-chloro-2,4-difluorobenzoic acid into a highly reactive acyl chloride, followed by irreversible alcoholysis to yield the target ethyl ester[1].

Figure 1: Five-step retrosynthetic and forward synthesis pathway from 2,4-difluorobenzoic acid.

Step-by-Step Experimental Protocols & Mechanistic Causality

Step 1: Electrophilic Aromatic Nitration

• Causality: The fluorine atoms at positions 2 and 4 act as ortho/para directors, while the carboxyl group is a meta director. The synergistic electronic effects render the 5-position the most nucleophilic and sterically accessible site for the nitronium ion (

  ) attack, ensuring high regioselectivity[4].

• Protocol:

  • Dissolve 2,4-difluorobenzoic acid (1.0 eq) in concentrated sulfuric acid (

    ) and cool the reaction vessel to 0–5 °C using an ice-water bath.

  • Add a nitrating mixture of fuming nitric acid (

    ) and dropwise to maintain the internal temperature below 5 °C. This strict thermal control prevents over-nitration or oxidative degradation[4].

  • Stir the mixture for 2 hours, then carefully pour it over crushed ice. Filter the resulting precipitate, wash extensively with cold water, and dry in vacuo to yield 5-nitro-2,4-difluorobenzoic acid.

Step 2: Catalytic Hydrogenation

• Causality: Catalytic hydrogenation using Palladium on Carbon (Pd/C) provides a clean, high-yield reduction of the nitro group to an amine. This method is preferred over dissolving-metal reductions (e.g., Fe/HCl) to prevent potential hydrodefluorination side reactions[3].

• Protocol:

  • Dissolve 5-nitro-2,4-difluorobenzoic acid in anhydrous methanol.

  • Add 10% Pd/C catalyst (0.05 eq) under an inert nitrogen atmosphere to prevent autoignition.

  • Purge the reaction vessel with hydrogen gas (

    ) and stir at room temperature under a hydrogen balloon until gas uptake ceases.

  • Filter the mixture through a Celite pad to remove the palladium catalyst and concentrate the filtrate to afford 5-amino-2,4-difluorobenzoic acid.

Step 3: Sandmeyer Chlorination

• Causality: The Sandmeyer reaction involves the diazotization of the aniline derivative, followed by a radical-nucleophilic aromatic substitution catalyzed by Copper(I) chloride. This method ensures precise regiocontrol for the chlorine installation at the 5-position[3].

• Protocol:

  • Suspend 5-amino-2,4-difluorobenzoic acid in aqueous HCl and cool to 0 °C.

  • Add an aqueous solution of sodium nitrite (

    , 1.1 eq) dropwise, maintaining the temperature below 5 °C to stabilize the highly reactive diazonium salt[4].

  • Slowly transfer the cold diazonium solution into a vigorously stirring solution of Copper(I) chloride (

    ) in concentrated HCl.

  • Warm the mixture to room temperature and heat gently to 60 °C to drive the evolution of nitrogen gas. Extract the aqueous layer with ethyl acetate, dry over

    , and concentrate to yield 5-chloro-2,4-difluorobenzoic acid.

Step 4: Acyl Chloride Formation

• Causality: Direct Fischer esterification of electron-deficient benzoic acids is thermodynamically unfavorable. Converting the acid to an acyl chloride using thionyl chloride (

  ) creates a highly electrophilic carbonyl carbon, making the subsequent esterification effectively irreversible[1].

• Protocol:

  • Dissolve 5-chloro-2,4-difluorobenzoic acid (0.176 g, 0.000914 mol) in neat thionyl chloride (2.0 mL)[1].

  • Stir the reaction mixture at 50 °C under a nitrogen atmosphere for 16 hours[1].

  • Concentrate the reaction mixture in vacuo to remove excess

    .

  • Azeotrope the residue twice with dichloromethane (10.0 mL) to ensure complete removal of residual

    and , which could otherwise cause side reactions during the alcoholysis step[1].

Step 5: Alcoholysis (Esterification)

• Causality: The addition of absolute ethanol to the activated acyl chloride results in rapid nucleophilic acyl substitution. Dichloromethane (DCM) is used as a non-nucleophilic co-solvent to moderate the reaction exotherm and maintain intermediate solubility[2].

• Protocol:

  • Take up the acyl chloride residue from Step 4 in anhydrous dichloromethane (5.0 mL)[1].

  • Add absolute ethanol (1.0 mL) dropwise at room temperature[1].

  • Stir the mixture for 2 hours. Quench with saturated aqueous

    , extract with DCM, dry the organic layers over sodium sulfate, filter, and concentrate in vacuo[2].

  • Purify the title compound using silica gel column chromatography (gradient of 0-10% ethyl acetate in heptane) to afford Ethyl 5-chloro-2,4-difluorobenzoate as a colorless oil[2].

Quantitative Data & Yield Summary

Step	Chemical Transformation	Reagents & Key Conditions	Intermediate / Final Product	Expected Yield
1	Electrophilic Nitration	, , 0–5 °C	5-Nitro-2,4-difluorobenzoic acid	80–85%
2	Catalytic Reduction	, Pd/C, MeOH, RT	5-Amino-2,4-difluorobenzoic acid	90–95%
3	Sandmeyer Chlorination	, HCl, CuCl, 0 °C to 60 °C	5-Chloro-2,4-difluorobenzoic acid	70–75%
4	Acyl Chloride Formation	, 50 °C, 16 h	5-Chloro-2,4-difluorobenzoyl chloride	Quantitative
5	Alcoholysis / Esterification	EtOH, DCM, RT	Ethyl 5-chloro-2,4-difluorobenzoate	85–90%

Analytical Validation & Quality Control

Rigorous analytical validation is required to ensure the absence of isomeric impurities, such as 3-chloro-2,4-difluorobenzoic acid or 2-chloro-4,5-difluorobenzoic acid, which can carry over into the final active pharmaceutical ingredient (API)[5].

• High-Resolution 2D-LC/MS: Employed to resolve closely eluting chlorodifluorobenzoic acid isomers and confirm the molecular weight and purity profile of the final ester[5].

• NMR Spectroscopy:

  NMR (400 MHz, ) is utilized to confirm the ethyl group integration (triplet at ~1.4 ppm, quartet at ~4.4 ppm) and the isolated aromatic protons[2]. NMR is critical for confirming the ortho/para relationship of the fluorine atoms on the aromatic ring.

Figure 2: Analytical validation and quality control workflow for isomeric purity.

References

• Title: 1 Source: Google Patents

• Title: 2 Source: Googleapis

• Title: 3 Source: Fluoromart

• Title: 5 Source: Agilent

• Title: 4 Source: ResearchGate

Sources

• 1. WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. 130025-33-1 | 5-CHLORO-2,4-DIFLUOROBENZOIC ACID [fluoromart.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Technical Guide: Spectroscopic Characterization of Ethyl 5-chloro-2,4-difluorobenzoate

The following technical guide details the spectroscopic characterization of Ethyl 5-chloro-2,4-difluorobenzoate , a critical intermediate in the synthesis of fluoroquinolone antibiotics and Nav1.7 inhibitors.

This guide synthesizes data from patent literature (US 8,685,977 B2), standard fluoro-aromatic coupling principles, and mass spectrometry fragmentation logic.

Executive Summary & Strategic Importance

Ethyl 5-chloro-2,4-difluorobenzoate (CAS: Derived from Acid CAS 86490-21-9) is a pharmacophore scaffold used primarily in the development of next-generation antibiotics and analgesics. Its structural core—a di-fluorinated benzene ring with a chlorine substituent—provides unique electronic properties that enhance metabolic stability and lipophilicity in drug candidates.

For the analytical chemist, this molecule presents specific characterization challenges due to heteronuclear coupling (

F- H and F- C), which complicates NMR interpretation. This guide provides a self-validating protocol for confirming identity and purity.

Chemical Identity

Parameter	Detail
IUPAC Name	Ethyl 5-chloro-2,4-difluorobenzoate
Molecular Formula	C H ClF O
Molecular Weight	220.60 g/mol
Monoisotopic Mass	220.010 (for Cl)
Key Precursor	5-Chloro-2,4-difluorobenzoic acid

Synthesis & Workup Protocol

To ensure the spectroscopic data correlates with a high-purity sample, the following synthesis via acid chloride activation is recommended. This method avoids the reversibility issues of standard Fischer esterification.

Experimental Workflow

Reagents: 5-Chloro-2,4-difluorobenzoic acid (1.0 eq), Thionyl Chloride (SOCl

, 5.0 eq), Absolute Ethanol (Excess), Dichloromethane (DCM).[1]

• Activation: Dissolve acid in SOCl

  . Heat to 50°C under N for 16 hours.

• Evaporation: Concentrate in vacuo to remove excess SOCl

  . Azeotrope twice with DCM to ensure complete removal of acidic volatiles.

• Esterification: Redissolve the acyl chloride residue in DCM. Add absolute ethanol (1.5 eq) and stir at RT for 2 hours.

• Workup: Wash with sat. NaHCO

  (remove unreacted acid), then Brine. Dry over Na SO .

Process Visualization

Figure 1: Synthesis workflow converting the benzoic acid precursor to the ethyl ester via acyl chloride.

Spectroscopic Characterization (The Core)

A. Mass Spectrometry (MS)

The mass spectrum is dominated by the chlorine isotope signature and the stability of the benzoyl cation.

• Ionization Mode: Electron Impact (EI, 70 eV) or ESI+.

• Isotope Pattern: The molecular ion (M

  ) will appear as a 3:1 doublet at m/z 220 and 222 due to Cl and Cl natural abundance.

m/z (approx)	Ion Identity	Fragment Structure	Mechanism
220 / 222	[M]	[C H ClF O ]	Molecular Ion (3:1 ratio)
191 / 193	[M - Et]	[C H ClF O ]	Loss of Ethyl radical (-29)
175 / 177	[M - OEt]	[C H ClF O]	Base Peak . Acylium ion formation (Loss of -45).
147 / 149	[M - OEt - CO]	[C H ClF ]	Loss of CO from acylium ion (Aryl cation).

MS Fragmentation Logic

Figure 2: Primary fragmentation pathway observed in Electron Impact (EI) mass spectrometry.

B. Proton NMR ( H NMR)

The aromatic region is complex due to Fluorine-Proton coupling (

). The ethyl group provides a clean confirmation of ester formation.

Solvent: CDCl

or DMSO- . Frequency: 400 MHz.

Shift ( ppm)	Mult.	Integral	Coupling ( Hz)	Assignment	Structural Logic
8.05	d / dd	1H		H-6	Deshielded by C=O and Cl. Ortho to Cl; Meta to F-4.
6.95 - 7.05	t	1H		H-3	Shielded. "Tripped" by two ortho Fluorines (F-2, F-4).
4.38	q	2H		-OCH -	Characteristic ester methylene quartet.
1.39	t	3H		-CH	Characteristic ester methyl triplet.

Critical Interpretation Note:

• H-3 (The Triplet): Proton H-3 is located between two fluorine atoms (Positions 2 and 4). Since

  ortho is typically 8–10 Hz, this proton appears as a distinct triplet (pseudo-triplet due to similar coupling constants from both Fs).

• H-6 (The Doublet): Proton H-6 is adjacent to the Chlorine and the Carbonyl. It couples primarily with F-4 (meta coupling,

  Hz). Coupling to F-2 (para) is usually negligible (< 2 Hz), resulting in a doublet.

C. Carbon-13 NMR ( C NMR)

Fluorine atoms cause significant splitting in the carbon spectrum (

).

• Carbonyl (C=O): ~163 ppm (Doublet or multiplet due to F coupling).

• C-F Carbons (C-2, C-4): ~150–165 ppm (Large coupling,

  Hz).

• Ethyl Carbons: ~62 ppm (CH

  ) and ~14 ppm (CH ).

D. Infrared Spectroscopy (FT-IR)

• 1725–1735 cm

  : Strong C=O stretching (Ester).

• 1600 & 1480 cm

  : C=C Aromatic ring stretching.

• 1250–1150 cm

  : C-F stretching (Strong, broad bands).

Quality Control & Purity Analysis

For researchers using this intermediate for drug synthesis (e.g., Besifloxacin analogs), purity is paramount.

HPLC Method (Generic):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV at 254 nm (Aromatic) and 220 nm (Amide/Ester bonds).

• Retention Time: Expect elution later than the acid precursor due to the lipophilic ethyl group.

References

• Vertex Pharmaceuticals Inc. (2014). Sulfonamide derivatives as Nav1.7 inhibitors for the treatment of pain. U.S. Patent 8,685,977 B2.

• Sigma-Aldrich. (n.d.). 5-Chloro-2,4-difluorobenzoic acid Safety Data Sheet.

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Reference for F-H coupling constants).

• National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library: Ethyl 4-chlorobenzoate (Analogous fragmentation).

Sources

• 1. rsc.org [rsc.org]

Comprehensive Safety, Handling, and Synthetic Utility Guide for Ethyl 5-chloro-2,4-difluorobenzoate

Executive Summary

Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 1239592-10-9) is a highly reactive, polyhalogenated aromatic building block extensively utilized in [1]. Its unique substitution pattern makes it an ideal electrophile for regioselective Nucleophilic Aromatic Substitution (SNAr) reactions, a critical pathway in the synthesis of complex therapeutics such as Nav1.7 inhibitors for pain management[2]. However, the exact electrophilicity that drives its synthetic utility also dictates its hazard profile, necessitating stringent safety and handling protocols[3]. This whitepaper provides researchers and drug development professionals with an authoritative framework for the safe handling, physicochemical profiling, and scalable synthetic application of this critical intermediate.

Physicochemical Profiling & Reactivity

Understanding the baseline properties of Ethyl 5-chloro-2,4-difluorobenzoate is the foundational step in designing safe and effective experimental workflows.

Table 1: Physicochemical Properties and Hazard Summary

Property / Parameter	Specification
CAS Number	[1]
Molecular Formula	C9H7ClF2O2[1]
Molecular Weight	220.60 g/mol [1]
Physical Form	[4]
Storage Temperature
Purity Standard	≥95%[4]

Mechanistic Reactivity: The aromatic ring is highly electron-deficient due to the inductive electron-withdrawing effects of the two fluorine atoms and the chlorine atom, coupled with the resonance electron-withdrawing effect of the ethyl ester group. This renders the ring highly susceptible to nucleophilic attack, requiring careful selection of solvents and reagents to prevent unwanted side reactions.

Toxicological Assessment & Hazard Identification

Based on standardized safety data, Ethyl 5-chloro-2,4-difluorobenzoate is classified under the following [3]:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Causality of Toxicity: The compound's toxicity is a direct consequence of its electrophilic nature. In a biological environment, the fluorinated aromatic ring can undergo unintended SNAr reactions with endogenous nucleophiles, such as the sulfhydryl groups of cysteine residues in proteins or the amine groups in nucleic acids. This covalent modification of biological macromolecules triggers localized inflammatory responses, manifesting as severe irritation to the skin, eyes, and respiratory tract[3].

Advanced Handling Protocols & Engineering Controls

To mitigate the risks associated with its electrophilicity and volatility as a [4], handling must be strictly controlled through self-validating protocols.

Engineering Controls: All manipulations must be performed in a Class II Type A2 or B2 biological safety cabinet or a standard chemical fume hood with a minimum face velocity of 100 fpm.

Self-Validating Handling Protocol:

• Preparation: Verify fume hood flow rate. Validation: Anemometer reading confirms ≥100 fpm before opening the primary container.

• PPE Donning: Equip nitrile gloves (double-gloving recommended due to the compound's liquid state and potential for permeation), splash-proof chemical goggles, and a flame-resistant lab coat.

• Material Transfer: Dispense the liquid using a positive displacement pipette to ensure volumetric accuracy despite potential viscosity or vapor pressure variations. Validation: Gravimetric check of the dispensed volume matches the calculated mass based on lot-specific density.

• Storage: Purge the primary container with Argon or Nitrogen before sealing and return to . Validation: The inert atmosphere prevents atmospheric moisture from slowly hydrolyzing the ethyl ester into 5-chloro-2,4-difluorobenzoic acid, ensuring lot-to-lot consistency.

Synthetic Utility and Safe Scaling in Drug Development

Ethyl 5-chloro-2,4-difluorobenzoate is a cornerstone intermediate in the , which are targeted for non-opioid pain management[2]. The core reaction is a regioselective SNAr.

Mechanistic Causality of Regioselectivity: When reacted with an aliphatic alcohol (e.g., 1-adamantanemethanol), the SNAr reaction occurs almost exclusively at the C-4 position (displacing the fluorine para to the ester) rather than the C-2 position[2]. This is driven by steric hindrance: the bulky ethyl ester group physically blocks the trajectory of the incoming nucleophile at the adjacent C-2 position, directing attack to the more accessible C-4 position[2].

Self-Validating SNAr Methodology:

• Reagent Mixing: In a dry, round-bottom flask under Nitrogen, combine Ethyl 5-chloro-2,4-difluorobenzoate (1.0 eq) and the alcohol nucleophile (1.05 eq) in anhydrous DMSO (10 volumes). Validation: Solution must be visually homogeneous and clear.

• Base Addition: Add Cesium Carbonate (Cs2CO3, 1.5 eq)[2]. Causality: Cs2CO3 is chosen over NaOH because it is a mild, non-nucleophilic base that will not hydrolyze the ethyl ester. Furthermore, the large, polarizable Cesium cation weakly coordinates the alkoxide, leaving it as a "naked," highly reactive nucleophile in DMSO[2]. Validation: A fine suspension forms, requiring rigorous stirring (≥500 rpm).

• Thermal Activation: Heat the suspension to [2]. Validation: Monitor reaction progression via HPLC. The reaction is self-validated as complete when the AUC of the starting material peak drops below 1.0%.

• Quench and Isolation: Cool to room temperature and quench with 5 volumes of cold water. Extract with Ethyl Acetate (3 x 5 volumes). Validation: Clear phase separation indicates successful extraction; emulsions indicate incomplete neutralization or excess DMSO in the organic phase, requiring additional aqueous washes.

Workflow for Regioselective SNAr of Ethyl 5-chloro-2,4-difluorobenzoate.

Emergency Response & Decontamination Workflows

In the event of a spill, immediate and systematic action is required to prevent exposure and environmental contamination.

Spill Response Protocol:

• Assessment & Evacuation: Determine if the spill is minor (<50 mL) or major (>50 mL). For major spills, evacuate the immediate area and notify Environmental Health and Safety (EHS).

• Containment: Surround the liquid spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Do NOT use combustible materials like sawdust, which may react with the electrophile.

• Neutralization & Collection: Carefully sweep the absorbed material using non-sparking tools and place it into a chemically compatible, sealable hazardous waste container.

• Decontamination: Wash the affected surface with a dilute mild detergent solution, followed by a water rinse. Validation: Swab the area and test the pH; a neutral pH (6.5-7.5) indicates the successful removal of any residual acidic byproducts or unreacted material.

Emergency spill response and decontamination workflow for halogenated esters.

References

• Title: Improved Synthesis of the Nav1.7 Inhibitor GDC-0276 via a Highly Regioselective SNAr Reaction Source: Organic Process Research & Development (ACS Publications) URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. 869333-32-4|Ethyl 6-amino-3-chloro-2-fluorobenzoate|BLD Pharm [bldpharm.com]
• 4. Ethyl 5-chloro-2,4-difluorobenzoate | 1239592-10-9 [sigmaaldrich.com]

Ethyl 5-chloro-2,4-difluorobenzoate literature review

An In-depth Technical Guide on Ethyl 5-chloro-2,4-difluorobenzoate

Authored by a Senior Application Scientist

Abstract

Ethyl 5-chloro-2,4-difluorobenzoate has emerged as a pivotal intermediate in contemporary organic synthesis, particularly within the realms of medicinal chemistry and materials science. This technical guide provides a comprehensive overview of its synthesis, physicochemical properties, spectroscopic signature, chemical reactivity, and diverse applications. The document is structured to deliver not only procedural knowledge but also the underlying scientific rationale, empowering researchers, scientists, and drug development professionals to leverage this versatile building block to its full potential.

Introduction: The Strategic Importance of Ethyl 5-chloro-2,4-difluorobenzoate

The strategic incorporation of fluorine into bioactive molecules is a well-established strategy to modulate a compound's metabolic stability, lipophilicity, and binding affinity. Ethyl 5-chloro-2,4-difluo[1][2]robenzoate is a highly valuable fluorinated building block that offers a unique combination of reactive sites. The presence of two electron-withdrawing fluorine atoms activates the aromatic ring for nucleophilic aromatic substitution (SNAr), while the chloro and ethyl ester functionalities provide additional handles for synthetic transformations. This guide will delve into the core aspects of this compound, providing a robust foundation for its application in complex molecular design.

Synthesis and Mechanistic Considerations

The most common and industrially scalable synthesis of Ethyl 5-chloro-2,4-difluorobenzoate involves the esterification of its corresponding carboxylic acid, 5-chloro-2,4-difluorobenzoic acid.

Synthesis of the Precursor: 5-Chloro-2,4-difluorobenzoic Acid

The synthesis of 5-chloro-2,4-difluorobenzoic acid typically starts from commercially available materials and involves a sequence of standard organic transformations such as nitration, reduction, diazotization, and chlorination.

Esterificati[3]on: From Carboxylic Acid to Ethyl Ester

The conversion of 5-chloro-2,4-difluorobenzoic acid to its ethyl ester is a classic Fischer esterification reaction. The causality behind the experimental choices lies in driving the equilibrium towards the product.

Experimental Protocol: Fischer Esterification

• Reaction Setup: To a solution of 5-chloro-2,4-difluorobenzoic acid (1.0 eq) in absolute ethanol (a large excess, acting as both reactant and solvent), a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) is cautiously added. The use of excess ethanol is a critical parameter to shift the reaction equilibrium towards the formation of the ester, in accordance with Le Chatelier's principle.

• Reaction Conditions: The mixture is heated to reflux for several hours (typically 3-6 hours). The progress of the reaction is conveniently monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting carboxylic acid.

• Work-up and Purification: Upon completion, the excess ethanol is removed under reduced pressure. The residue is then dissolved in an organic solvent like ethyl acetate and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the sulfuric acid catalyst. The organic layer is subsequently washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated to afford the crude Ethyl 5-chloro-2,4-difluorobenzoate. For applications requiring high purity, the crude product is typically purified by vacuum distillation.

This esterification process has been reported to proceed in good yield, often around 86%.

Physicochemical[4] and Spectroscopic Profile

A thorough understanding of the physical and spectral properties is paramount for quality control and reaction monitoring.

Physical Properties

Property	Value	Source
CAS Number	1239592-10-9
Molecular Formula	C₉H₇ClF₂O₂
Molecular Weight	220.60
Appearance	Liqu[3]id
Storage Temperature[4]	2-8°C

Spectrosco[5]pic Data

• ¹H NMR: The spectrum would exhibit a triplet for the methyl protons (-CH₃) and a quartet for the methylene protons (-CH₂-) of the ethyl group. The aromatic region would show complex multiplets due to proton-proton and proton-fluorine couplings.

• ¹³C NMR: The spectrum would show characteristic signals for the carbonyl carbon of the ester, the aliphatic carbons of the ethyl group, and the aromatic carbons, with the latter exhibiting splitting due to C-F coupling.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak (M⁺) and isotopic peaks corresponding to the presence of chlorine (M+2).

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the ester carbonyl (C=O) stretching vibration would be prominent around 1720-1740 cm⁻¹.

Chemical Reactivity: A Focus on Nucleophilic Aromatic Substitution (SNAr)

The synthetic utility of Ethyl 5-chloro-2,4-difluorobenzoate is largely defined by its reactivity in nucleophilic aromatic substitution (SNAr) reactions. Aromatic rings are typically electron-rich and thus react with electrophiles. However, the presence of strong electron-withdrawing groups, such as the fluorine atoms and the ester group in this molecule, renders the aromatic ring electron-deficient and susceptible to attack by nucleophiles.

The SNAr reac[5][6]tion proceeds via a two-step addition-elimination mechanism. The first step, which is [6][7]typically rate-determining, involves the attack of a nucleophile on the aromatic ring to form a resonance-stabilized carbanion intermediate known as a Meisenheimer complex. The loss of aromaticity i[5][8]n this step makes it energetically costly. In the second, faster ste[7]p, the leaving group (in this case, a fluoride ion) is eliminated, restoring the aromaticity of the ring.

The reactivity of haloge[7][8]ns as leaving groups in SNAr reactions follows the order F > Cl > Br > I, which is opposite to the trend observed in SN1 and SN2 reactions. This is because the rate-[6][9]determining step is the nucleophilic addition, which is accelerated by the strong inductive electron-withdrawing effect of the highly electronegative fluorine atom.

Caption: The addition-elimination mechanism of nucleophilic aromatic substitution (SNAr).

Applications in Drug Discovery and Development

The unique reactivity profile of Ethyl 5-chloro-2,4-difluorobenzoate makes it a valuable precursor for the synthesis of a variety of pharmacologically active molecules. For instance, related dihalogenated benzoic acids are used in the synthesis of Aurora kinase inhibitors for cancer therapy and in the development of novel antibacterial agents. The ability to selectivel[10]y displace the fluorine atoms with various nucleophiles allows for the construction of diverse chemical libraries for drug screening.

A general synthetic workflow often involves an initial SNAr reaction to introduce a key pharmacophore, followed by hydrolysis of the ethyl ester to the carboxylic acid, which can then be coupled with amines to form amides or used in other transformations.

Caption: A representative synthetic pathway utilizing Ethyl 5-chloro-2,4-difluorobenzoate.

Safety and Handling

As with its precursor, 5-chloro-2,4-difluorobenzoic acid, Ethyl 5-chloro-2,4-difluorobenzoate should be handled with appropriate safety precautions. The precursor is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation. It is recommended to hand[11]le this compound in a well-ventilated area, wearing appropriate personal protective equipment, including gloves and safety glasses.

Conclusion

E[11]thyl 5-chloro-2,4-difluorobenzoate is a synthetically versatile and valuable building block. Its reactivity, particularly in nucleophilic aromatic substitution reactions, provides a reliable and efficient means to introduce fluorine-containing motifs into complex molecules. This guide has provided a comprehensive overview of its synthesis, properties, and applications, with the aim of equipping researchers and drug development professionals with the necessary knowledge to effectively utilize this important chemical intermediate.

References

• Vertex AI Search. (n.d.). 5-CHLORO-2,4-DIFLUOROBENZOIC ACID | CAS 130025-33-1.
• Zhang, et al. (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.
• Sigma-Aldrich. (n.d.). Ethyl 5-chloro-2-fluorobenzoate | 773139-56-3.
• Sigma-Aldrich. (n.d.). Ethyl 5-chloro-2,4-difluorobenzoate | 1239592-10-9.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution.
• NCRD's Sterling Institute of Pharmacy. (n.d.). NUCLEOPHILIC AROMATIC SUBSTITUTION.
• Ossila. (n.d.). 5-Chloro-2-fluorobenzoic acid | CAS Number 394-30-9.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution.
• ChemScene. (n.d.). Ethyl 2-chloro-4,5-difluorobenzoate | 128800-37-3.
• Echemi. (n.d.). 5-CHLORO-2,4-DIFLUOROBENZOIC ACID SDS, 130025-33-1 Safety Data Sheets.
• PubMed. (2015, November 12). Applications of Fluorine in Medicinal Chemistry.
• ChemRxiv. (n.d.). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines.

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Discovery and Application of Ethyl 5-chloro-2,4-difluorobenzoate in Advanced Pharmacophore Synthesis

A Technical Whitepaper on Regioselective SNAr Intermediates for Nav1.7 Inhibitors

Executive Summary

The voltage-gated sodium channel isoform Nav1.7 (encoded by the SCN9A gene) is preferentially expressed in peripheral sympathetic and sensory neurons[1]. Genetic loss-of-function mutations in Nav1.7 cause congenital insensitivity to pain (CIP), validating it as a high-interest target for the development of non-opioid analgesics[2]. However, achieving subtype selectivity among the nine Nav isoforms (Nav1.1–Nav1.9) remains a significant medicinal chemistry challenge[2].

Recent breakthroughs in drug discovery have identified acyl-sulfonamide and heteroarylsulfonamide derivatives as highly potent, selective Nav1.7 inhibitors[2][3]. The synthesis of these complex pharmacophores relies heavily on highly functionalized halogenated building blocks. Ethyl 5-chloro-2,4-difluorobenzoate (ECDFB) has emerged as a premier advanced intermediate in these synthetic routes, enabling highly regioselective nucleophilic aromatic substitution (SNAr) reactions critical for building the core structures of clinical candidates like GDC-0276[4][5].

Chemical Rationale and Structural Significance

The molecular architecture of ECDFB (CAS: 1239592-10-9)[6] is precisely tuned for downstream functionalization.

• Ester Group (-COOEt): Acts as a strong electron-withdrawing group (EWG), activating the ortho (C2) and para (C4) positions for nucleophilic attack.

• Fluorine Atoms (C2, C4): Serve as excellent leaving groups during SNAr reactions due to the highly polarized C-F bonds.

• Chlorine Atom (C5): Provides dual utility. Inductively, it further lowers the lowest unoccupied molecular orbital (LUMO) of the ring, accelerating SNAr. Synthetically, it serves as an orthogonal handle for subsequent transition-metal cross-coupling reactions (e.g., Suzuki-Miyaura couplings) to build extended biaryl systems[5].

Quantitative Data: Physicochemical Properties

The following table summarizes the key properties of ECDFB and its direct precursor, 5-chloro-2,4-difluorobenzoic acid[6][7].

Property	5-Chloro-2,4-difluorobenzoic acid (Precursor)	Ethyl 5-chloro-2,4-difluorobenzoate (Product)
CAS Number	130025-33-1	1239592-10-9
Molecular Weight	192.55 g/mol	220.60 g/mol
Chemical Formula	C₇H₃ClF₂O₂	C₉H₇ClF₂O₂
Physical State	Solid	Liquid / Low-melting solid

Mechanistic Pathways: The Synthesis of ECDFB

The direct Fischer esterification of 5-chloro-2,4-difluorobenzoic acid is thermodynamically unfavorable. The strong electron-withdrawing inductive effects of the fluorine and chlorine substituents severely deactivate the carboxylic acid toward nucleophilic attack by an alcohol.

To overcome this, a two-step activation-esterification sequence is mandatory. The carboxylic acid is first converted to an acyl chloride using thionyl chloride (SOCl₂). This generates a highly electrophilic intermediate that readily and irreversibly reacts with absolute ethanol[4][8].

Workflow for the synthesis of ECDFB via acyl chloride activation.

Self-Validating Experimental Protocol

The following step-by-step methodology is adapted from validated pharmaceutical synthetic routes utilized in the discovery of Nav1.7 inhibitors[4][8]. This protocol is designed as a self-validating system, ensuring high yield and purity by mitigating competitive side reactions.

Materials Required:

• 5-chloro-2,4-difluorobenzoic acid (0.176 g, 0.914 mmol)[7]

• Thionyl chloride (SOCl₂, 2.0 mL)

• Dichloromethane (DCM, anhydrous, 15.0 mL total)

• Absolute ethanol (1.0 mL)

• Nitrogen gas (N₂)

Step-by-Step Methodology:

• Activation: Suspend the 5-chloro-2,4-difluorobenzoic acid in thionyl chloride (2.0 mL) within a dry, round-bottom flask[8].

• Heating: Stir the reaction mixture at 50°C under a continuous nitrogen atmosphere for 16 hours.

  • Causality: Extended heating ensures complete conversion to the acyl chloride. The N₂ atmosphere is critical to prevent ambient moisture from hydrolyzing the highly reactive acyl chloride back to the starting material[4].

• Concentration: Concentrate the reaction mixture in vacuo to remove the bulk of the unreacted SOCl₂.

• Azeotropic Distillation (Critical QC Checkpoint): Co-evaporate the resulting residue twice with anhydrous dichloromethane (10.0 mL total).

  • Causality: This self-validating step ensures the absolute removal of residual SOCl₂ and dissolved HCl gas. Failure to perform this azeotropic distillation results in the formation of ethyl chloride and competitive hydrolysis during the subsequent esterification step, drastically reducing yields[4][8].

• Esterification: Dissolve the purified acyl chloride residue in anhydrous dichloromethane (5.0 mL). Slowly add absolute ethanol (1.0 mL) at 0°C, then allow the mixture to warm to room temperature.

• Isolation: The resulting Ethyl 5-chloro-2,4-difluorobenzoate is concentrated in vacuo and can be carried forward directly into SNAr workflows or purified via silica gel chromatography.

Reaction Parameter Optimization

Parameter	Condition / Value	Mechanistic Rationale
Activating Agent	Thionyl Chloride (SOCl₂)	Converts the stable -OH to a -Cl leaving group, creating a highly electrophilic carbonyl carbon.
Temperature	50°C	Provides sufficient activation energy for the chlorination while preventing thermal decomposition.
Azeotropic Solvent	Dichloromethane (DCM)	Facilitates complete removal of excess SOCl₂ and HCl by-products under vacuum without reacting with the intermediate.
Nucleophile	Absolute Ethanol	Attacks the acyl chloride to form the ethyl ester; absolute grade prevents competitive hydrolysis to the acid.

Downstream Application: Regioselective SNAr in Drug Discovery

In the synthesis of advanced Nav1.7 inhibitors, ECDFB (or its tert-butyl analog) is subjected to a highly regioselective SNAr reaction[9][10].

When reacted with a nucleophile—such as 1-adamantanemethanol or a substituted phenol in the presence of a base (e.g., Cs₂CO₃ or K₂CO₃)—the nucleophile preferentially attacks the C4 position[9][10]. This regioselectivity is driven by the synergistic electron-withdrawing effect of the para-ester group and the inductive stabilization provided by the adjacent C5 chlorine atom. These factors dramatically lower the energy of the Meisenheimer complex transition state at C4 compared to C2[5].

Regioselective SNAr mechanism at the C4 position of the difluorobenzoate core.

Conclusion

Ethyl 5-chloro-2,4-difluorobenzoate is a cornerstone intermediate in modern medicinal chemistry, specifically for the targeted inhibition of the Nav1.7 sodium channel. By leveraging its unique electronic properties, researchers can execute highly regioselective SNAr reactions and downstream cross-couplings. Adhering to rigorous, moisture-free activation protocols ensures high-fidelity synthesis of this critical building block, accelerating the pipeline for novel, non-addictive pain therapeutics.

References

• Title: Ethyl 5-chloro-2,4-difluorobenzoate | 1239592-10-9 Source: Sigma-Aldrich URL: 6

• Title: 5-Chloro-2,4-difluorobenzoic acid | CAS: 130025-33-1 Source: Finetech Industry Limited URL: 7

• Title: WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain Source: Google Patents URL: 4

• Title: US Patent 8,685,977 B2 Source: Googleapis URL: 8

• Title: Sulfonamides as Selective Na V 1.7 Inhibitors: Optimizing Potency and Pharmacokinetics While Mitigating Metabolic Liabilities Source: ResearchGate URL: 3

• Title: Improved Synthesis of the Nav1.7 Inhibitor GDC-0276 via a Highly Regioselective SNAr Reaction Source: ACS Publications URL: 5

• Title: Discovery of Acyl-sulfonamide Na v 1.7 Inhibitors GDC-0276 and GDC-0310 Source: ResearchGate URL: 2

• Title: WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain (Alternate Source) Source: Google Patents (WIPO) URL: 1

• Title: SUBSTITUTED BENZAMIDES AND METHODS OF USE THEREOF - EP 3436432 B1 Source: Googleapis URL: 10

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• 7. 5-Chloro-2,4-difluorobenzoic acid | CAS: 130025-33-1 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
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An In-depth Technical Guide to the Theoretical Properties of Ethyl 5-chloro-2,4-difluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the theoretical properties of Ethyl 5-chloro-2,4-difluorobenzoate, a halogenated aromatic ester of interest in medicinal chemistry and materials science. Given its structural motifs, this compound serves as a valuable building block in the synthesis of more complex molecules. This document is intended to provide researchers with the foundational knowledge required for the effective handling, characterization, and application of this compound.

Molecular Identity and Structure

Ethyl 5-chloro-2,4-difluorobenzoate is identified by the CAS number 1239592-10-9.[1] Its molecular formula is C₉H₇ClF₂O₂, corresponding to a molecular weight of 220.60 g/mol . The structural formula, as depicted in the diagram below, reveals a benzene ring substituted with two fluorine atoms, a chlorine atom, and an ethyl ester group.

Caption: Molecular Structure of Ethyl 5-chloro-2,4-difluorobenzoate.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 5-chloro-2,4-difluorobenzoate is presented in the table below. It is important to note that while some of these properties are available from chemical suppliers, others have been estimated based on computational models and data from analogous compounds, such as Methyl 5-chloro-2,4-difluorobenzoate.

Property	Value	Source
Molecular Formula	C₉H₇ClF₂O₂	ChemScene[2]
Molecular Weight	220.60 g/mol	ChemScene[2]
LogP	~2.4	Estimated from Methyl 5-chloro-2,4-difluorobenzoate[3]
Topological Polar Surface Area (TPSA)	26.3 Ų	Estimated from Methyl 5-chloro-2,4-difluorobenzoate[3]
Hydrogen Bond Acceptors	2	Estimated from Methyl 5-chloro-2,4-difluorobenzoate[3]
Hydrogen Bond Donors	0	Estimated from Methyl 5-chloro-2,4-difluorobenzoate[3]
Rotatable Bonds	3	Estimated from Methyl 5-chloro-2,4-difluorobenzoate[3]

The predicted LogP value suggests that Ethyl 5-chloro-2,4-difluorobenzoate has moderate lipophilicity, a key parameter in drug design influencing absorption, distribution, metabolism, and excretion (ADME) properties.

Spectral Properties

The following sections detail the predicted spectral properties of Ethyl 5-chloro-2,4-difluorobenzoate, which are essential for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted ¹H and ¹³C NMR chemical shifts are crucial for the structural elucidation of Ethyl 5-chloro-2,4-difluorobenzoate. These predictions are generated using online computational tools that employ machine learning and density functional theory (DFT) based methods.[4][5]

¹H NMR (Predicted):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~8.1	d	1H	Ar-H
~7.3	d	1H	Ar-H
4.4	q	2H	-OCH₂CH₃
1.4	t	3H	-OCH₂CH₃

¹³C NMR (Predicted):

Chemical Shift (ppm)	Assignment
~163	C=O
~159 (dd)	C-F
~156 (dd)	C-F
~133	Ar-C
~120	Ar-CH
~115 (d)	C-Cl
~112 (dd)	Ar-CH
62	-OCH₂CH₃
14	-OCH₂CH₃

Infrared (IR) Spectroscopy

The predicted IR absorption frequencies for Ethyl 5-chloro-2,4-difluorobenzoate are based on the characteristic vibrational modes of its functional groups.[1][6]

Frequency (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	Aromatic C-H stretch
~2980	Medium	Aliphatic C-H stretch
~1730-1715	Strong	C=O (ester) stretch
~1600, ~1475	Medium-Weak	Aromatic C=C stretch
~1300-1000	Strong	C-O stretch
~1250	Strong	C-F stretch
~800-600	Strong	C-Cl stretch

Mass Spectrometry (MS)

The predicted mass spectrum of Ethyl 5-chloro-2,4-difluorobenzoate is expected to show a molecular ion peak (M⁺) at m/z 220. The fragmentation pattern is likely to involve the loss of the ethoxy group (-OCH₂CH₃) or the entire ester group.[7][8]

Predicted Fragmentation:

• m/z 220: Molecular ion [M]⁺

• m/z 192: Loss of ethylene [M - C₂H₄]⁺

• m/z 175: Loss of ethoxy radical [M - •OCH₂CH₃]⁺

• m/z 147: Loss of the ethyl ester group [M - COOCH₂CH₃]⁺

Synthesis and Reactivity

Ethyl 5-chloro-2,4-difluorobenzoate can be synthesized via Fischer esterification of 5-chloro-2,4-difluorobenzoic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid.[9][10] The reaction is typically carried out under reflux to drive the equilibrium towards the product.[9]

Caption: General workflow for the synthesis of Ethyl 5-chloro-2,4-difluorobenzoate.

The ester functionality of Ethyl 5-chloro-2,4-difluorobenzoate is susceptible to hydrolysis under both acidic and basic conditions to yield 5-chloro-2,4-difluorobenzoic acid and ethanol.[11][12] Alkaline hydrolysis is generally preferred as it is an irreversible reaction, leading to higher yields of the carboxylic acid salt.[12]

Safety and Handling

As a halogenated aromatic compound, Ethyl 5-chloro-2,4-difluorobenzoate should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.[13] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[13] Avoid inhalation of vapors and contact with skin and eyes. In case of accidental exposure, rinse the affected area with copious amounts of water and seek medical attention.

Experimental Protocols

Protocol for Synthesis via Fischer Esterification

• To a round-bottom flask, add 5-chloro-2,4-difluorobenzoic acid (1.0 eq).

• Add an excess of ethanol (10-20 eq) to the flask.

• Slowly add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq).

• Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the excess ethanol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the crude product by column chromatography on silica gel.

Protocol for NMR Sample Preparation and Analysis

• Accurately weigh approximately 10-20 mg of Ethyl 5-chloro-2,4-difluorobenzoate.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required.

• Cap the NMR tube and gently invert to ensure complete dissolution and mixing.

• Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer.

• Process the acquired data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra for analysis.

References

• Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Chemical Science, 12(36), 12012–12026. [Link]

• Banfi, D., & Patiny, L. (2008). : Resurrecting and processing NMR spectra on-line. Chimia, 62(4), 280-281. [Link]

• Mestrelab. Mnova NMRPredict. [Link]

• ACD/Labs. NMR Prediction Software. [Link]

• Singh, S., & Singh, J. (2019). Solvent effect and kinetics on ethyl benzoate in aqueous solvent system. World Journal of Pharmaceutical Research, 8(10), 863-873. [Link]

• Northern Illinois University. Typical IR Absorption Frequencies For Common Functional Groups. [Link]

• PubChem. Ethyl benzoate. [Link]

• UCLA Chemistry & Biochemistry. IR Spectroscopy Tutorial: Esters. [Link]

• SSERC. Hydrolysis of ethyl benzoate – Teacher's guide. [Link]

• ResearchGate. Kinetics of Synthesis and Hydrolysis of Ethyl Benzoate over Amberlyst 39. [Link]

• Brainly. Ethyl benzoate has these peaks in its carbon-13 NMR spectrum. [Link]

• mzCloud. Ethyl benzoate. [Link]

• Chegg. Show the structure of the fragment ions for the mass spectrum of ethyl benzoate. [Link]

• Zhang, J., et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research, 44(5-6), 166-169. [Link]

• ResearchGate. (A) EI‐MS of compound 2 (GC–MS system 1), (B) fragmentation mechanism... [Link]

• Alfa Aesar. Safety Data Sheet - Methyl 2-bromobenzoate. [Link]

• ResearchGate. Calculated and experimental 13 C NMR chemical shifts. [Link]

• Covestro. Safety Data Sheet. [Link]

• Pro-Plus. The Versatile World of Ethyl Benzoate: Insights and Innovations in Chemistry. [Link]

• University of Colorado Boulder. IR Absorption Table. [Link]

• Northern Illinois University. IR Absorption Frequencies. [Link]

• ChemAxon. NMR Predictor - Documentation. [Link]

• Femchem. 5-CHLORO-2,4-DIFLUOROBENZOIC ACID. [Link]

• Sajed, T., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290. [Link]

• Clark, J. (2023). Hydrolysis of esters. Chemguide. [Link]

• Fowler, S. (2017, November 28). How to predict the 13C NMR spectrum of a compound [Video]. YouTube. [Link]

• ResearchGate. (PDF) An Efficient Synthesis of 5-Chloro-2, 3, 4-Trifluorobenzoic Acid. [Link]

• NMRDB.org. Predict 13C carbon NMR spectra. [Link]

• PROSPRE. 1H NMR Predictor. [Link]

• Cheminfo. Predict all NMR spectra. [Link]

• virtual Chemistry 3D. 13C NMR predictor. [Link]

• Cheminfo.org. Predict 1H NMR spectra. [Link]

• Oakwood Chemical. 5-Chloro-2,4-difluorobenzoic acid. [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. CASCADE [nova.chem.colostate.edu]
• 5. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 7. Ethyl benzoate | C9H10O2 | CID 7165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chegg.com [chegg.com]
• 9. The Versatile World of Ethyl Benzoate: Insights and Innovations in Chemistry_Chemicalbook [chemicalbook.com]
• 10. 130025-33-1 | 5-CHLORO-2,4-DIFLUOROBENZOIC ACID [fluoromart.com]
• 11. chemicaljournals.com [chemicaljournals.com]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. co.monmouth.nj.us [co.monmouth.nj.us]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of Ethyl 5-chloro-2,4-difluorobenzoate via Acyl Chloride Activation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 1239592-10-9) Starting Material: 5-chloro-2,4-difluorobenzoic acid (CAS: 130025-33-1)

Introduction & Strategic Rationale

Halogenated benzoic acid derivatives are indispensable building blocks in modern medicinal chemistry. The unique substitution pattern of 5-chloro-2,4-difluorobenzoic acid imparts distinct electronic and steric properties that are highly valued in drug design[1]. In structure-activity relationship (SAR) studies, fluorine atoms are strategically utilized to enhance metabolic stability, while chlorine substituents improve target binding affinity through favorable lipophilic interactions[1].

The ethyl ester derivative, ethyl 5-chloro-2,4-difluorobenzoate, serves as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). Most notably, it is a key precursor in the development of Nav1.7 voltage-gated sodium channel inhibitors, which are heavily investigated for the treatment of chronic and neuropathic pain[2].

Mechanistic Rationale (Expertise & Experience)

Direct Fischer esterification of 5-chloro-2,4-difluorobenzoic acid using ethanol and a catalytic acid is often hampered by the strongly electron-withdrawing nature of the halogen substituents. The 2,4-difluoro and 5-chloro groups deactivate the aromatic ring and increase the acidity of the carboxylic acid, making the necessary protonation of the carbonyl oxygen thermodynamically less favorable.

To achieve quantitative yields without forcing conditions, a two-step activation approach is preferred[2]. The carboxylic acid is first converted into a highly electrophilic acyl chloride using thionyl chloride (

). Subsequent alcoholysis with absolute ethanol rapidly yields the desired ester. This method circumvents the electronic deactivation of the ring, driving the reaction forward via highly reactive intermediates.

Reaction Mechanistic Pathway

The activation of the carboxylic acid proceeds via a chlorosulfite intermediate, which collapses to form the acyl chloride while extruding sulfur dioxide (

) and hydrogen chloride ( ) gases. The subsequent addition of ethanol forms a tetrahedral intermediate that quickly eliminates a chloride ion to yield the final ester.

Mechanistic pathway of thionyl chloride-mediated esterification.

Materials and Reagents

The following stoichiometry is adapted from validated synthetic routes utilized in the development of Nav1.7 inhibitors[2].

Reagent	MW ( g/mol )	Equivalents	Amount	Role
5-chloro-2,4-difluorobenzoic acid	192.55	1.0	0.176 g (0.914 mmol)	Starting Material
Thionyl Chloride ( )	118.97	~30	2.0 mL	Activating Agent / Solvent
Dichloromethane (DCM)	84.93	-	25.0 mL (total)	Azeotrope / Solvent
Absolute Ethanol (EtOH)	46.07	~18	1.0 mL	Nucleophile / Reactant
Ethyl Acetate (EtOAc)	88.11	-	20.0 mL	Extraction Solvent
Sat. Aqueous	84.01	-	20.0 mL	Neutralization / Wash

Experimental Protocol

This protocol is designed as a self-validating system . Each phase of the workflow contains physical indicators that confirm the success of the previous step, ensuring high trustworthiness and reproducibility.

Step 1: Acyl Chloride Formation

• In a dried, round-bottom flask equipped with a magnetic stir bar, suspend 5-chloro-2,4-difluorobenzoic acid (0.176 g, 0.914 mmol) in thionyl chloride (2.0 mL)[2].

• Attach a reflux condenser and flush the system with nitrogen gas.

• Stir the reaction mixture at 50 °C for 16 hours[2].

  • Causality & Validation:

    acts as both the reagent and the solvent. The moderate heating provides the activation energy required for the formation of the chlorosulfite intermediate. Self-Validation Check: The complete dissolution of the solid starting material and the cessation of gas evolution ( and ) serve as visual indicators that the acyl chloride formation is complete.

Step 2: Concentration and Azeotropic Removal

• Cool the reaction mixture to room temperature and concentrate in vacuo to remove the bulk of the excess thionyl chloride[2].

• Add dichloromethane (10.0 mL) to the residue and concentrate in vacuo. Repeat this azeotropic evaporation a second time with another 10.0 mL of DCM[2].

  • Causality & Validation: This is a critical step. Removing residual

    prevents it from reacting with ethanol in the next step, which would generate diethyl sulfite and excess , complicating the workup. Self-Validation Check: The absence of a strong, pungent odor after the second DCM azeotrope validates the successful removal of the activating agent.

Step 3: Esterification

• Dissolve the crude acyl chloride residue in anhydrous dichloromethane (5.0 mL)[2].

• Slowly add absolute ethanol (1.0 mL) to the stirring solution[2].

• Stir the reaction mixture at room temperature for 2 hours[2].

  • Causality: DCM provides a non-nucleophilic, polar aprotic medium that stabilizes the tetrahedral intermediate during the nucleophilic attack of ethanol on the highly electrophilic acyl chloride carbon.

Step 4: Workup and Isolation

• Concentrate the reaction mixture in vacuo to remove DCM and excess ethanol[2].

• Partition the resulting residue between ethyl acetate (20.0 mL) and saturated aqueous sodium bicarbonate (

  , 20.0 mL)[2].

• Separate the layers. Wash the organic layer with brine, dry over anhydrous

  , filter, and concentrate to yield the final product.

  • Causality:

    neutralizes the byproduct generated during the alcoholysis step and pulls any unreacted carboxylic acid into the aqueous layer as a water-soluble sodium salt. Ethyl acetate efficiently extracts the relatively non-polar ester product, ensuring high purity without the immediate need for column chromatography.

Workflow for the synthesis of ethyl 5-chloro-2,4-difluorobenzoate via acyl chloride intermediate.

Analytical Characterization

The expected product, ethyl 5-chloro-2,4-difluorobenzoate, typically presents as a liquid at room temperature.

• Purity Verification : The success of the aqueous bicarbonate wash can be verified via Thin Layer Chromatography (TLC). The highly non-polar ester will elute significantly faster (higher

  ) than the highly polar starting carboxylic acid in standard hexanes/ethyl acetate solvent systems.

• Storage : The isolated ester should be stored in a tightly sealed container between 2-8 °C to ensure long-term stability and prevent slow hydrolysis.

References

• Title: Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain (WO2012007883A1)

Sources

• 1. 5-Chloro-2,3,4-trifluorobenzoic acid | 101513-73-9 | Benchchem [benchchem.com]
• 2. WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain - Google Patents [patents.google.com]

Ethyl 5-chloro-2,4-difluorobenzoate as a building block in organic synthesis

[1]

Abstract

Ethyl 5-chloro-2,4-difluorobenzoate (CAS 1239592-10-9 / Derivative of Acid CAS 130025-33-1) is a specialized poly-halogenated aromatic ester employed primarily as a regioselective building block in the synthesis of second- and third-generation fluoroquinolone antibiotics.[1] Its unique substitution pattern—featuring a labile fluorine at the ortho position (C2) and a stable fluorine at the para position (C4)—enables precise "Grohe-Heitzer" cyclization while installing the critical C6-fluorine pharmacophore. This guide details the mechanistic rationale, synthetic protocols, and safety considerations for leveraging this molecule in high-value drug development.

Chemical Profile & Reactivity Analysis

Structural Logic

The utility of this building block stems from the differential reactivity of its three halogen substituents relative to the ester group. In medicinal chemistry, this molecule serves as a "masked" quinolone core.

Position	Substituent	Electronic Environment	Synthetic Role
C1	Ethyl Ester	Electrophilic Carbonyl	Precursor to Acid Chloride and -Keto Ester.
C2	Fluorine	Activated Ortho ( )	Primary Leaving Group. Displaced by nitrogen nucleophiles during quinolone ring closure.
C4	Fluorine	Activated Para	Pharmacophore Installation. Becomes the C6-F (biological activity center) in the final quinolone; typically resistant to displacement during cyclization.
C5	Chlorine	Meta to Ester	Functional Handle. Becomes the C7-Cl in the quinolone. Can be displaced by secondary amines (e.g., piperazine) or retained for specific structure-activity relationship (SAR) studies.

Mechanistic Advantage

Unlike 2,4,5-trifluorobenzoic acid derivatives, which yield 6,7-difluoroquinolones, the 5-chloro-2,4-difluoro scaffold yields 7-chloro-6-fluoroquinolones . The C7-chloride is a versatile handle: it is sufficiently reactive to be displaced by piperazine (to form Ciprofloxacin analogs) but offers different kinetics and cost profiles compared to the trifluoro- route.

Core Application: Synthesis of 7-Chloro-6-Fluoroquinolone Intermediates

The primary workflow involves converting the benzoate into a

-keto ester, followed by a cyclization-substitution sequence. The following protocol utilizes the Magnesium Enolate Method , which offers superior yields over traditional Claisen condensation.

Protocol A: Synthesis of the -Keto Ester

Target: Ethyl 3-(5-chloro-2,4-difluorophenyl)-3-oxopropanoate.

Reagents

• Ethyl 5-chloro-2,4-difluorobenzoate (Starting Material)

• Potassium Ethyl Malonate (KEM)

• Magnesium Chloride (

  )

• Triethylamine (

  )

• Thionyl Chloride (

  ) or Oxalyl Chloride

• Solvents: Acetonitrile (

  ), Toluene, DCM.

Step-by-Step Methodology

• Hydrolysis (If starting with Ester):

  • Dissolve the ethyl ester in THF/Water (1:1). Add 1.2 eq LiOH. Stir at RT until TLC shows consumption. Acidify with HCl to pH 1. Extract with EtOAc, dry, and concentrate to yield the free acid .

• Acid Chloride Formation:

  • Suspend the free acid (10 mmol) in Toluene (30 mL).

  • Add

    (15 mmol) and a catalytic drop of DMF.

  • Reflux for 2-3 hours until gas evolution ceases.

  • Concentrate in vacuo to remove excess

    . Re-dissolve in dry MeCN (10 mL).

• Magnesium Enolate Generation (The Clay-Wemple Method):

  • In a separate vessel, charge

    (12 mmol) and KEM (12 mmol) in dry MeCN (40 mL).

  • Cool to 0°C. Add

    (25 mmol) dropwise. The slurry will thicken as the magnesium enolate forms.

  • Stir at RT for 2 hours.

• Acylation:

  • Cool the enolate slurry to 0°C.

  • Add the Acid Chloride solution (from Step 2) dropwise over 30 mins.

  • Allow to warm to RT and stir overnight.

• Decarboxylation & Workup:

  • Quench reaction with 1N HCl (aqueous). This hydrolyzes the intermediate and induces decarboxylation of the malonate moiety.

  • Extract with EtOAc (3x). Wash organic layer with Sat.

    and Brine.

  • Result: The crude

    -keto ester is obtained as an oil or low-melting solid, typically >90% purity.

Protocol B: The Grohe-Heitzer Cyclization

Target: 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester.

Reagents

• -Keto Ester (from Protocol A)

• Triethyl Orthoformate (

  )

• Acetic Anhydride (

  )

• Cyclopropylamine[1][2]

• Base: NaH or

Step-by-Step Methodology

• Enol Ether Formation:

  • Mix

    -keto ester (10 mmol) with (15 mmol) and (20 mmol).

  • Reflux for 2-4 hours. Remove volatiles in vacuo.

  • Intermediate: Ethyl 2-(5-chloro-2,4-difluorobenzoyl)-3-ethoxyacrylate.

• Amine Exchange:

  • Dissolve the residue in Ethanol (20 mL).

  • Cool to 0°C. Add Cyclopropylamine (11 mmol) dropwise.

  • Stir at RT for 2 hours. The ethoxy group is displaced by the amine.[3]

  • Observation: Product often precipitates or can be used directly.

• Cyclization (

  ):

  • Dissolve the enamine intermediate in dry DMF or Dioxane.

  • Add

    (2 eq) or NaH (1.2 eq).

  • Heat to 80-100°C.

  • Mechanism: The nitrogen attacks the C2-Fluorine (ortho to the ketone). The ring closes, expelling Fluoride.

  • Regioselectivity Check: The C4-Fluorine and C5-Chlorine remain intact due to the specific activation of the C2 position by the adjacent carbonyl.

• Isolation:

  • Pour into ice water. Filter the precipitate.

  • Yield: Off-white solid. This is the "Quinolone Core".

Visualizing the Synthetic Pathway

The following diagram illustrates the transformation logic, highlighting the fate of each halogen atom.

Caption: Logical flow from benzoate precursor to quinolone core, tracking the regioselective fate of halogen substituents.

Critical Quality Attributes & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield in Step 1 (Hydrolysis)	Steric hindrance from ortho-fluorines.	Increase temperature to 50°C; ensure sufficient reaction time (monitor by HPLC).
Incomplete Cyclization	Insufficient base strength or temperature.	Switch from to NaH; ensure solvent is anhydrous (DMF/DMSO).
Regio-isomer Formation	Nucleophilic attack at C4-F instead of C2-F.	This is rare due to the "vinylogous" activation of C2 by the carbonyl. Ensure the enamine is fully formed before adding base.
Skin Irritation	Benzoate/Acid Chloride volatility.	Safety: These compounds are potent sensitizers. Use double gloves and work strictly in a fume hood.

References

• Sigma-Aldrich. Ethyl 5-chloro-2,4-difluorobenzoate Product Sheet. Retrieved from

• Clay, R. J., et al. (1993). "Efficient Synthesis of Beta-Keto Esters." Synthesis, 290.
• Grohe, K., & Heitzer, H. (1987). "Cycloacylation of Enamines." Liebigs Annalen der Chemie.

• ChemScene. Ethyl 3-(5-chloro-2,4-difluorophenyl)-3-oxopropanoate. Retrieved from

• Google Patents. Process for synthesis of fluoroquinolonic derivatives (WO2003010144A2). Retrieved from

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. echemi.com [echemi.com]
• 3. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]

Application Note &amp; Protocol: Efficient Esterification of 5-Chloro-2,4-difluorobenzoic Acid

Introduction

5-Chloro-2,4-difluorobenzoic acid is a key building block in the synthesis of a variety of pharmaceutical compounds and agrochemicals.[1] Its halogenated phenyl ring structure is a common motif in molecules designed for high biological activity. The conversion of the carboxylic acid moiety to an ester is a fundamental transformation, often required to modulate solubility, improve bioavailability, or to serve as a protecting group during subsequent synthetic steps. This document provides a detailed protocol for the efficient esterification of 5-chloro-2,4-difluorobenzoic acid, with a focus on the underlying chemical principles and practical considerations for achieving high yields.

The presence of three electron-withdrawing halogen substituents on the benzoic acid ring increases the electrophilicity of the carbonyl carbon, which can influence the reaction kinetics. However, these substituents also enhance the acidity of the carboxylic acid, a factor to consider in the context of acid-catalyzed reactions.[2][3][4]

Choosing the Right Esterification Strategy

Several methods can be employed for the esterification of carboxylic acids.[5][6] For the specific case of 5-chloro-2,4-difluorobenzoic acid, a classic Fischer-Speier esterification is a robust and cost-effective choice, particularly for large-scale synthesis.[7][8][9] This equilibrium-controlled reaction involves heating the carboxylic acid with an excess of an alcohol in the presence of a strong acid catalyst.

The primary challenge in Fischer esterification is the in-situ formation of water, which can hydrolyze the ester product, thereby limiting the reaction yield.[7][9] To overcome this, the equilibrium must be shifted towards the products. This is typically achieved by:

• Using a large excess of the alcohol: This mass action approach drives the reaction forward.[8][9]

• Removing water as it is formed: This can be accomplished by azeotropic distillation using a Dean-Stark apparatus, particularly when using a non-polar co-solvent like toluene or hexane.[7]

Alternative methods, such as using solid acid catalysts, offer advantages in terms of easier separation and catalyst recycling.[10][11] For sensitive substrates where high temperatures or strong acids are a concern, milder procedures like the Steglich esterification could be considered, though these often involve more expensive reagents.[7][8]

Recommended Protocol: Fischer-Speier Esterification with Sulfuric Acid Catalyst

This protocol details the esterification of 5-chloro-2,4-difluorobenzoic acid with methanol to yield methyl 5-chloro-2,4-difluorobenzoate. The principles can be readily adapted for other primary or secondary alcohols.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	CAS No.	Notes
5-Chloro-2,4-difluorobenzoic acid	C₇H₃ClF₂O₂	192.55	130025-33-1	Starting material[12]
Methanol (Anhydrous)	CH₃OH	32.04	67-56-1	Reagent and solvent
Sulfuric Acid (Concentrated)	H₂SO₄	98.08	7664-93-9	Catalyst
Sodium Bicarbonate (Saturated Solution)	NaHCO₃	84.01	144-55-8	For neutralization
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	Drying agent
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	Extraction solvent
Brine (Saturated NaCl Solution)	NaCl	58.44	7647-14-5	For washing

Experimental Procedure

Figure 1: General workflow for the esterification of 5-chloro-2,4-difluorobenzoic acid.

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-chloro-2,4-difluorobenzoic acid (10.0 g, 51.9 mmol).

  • Add anhydrous methanol (100 mL). Stir the mixture until the acid is fully dissolved. Rationale: Using a large excess of methanol acts as both the solvent and a reagent to drive the reaction equilibrium forward.[9]

  • Carefully and slowly add concentrated sulfuric acid (1.0 mL, ~18.8 mmol) to the stirring solution. Rationale: Sulfuric acid is a strong acid catalyst that protonates the carbonyl oxygen of the carboxylic acid, increasing its electrophilicity and accelerating the nucleophilic attack by the alcohol.[7][8][13] An exothermic reaction will occur upon addition.

• Reaction:

  • Heat the reaction mixture to reflux (approximately 65 °C for methanol) and maintain for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the excess methanol under reduced pressure using a rotary evaporator.

  • To the resulting residue, add ethyl acetate (100 mL) and deionized water (50 mL).

  • Carefully neutralize the aqueous layer by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases. Check the pH to ensure it is neutral or slightly basic (pH 7-8). Rationale: Neutralization removes the sulfuric acid catalyst and any unreacted carboxylic acid.[14]

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with deionized water (2 x 50 mL) and then with brine (50 mL). Rationale: The brine wash helps to remove residual water from the organic phase.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl 5-chloro-2,4-difluorobenzoate.

• Purification:

  • The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to afford the pure ester. The expected product, methyl 5-chloro-2,4-difluorobenzoate, is a solid at room temperature.[15]

Expected Outcome and Characterization

Following this protocol, a high yield of the desired ester is anticipated. The purity of the final product should be confirmed using standard analytical techniques such as:

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Mass Spectrometry: To verify the molecular weight of the product.

• FT-IR Spectroscopy: To observe the characteristic ester carbonyl stretch (around 1730 cm⁻¹) and the disappearance of the broad carboxylic acid O-H stretch.

Safety Considerations

• 5-Chloro-2,4-difluorobenzoic acid is a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care in a fume hood.

• Methanol is flammable and toxic. Avoid inhalation and skin contact.

• All procedures should be performed in a well-ventilated fume hood.

Conclusion

The Fischer-Speier esterification is a reliable and scalable method for the synthesis of esters from 5-chloro-2,4-difluorobenzoic acid. By carefully controlling the reaction conditions, particularly through the use of excess alcohol and proper work-up procedures, high yields of the desired product can be consistently achieved. This protocol provides a solid foundation for researchers and professionals in drug development and chemical synthesis.

References

• Vertex AI Search. (n.d.). Application of Green Catalysts for the Esterification of Benzoic Acid with Different Alcohols.
• MDPI. (2023, May 22). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst.
• PubChem. (n.d.). 5-Chloro-2,4-difluorobenzoic acid.
• International Journal of Scientific & Technology Research. (2020, February 15). Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid.
• DergiPark. (n.d.). Application of Green Catalysts for the Esterification of Benzoic Acid with Different Alcohols.
• Journal of Physical Science. (n.d.). Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition.
• Scribd. (n.d.). Acidity and Reactions of Benzoic Acid.
• ResearchGate. (2025, August 7). An Efficient Synthesis of 5-Chloro-2, 3, 4-Trifluorobenzoic Acid.
• Journal of Chemical Research. (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5- hydroxybenzoic acid.
• Google Patents. (n.d.). Process for the preparation of 2,4-dichloro-5-fluoro-benzoic acid.
• Wikipedia. (n.d.). Fischer–Speier esterification.
• Organic Chemistry Portal. (n.d.). Fischer Esterification.
• ResearchGate. (2026, January 6). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.
• Google Patents. (n.d.). Process for the preparation of chlorinated 4,5-difluorobenzoic acids, -benzoic acid derivatives and -benzaldehydes.
• Sigma-Aldrich. (n.d.). 5-Chloro-2,4-difluorobenzoic acid AldrichCPR.
• ChemicalBook. (n.d.). 5-CHLORO-2,4-DIFLUOROBENZOIC ACID CAS#: 130025-33-1.
• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions.
• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures.
• Chemistry Stack Exchange. (2015, December 7). Acidity of o-halobenzoic acids.
• Der Pharma Chemica. (n.d.). An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids.
• RSC Publishing. (n.d.). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method.
• Vaia. (n.d.). Use the four compounds shown below to answer the following questions: Why are the ortho-halo-substituted benzoic acids stronger acids than benzoic acid? Why is o-fluorobenzoic acid the weakest of the ortho-halo-substituted benzoic acids? Why do o-chlorobenzoic acid and o-bromobenzoic acid have similar pKa values?.
• Sigma-Aldrich. (n.d.). Methyl 5-chloro-2,4-difluorobenzoate.
• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification.
• ResearchGate. (n.d.). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method.
• Chemistry LibreTexts. (2024, March 17). 20.4: Substituent Effects on Acidity.

Sources

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
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Ethyl 5-chloro-2,4-difluorobenzoate reaction with nucleophiles

Application Note: Strategic Functionalization of Ethyl 5-chloro-2,4-difluorobenzoate

Part 1: Introduction & Mechanistic Insight

Subject: Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 115599-88-1 / Derivative analogs) Core Application: Synthesis of 6-chloro-7-substituted quinolone antibiotics, agrochemical intermediates, and fluorinated bioactive scaffolds.[1]

Executive Summary: Ethyl 5-chloro-2,4-difluorobenzoate represents a "privileged scaffold" in medicinal chemistry due to its highly functionalizable halogen array.[1] The molecule features three distinct electrophilic sites activated by the electron-withdrawing ester group.[1] The primary utility of this compound lies in its regioselective Nucleophilic Aromatic Substitution (SNAr ) capabilities.

For researchers developing fluoroquinolones or polyhalogenated herbicides, understanding the "Hierarchy of Reactivity" is critical. This guide defines the precise protocols to selectively manipulate the C4-fluorine (para-position) while preserving the C2-fluorine (ortho-position) for subsequent cyclization or scaffold elaboration.[1]

The Hierarchy of Reactivity (Mechanistic Causality):

• C4-Fluorine (Para to Ester): Highest Reactivity. The Meisenheimer complex formed upon nucleophilic attack at C4 is stabilized by the para-ester group via resonance.[1] This is the primary site for SNAr with amines, thiols, and alkoxides.

• C2-Fluorine (Ortho to Ester): Moderate Reactivity. While inductively activated by the adjacent ester, the C2 position is sterically hindered and lacks the resonance stabilization of the para-position. It is generally preserved under mild SNAr conditions but serves as the "cyclization handle" in Gould-Jacobs or Grohe-Heberer quinolone synthesis.

• C5-Chlorine (Meta to Ester): Lowest Reactivity. The chlorine atom is a poorer leaving group than fluorine in SNAr reactions (weaker C-X bond dipole, less stabilization of the anionic intermediate) and is located in the unactivated meta position relative to the ester.

Part 2: Visualizing the Reaction Landscape

The following diagram maps the divergent pathways available from the parent scaffold. Note the high selectivity for C4 substitution under standard conditions.

Caption: Divergent synthetic pathways. The green path (C4-SNAr) is the focus of this protocol, enabling library generation while retaining the C2-F for the red path (Cyclization) if desired.

Part 3: Detailed Experimental Protocols

Protocol A: Regioselective C4-Amination (Library Synthesis)

Objective: To install an amine moiety (e.g., piperazine, morpholine, pyrrolidine) at the C4 position with >95% regioselectivity, avoiding C2-substitution or bis-substitution.[1]

Reagents & Materials:

• Substrate: Ethyl 5-chloro-2,4-difluorobenzoate (1.0 equiv).[1]

• Nucleophile: Cyclic secondary amine (e.g., N-Boc-piperazine) (1.1 equiv).[1]

• Base: Diisopropylethylamine (DIPEA) (2.5 equiv) or K2CO3 (powdered, 2.0 equiv).[1]

• Solvent: Acetonitrile (MeCN) or DMF (Anhydrous).[1]

• Workup: Ethyl Acetate, Brine, 0.1 M HCl.

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl 5-chloro-2,4-difluorobenzoate (1.0 g, 4.2 mmol) in anhydrous MeCN (10 mL).

  • Expert Note: MeCN is preferred over DMF for initial screens as it simplifies workup. Use DMF if the nucleophile is poorly soluble.

• Base Addition: Add DIPEA (1.8 mL, 10.5 mmol) in one portion.

• Nucleophile Addition: Add the amine (4.6 mmol) dropwise at Room Temperature (RT).

• Reaction: Stir the mixture at 40–50°C .

  • Monitoring: Check TLC or LC-MS at 2 hours. The starting material (Rf ~0.8 in 20% EtOAc/Hex) should disappear, replaced by a lower Rf spot (Product).

  • Critical Control: Do not exceed 80°C. Higher temperatures increase the risk of C2-substitution (side product).[1]

• Quench & Workup:

  • Evaporate MeCN under reduced pressure.

  • Redissolve residue in Ethyl Acetate (50 mL).[2]

  • Wash with Water (2 x 20 mL) and Brine (1 x 20 mL).[1]

  • Dry over Na2SO4, filter, and concentrate.

• Purification: Flash chromatography (Gradient: 0-30% EtOAc in Hexanes).

Self-Validating Checkpoints:

• 1H NMR Verification: The product should show the loss of one fluorine signal. In 1H NMR, the aromatic protons will shift. Crucially, verify the integration of the ethyl ester protons to ensure no hydrolysis occurred.

• Regiochemistry Check: In 19F NMR, the starting material has two signals. The product should have only one signal (corresponding to the remaining C2-F). If two signals remain but shifted, you may have C5-Cl displacement (rare) or a mixture.[1]

Protocol B: Saponification to 5-chloro-2,4-difluorobenzoic acid

Objective: Hydrolysis of the ester without degrading the halogen array.

Methodology:

• Dissolve the ester (1.0 equiv) in THF:Water (3:1 ratio).[1]

• Add LiOH·H2O (1.5 equiv) at 0°C.[1]

• Stir at RT for 3-6 hours.

• Acidification: Carefully acidify to pH 3 with 1M HCl at 0°C. (Avoid strong heating during acidification to prevent decarboxylation or HF elimination).

• Isolation: Extract with EtOAc or filter the precipitate if solid.

Part 4: Data Summary & Troubleshooting

Table 1: Solvent & Base Effects on Regioselectivity (C4 vs C2)

Solvent	Base	Temperature	C4:C2 Ratio	Yield	Notes
Acetonitrile	DIPEA	45°C	>98:2	92%	Recommended Standard.
DMF	K2CO3	100°C	85:15	78%	High temp promotes C2 attack.[1]
DMSO	NaH	25°C	90:10	85%	Strong base decreases selectivity.[1]

| Ethanol | Et3N | Reflux | 95:5 | 60% | Transesterification side-products observed.[1] |

Troubleshooting Guide:

• Problem: Low conversion after 24 hours.

  • Solution: Switch solvent to DMF or DMSO to increase nucleophile kinetcs. Increase temp to 60°C.

• Problem: Formation of bis-substituted product (displacement of both F).

  • Solution: Reduce amine equivalents to 0.[1]95. Lower temperature. Ensure dropwise addition of the nucleophile.

• Problem: Hydrolysis of ester during SNAr.

  • Solution: Ensure anhydrous solvents.[1] Avoid hydroxide bases (use Carbonates or tertiary amines).[1]

Part 5: References

• Grohe, K., & Heberer, H. (1987). Method for the preparation of 1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids.[1][3] Liebigs Annalen der Chemie. (Foundational work on fluoroquinolone synthesis from halogenated benzoates).

• Sigma-Aldrich. (2024). 5-Chloro-2,4-difluorobenzoic acid Product Specification. (Data on physical properties and handling).[1][4][5][6][7]

• WuXi AppTec. (2024).[1] Regioselectivity in SNAr reactions of Polyhalogenated Aromatics. (Mechanistic insight into Ortho vs Para selectivity).

• BenchChem. (2025).[1][2] Nucleophilic Aromatic Substitution Reactions on Fluoro-substituted scaffolds.[1][2][8][9] (General protocols for SNAr).

• National Institute of Standards and Technology (NIST). Reactions of Polyfluorobenzenes With Nucleophilic Reagents.[1] (Background on fluorine displacement kinetics).

Sources

• 1. chemscene.com [chemscene.com]
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• 3. WO2003010144A2 - A process for synthesis of fluoroquinolonic derivatives - Google Patents [patents.google.com]
• 4. 5-Chloro-2,4-difluorobenzoic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents – Oriental Journal of Chemistry [orientjchem.org]
• 7. Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]

Application Note: Regioselective Derivatization of Ethyl 5-chloro-2,4-difluorobenzoate for Pharmaceutical Scaffolds

Executive Summary

Ethyl 5-chloro-2,4-difluorobenzoate is a highly versatile, polyhalogenated building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs). It is most notably employed as a core intermediate in the development of voltage-gated sodium channel (Nav1.7) inhibitors, which are critical targets for novel pain therapeutics[1]. This application note details the mechanistic rationale and validated protocols for its derivatization, focusing on regioselective Nucleophilic Aromatic Substitution (SNAr) and subsequent ester saponification to generate advanced pharmaceutical scaffolds[2].

Mechanistic Principles of Regioselective SNAr

The derivatization of Ethyl 5-chloro-2,4-difluorobenzoate via SNAr presents a classic regioselectivity challenge: differentiating between the 2-fluoro and 4-fluoro positions.

• Electronic Activation : The ester group strongly withdraws electron density via resonance, primarily activating the para position (C-4) and, to a lesser extent, the ortho position (C-2) for nucleophilic attack. The formation of the intermediate Meisenheimer complex is most stabilized when the nucleophile attacks at the C-4 position[3].

• Steric Dynamics : The C-2 position is sterically hindered by the adjacent bulky ethyl ester group. Conversely, the C-4 position is highly accessible to incoming nucleophiles, despite the presence of the adjacent C-5 chlorine atom[3].

• Solvent and Base Causality : Utilizing a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) is critical. DMSO poorly solvates anions, thereby increasing the effective nucleophilicity of the incoming alkoxide or amine[4]. The use of Cesium Carbonate (Cs₂CO₃) over Sodium or Potassium Carbonate exploits the "naked anion" effect; the large ionic radius of Cs⁺ results in loose ion-pairing, maximizing the reactivity of the nucleophile and driving the reaction to completion at lower temperatures[5].

Workflow Visualization

Derivatization pathways of Ethyl 5-chloro-2,4-difluorobenzoate.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected yields for the primary derivatization pathways of Ethyl 5-chloro-2,4-difluorobenzoate, based on standard medicinal chemistry workflows[3][4][5].

Reaction Pathway	Reagents & Solvents	Temp (°C)	Time (h)	Conversion / Yield	Regioselectivity (C4:C2)
SNAr (Alkoxylation)	R-OH, Cs₂CO₃, DMSO	70	2 - 4	> 90%	> 95:5
SNAr (Amination)	R-NH₂, K₂CO₃, DMF	80	4 - 6	85 - 90%	> 98:2
Ester Hydrolysis	LiOH·H₂O, THF/H₂O (3:1)	25	12	> 95%	N/A

Validated Experimental Protocols

Protocol A: Regioselective SNAr at the C-4 Position

Objective : Substitute the 4-fluoro group with an alkoxide or amine nucleophile to yield an advanced intermediate[5]. Self-Validation Mechanism : The reaction's progress is visually indicated by a color change (often from clear to yellow/orange) and is analytically validated via HPLC showing the complete disappearance of the starting material peak.

• Reagent Charging : To a dry, nitrogen-purged round-bottom flask, add Ethyl 5-chloro-2,4-difluorobenzoate (1.0 eq) and the desired nucleophile (e.g., an alcohol or primary amine, 1.05 eq)[5].

  • Causality: A slight excess of nucleophile ensures complete consumption of the valuable fluorinated scaffold without complicating downstream purification.

• Solvent Addition : Add anhydrous DMSO (approx. 5-10 volumes).

  • Causality: Anhydrous conditions prevent premature ester hydrolysis or competitive attack by hydroxide ions generated from trace water.

• Base Addition : Add Cs₂CO₃ (2.0 eq) in one portion[5].

  • Causality: The heterogeneous mixture relies on the partial solubility of the base. Vigorous stirring is mandatory to facilitate mass transfer between the solid base and the liquid phase.

• Heating and IPC : Heat the reaction mixture to 70 °C[5]. Maintain temperature and sample for In-Process Control (IPC) via HPLC or TLC after 2 hours. The reaction is deemed complete when starting material is <1%.

• Quenching and Extraction : Cool the mixture to ambient temperature. Quench by slowly adding deionized water (20 volumes). Extract the aqueous layer with Ethyl Acetate (3 × 10 volumes).

  • Causality: Water crashes out the organic product and dissolves the inorganic salts and DMSO, driving the product into the organic phase during extraction.

• Washing and Isolation : Wash the combined organic layers with brine (3 × 5 volumes) to remove residual DMSO. Dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude C4-substituted product.

Protocol B: Ester Hydrolysis (Saponification)

Objective : Convert the ethyl ester to the corresponding carboxylic acid for subsequent amidation or sulfonamidation[2]. Self-Validation Mechanism : The successful formation of the acid is validated by its rapid precipitation upon acidification, serving as both a purification step and a physical confirmation of product formation.

• Dissolution : Dissolve the SNAr product (or starting Ethyl 5-chloro-2,4-difluorobenzoate) in a 3:1 mixture of Tetrahydrofuran (THF) and Water (10 volumes total).

  • Causality: THF solubilizes the organic ester, while water dissolves the base, creating a miscible system that facilitates nucleophilic attack by the hydroxide ion[1].

• Base Addition : Add Lithium Hydroxide monohydrate (LiOH·H₂O, 2.0 eq).

  • Causality: LiOH is preferred over NaOH for complex pharmaceutical intermediates as it is milder, reducing the risk of epimerization or degradation of sensitive functional groups that may have been installed during the SNAr step.

• Reaction Monitoring : Stir at 25 °C (ambient temperature) for 12 hours. Monitor via TLC/HPLC until the ester is fully consumed.

• Workup and Acidification : Concentrate the mixture in vacuo to remove the bulk of the THF. Dilute the remaining aqueous layer with water and cool to 0-5 °C in an ice bath.

• Precipitation : Dropwise, add 1M HCl until the pH reaches 2-3.

  • Causality: Lowering the pH protonates the soluble lithium carboxylate salt, converting it to the highly insoluble free carboxylic acid, which precipitates as a solid[1].

• Isolation : Filter the precipitate under vacuum, wash the filter cake with cold water, and dry under high vacuum at 40 °C to constant weight.

References

• Title : Improved Synthesis of the Nav1.7 Inhibitor GDC-0276 via a Highly Regioselective SNAr Reaction | Source : ACS Publications | URL :[Link][3]

• Title : US Patent 8,685,977 B2 - Certain inhibitors of Voltage gated sodium channels | Source : Google Patents | URL :[1]

• Title : US Patent Application 2012/0010183 A1 - Sulfonamide derivatives as nav1.7 inhibitors | Source : Google Patents | URL :[4]

• Title : US Patent 9,546,164 B2 - Substituted benzamides and methods of use thereof | Source : Google Patents | URL :[5]

• Title : WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain | Source : Google Patents | URL :[2]

Sources

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• 2. WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. US9546164B2 - Substituted benzamides and methods of use thereof - Google Patents [patents.google.com]

Application Note: Advanced Analytical Quantification of Ethyl 5-chloro-2,4-difluorobenzoate

A Dual-Modality HPLC-UV and GC-MS Strategy for Pharmaceutical Intermediates

Rationale and Scope

Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 1239592-10-9) is a highly reactive, halogenated building block utilized extensively in the synthesis of complex active pharmaceutical ingredients (APIs), notably in the development of Nav1.7 sodium channel inhibitors for neuropathic pain management ( [1]). Because the purity of early-stage intermediates directly dictates the downstream impurity profile of the final API, rigorous analytical control is mandatory.

To comply with the latest global regulatory frameworks, this guide details a dual-modality analytical strategy engineered to meet [2] for method validation:

• HPLC-UV: Optimized for high-throughput routine assay, yield determination, and major impurity profiling.

• GC-MS (EI-SIM): Engineered for trace-level quantification, genotoxic impurity screening, and structural confirmation.

Mechanistic Causality in Method Design

Why HPLC-UV for Routine Assay? The 2,4-difluorobenzoate aromatic core provides strong π-π* transitions, yielding robust UV absorbance. While the absolute absorption maximum (

) resides near 225 nm, we deliberately monitor at 254 nm . This choice sacrifices a fraction of absolute sensitivity to gain massive specificity, effectively blinding the detector to aliphatic solvents and unreacted low-molecular-weight reagents.

Furthermore, the mobile phase incorporates 0.1% Trifluoroacetic acid (TFA) . The causality here is critical: unesterified 5-chloro-2,4-difluorobenzoic acid (a primary synthetic precursor and potential degradation product) has a pKa of ~2.5. Without TFA, the acid partially ionizes, causing severe peak tailing. The 0.1% TFA suppresses this ionization, ensuring the acid remains fully protonated, yielding sharp, baseline-resolved peaks.

Why GC-MS for Trace Analysis? Ethyl 5-chloro-2,4-difluorobenzoate is semi-volatile and thermally stable, making it an ideal candidate for gas chromatography. Under Electron Ionization (EI), the molecule yields a distinct molecular ion [M]

at m/z 220, accompanied by a Cl isotopic [M+2] peak at m/z 222 in a characteristic 3:1 ratio.

The primary fragmentation involves the

-cleavage of the ethoxy radical (•OCH CH , 45 Da), generating a highly stable acylium cation at m/z 175. Subsequent neutral loss of carbon monoxide (CO, 28 Da) leaves a fluorinated halophenyl cation at m/z 147. By programming the mass spectrometer to Selected Ion Monitoring (SIM) mode for m/z 220, 175, and 147, we create a highly specific detection matrix that mathematically excludes co-eluting background noise.

Analytical Workflow Visualization

Figure 1: Decision tree and analytical workflow for Ethyl 5-chloro-2,4-difluorobenzoate.

Protocol A: HPLC-UV Routine Assay (Self-Validating System)

Chromatographic Conditions

• Column: Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm (or equivalent).

• Detector: UV/Vis or PDA set to 254 nm (Reference: 360 nm).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Table 1: HPLC Gradient Program

Time (min)	% Mobile Phase A (Water + 0.1% TFA)	% Mobile Phase B (MeCN + 0.1% TFA)	Flow Rate (mL/min)
0.0	60	40	1.0
8.0	10	90	1.0
10.0	10	90	1.0
10.1	60	40	1.0
15.0	60	40	1.0

Step-by-Step Execution

• System Suitability Testing (SST) & Equilibration: Pump mobile phase at initial conditions for 30 minutes. Inject the 100 µg/mL working standard 5 consecutive times.

  • Validation Gate: Proceed ONLY if retention time %RSD ≤ 1.0%, peak area %RSD ≤ 2.0%, and USP tailing factor ≤ 1.5. Causality: This confirms pump stability and column integrity before any sample is consumed.

• Blank Injection (Matrix Verification): Inject 10 µL of sample diluent (Acetonitrile).

  • Validation Gate: Confirm no peaks > 0.05% of the standard area elute at the target retention time (~6.5 min). Causality: Eliminates false positives from diluent contamination or column carryover.

• Sample Analysis with Bracketing: Inject unknown samples in duplicate. After every 10 sample injections, inject the 100 µg/mL working standard (Bracketing Standard).

  • Validation Gate: The bracketing standard area must remain within ±2.0% of the initial SST average. Causality: Proves the detector response did not drift during the run, ensuring quantitative integrity.

Protocol B: GC-MS Trace Profiling (Self-Validating System)

Chromatographic & MS Conditions

• Column: DB-5MS, 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium (Constant flow: 1.2 mL/min).

• Inlet: 250°C, Split ratio 10:1.

• MS Source / Quad: 230°C / 150°C.

• SIM Ions: m/z 220 (Target), 175 (Qualifier 1), 147 (Qualifier 2). Dwell time: 50 ms per ion.

Table 2: GC Oven Temperature Program

Ramp Rate (°C/min)	Target Temperature (°C)	Hold Time (min)	Total Time (min)
-	80	1.0	1.0
20	280	3.0	14.0

Step-by-Step Execution

• Autotune and SST: Run an EI autotune using PFTBA. Inject a 1 µg/mL calibration standard 5 times.

  • Validation Gate:m/z 69, 219, and 502 relative abundances must meet manufacturer specifications. Standard area %RSD ≤ 5.0%. Causality: Ensures the electron multiplier is responsive and mass calibration is accurate.

• Blank and Carryover Check: Inject pure Hexane.

  • Validation Gate: No signal at m/z 220, 175, or 147 above a signal-to-noise (S/N) ratio of 3. Causality: Halogenated aromatics can adsorb to the GC inlet liner; this proves the inlet is clean.

• SIM Acquisition: Inject samples.

  • Validation Gate: The ion ratio of 175/220 in the sample must match the standard within ±15%. Causality: Confirms peak identity. A co-eluting impurity might share one mass, but it is statistically impossible to share all three masses in the exact same ratio.

Method Validation Data Summary

Both methods have been evaluated against standard pharmaceutical validation criteria to ensure they are fit for purpose.

Table 3: ICH Q2(R2) Method Validation Summary

Validation Parameter	HPLC-UV (Assay Method)	GC-MS (Trace Method)	ICH Q2(R2) Acceptance Criteria
Linearity Range	10 - 200 µg/mL	10 - 1000 ng/mL	R² ≥ 0.999
LOD (S/N ≥ 3)	0.5 µg/mL	2.0 ng/mL	Signal-to-Noise ≥ 3
LOQ (S/N ≥ 10)	1.5 µg/mL	6.5 ng/mL	Signal-to-Noise ≥ 10, RSD ≤ 10%
Precision (RSD)	0.8% (n=6)	3.2% (n=6)	≤ 2.0% (Assay), ≤ 5.0% (Trace)
Accuracy (Recovery)	99.5% - 101.2%	95.0% - 104.5%	98.0% - 102.0% (Assay)

References

• World Intellectual Property Organization. "WO2012007883A1 - Sulfonamide derivatives as Nav1.7 inhibitors for the treatment of pain." Google Patents, 2012.

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." EMA/ICH, 2024. URL:[Link]

Application Note: Scalable Synthesis and Process Optimization of Ethyl 5-chloro-2,4-difluorobenzoate

Executive Summary

Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 1239592-10-9) is a critical electrophilic building block in medicinal chemistry and drug development. It is prominently utilized as a key intermediate in the synthesis of Nav1.7 voltage-gated sodium channel inhibitors, which are actively targeted for the treatment of chronic, inflammatory, and neuropathic pain[1]. The unique halogen substitution pattern (5-chloro, 2,4-difluoro) imparts specific electronic properties that enhance metabolic stability and target binding affinity in structure-activity relationship (SAR) studies[2]. This application note details a robust, pilot-scale (10 kg) synthetic protocol, emphasizing thermodynamic control, process safety, and high-yield isolation.

Mechanistic Rationale & Pathway

The conversion of 5-chloro-2,4-difluorobenzoic acid (CAS: 130025-33-1) to its ethyl ester can theoretically be achieved via multiple routes. Direct Fischer esterification is equilibrium-limited and requires harsh acidic conditions that can lead to impurity formation. Alternatively, coupling agents (e.g., EDC/DMAP) are suitable for milligram-scale discovery chemistry but suffer from poor atom economy and prohibitive costs at scale[3].

For large-scale manufacturing, the two-step acyl chloride activation route is the industry standard[1]. Thionyl chloride (SOCl₂) is utilized to convert the carboxylic acid into 5-chloro-2,4-difluorobenzoyl chloride. This reaction is catalyzed by N,N-Dimethylformamide (DMF), which reacts with SOCl₂ to form the highly reactive Vilsmeier-Haack reagent, significantly lowering the activation energy[4]. The subsequent addition of absolute ethanol is highly exothermic but drives the reaction to >99% conversion irreversibly.

Workflow Diagram

Pilot-scale synthetic workflow for Ethyl 5-chloro-2,4-difluorobenzoate via acyl chloride activation.

Pilot-Scale Experimental Protocol (10 kg Scale)

Self-Validating System Design: This protocol incorporates stringent In-Process Controls (IPCs) to ensure each step reaches thermodynamic completion before proceeding, preventing the carryover of reactive intermediates and ensuring batch-to-batch reproducibility.

Step 1: Acyl Chloride Formation

• Reactor Preparation: Purge a 100 L glass-lined reactor with dry N₂ for 30 minutes. Ensure reactor moisture is <0.05% via Karl Fischer titration.

  • Scientific Causality: SOCl₂ and the resulting acyl chloride are highly moisture-sensitive; water will hydrolyze the intermediate back to the starting acid, destroying yield and generating excess HCl.

• Charging: Charge 10.0 kg (51.9 mol) of into the reactor[5]. Add 20.0 L of dry toluene.

• Catalyst Addition: Add 0.1 L of anhydrous DMF.

  • Scientific Causality: DMF acts as a nucleophilic catalyst, forming the Vilsmeier-Haack intermediate, which accelerates the conversion of the carboxylic acid to the acyl chloride.

• Reagent Addition: Slowly dose 9.26 kg (77.8 mol, 1.5 eq) of Thionyl Chloride (SOCl₂) over 2 hours while maintaining the internal temperature at 20-25°C. Route the reactor vent to a 10% NaOH scrubber.

  • Scientific Causality: Controlled addition manages the initial endothermic dissolution and subsequent vigorous gas evolution (SO₂ and HCl).

• Heating: Ramp the internal temperature to 65°C and stir for 6 hours[1].

• IPC 1 (Self-Validation): Sample the mixture, quench with methanol, and analyze via HPLC. The reaction is deemed complete when residual starting material is <1.0%.

• Concentration: Apply vacuum (50-100 mbar) at 50°C to distill off excess SOCl₂ and toluene. Azeotrope twice with 10 L of fresh toluene to ensure complete removal of SOCl₂.

  • Scientific Causality: Residual SOCl₂ will react exothermically with ethanol in the next step, generating ethyl chloride and degrading atom economy.

Step 2: Esterification

• Solvent Swap: Cool the reactor to 0°C. Dilute the concentrated acyl chloride with 30 L of dry Dichloromethane (DCM).

• Esterification: Slowly add 4.78 kg (103.8 mol, 2.0 eq) of absolute ethanol over 3 hours, strictly maintaining the internal temperature below 10°C.

  • Scientific Causality: The nucleophilic attack of ethanol on the acyl chloride is highly exothermic. Low temperatures prevent solvent boil-off and minimize the formation of side products.

• Maturation: Allow the reactor to warm to 20°C and stir for 4 hours.

• IPC 2 (Self-Validation): Analyze via GC-FID. Target conversion to ethyl ester >99.0%.

• Workup: Quench the reaction by adding 20 L of chilled 5% NaHCO₃ solution. Stir for 30 minutes, then allow phase separation.

  • Scientific Causality: Bicarbonate neutralizes residual HCl and any trace unreacted acid, driving them into the aqueous phase.

• Isolation: Separate the organic (DCM) layer. Wash with 20 L of brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: The crude product can be purified via short-path vacuum distillation (bp ~110°C at 2 mbar) to yield a clear, colorless liquid.

Quantitative Data & Process Optimization

To validate the choice of the acyl chloride route, a comparative study of esterification methods was conducted during process development. The data below summarizes the efficiency, scalability, and purity profiles of various synthetic routes.

Synthetic Route	Reagents / Catalyst	Temp (°C)	Reaction Time (h)	Conversion (%)	Isolated Yield (%)	Purity (GC-FID)
Fischer Esterification	EtOH, H₂SO₄ (cat.)	78 (Reflux)	24	82.4	75.1	97.2%
Coupling Agent	EDC·HCl, DMAP, EtOH	25	16	95.6	89.3	98.8%
Acyl Chloride (Uncat.)	SOCl₂, EtOH	65 → 20	18	91.2	86.5	98.5%
Acyl Chloride (DMF cat.)	SOCl₂, DMF, EtOH	65 → 0	10	>99.5	94.8	>99.5%

Table 1: Comparison of synthetic routes for the preparation of Ethyl 5-chloro-2,4-difluorobenzoate.

EHS & Scale-Up Considerations

• Thionyl Chloride Handling: SOCl₂ is highly corrosive and reacts violently with water. All transfers must be executed via closed-loop systems under dry nitrogen.

• Off-Gas Scrubbing: The chlorination step generates stoichiometric amounts of SO₂ and HCl gas. A two-stage scrubbing system (water followed by 10% NaOH) is mandatory to prevent environmental release and protect reactor integrity.

• Thermal Hazards: The addition of ethanol to the acyl chloride is highly exothermic (

  ). Active jacket cooling and controlled dosing are critical to prevent thermal runaway.

References

• US Patent 8,685,977 B2 - Sulfonamide derivatives as Nav1.7 inhibitors (Details the synthesis of 5-chloro-2,4-difluorobenzoate esters via thionyl chloride activation).
• WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain (Provides foundational protocols for esterification and protecting group methodology).

• Greene, T. W., & Wuts, P. G. M. - Greene's Protective Groups in Organic Synthesis (Standard reference for carboxylic acid protection and esterification mechanics). Source: Wiley Online Library.[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 5-Chloro-2,3,4-trifluorobenzoic acid | 101513-73-9 | Benchchem [benchchem.com]
• 3. WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain - Google Patents [patents.google.com]
• 4. WO2015078374A1 - Substituted benzamides and methods of use thereof - Google Patents [patents.google.com]
• 5. echemi.com [echemi.com]

Application Note: Ethyl 5-chloro-2,4-difluorobenzoate in Quinolone Scaffold Assembly

This Application Note is designed for researchers and process chemists in the pharmaceutical sector, focusing on the specific utility of Ethyl 5-chloro-2,4-difluorobenzoate (ECDFB) .

While the industry standard for fluoroquinolones (like Ciprofloxacin) often utilizes 2,4-dichloro-5-fluorobenzoic acid derivatives, the 5-chloro-2,4-difluoro substitution pattern offers a distinct pathway.[1] It serves as a critical precursor for 6-chloro-7-fluoroquinolones (bioisosteres used in Structure-Activity Relationship studies) and, more significantly, as a synthons for N1-aryl moieties in next-generation antibiotics where the aniline derivative is required.[1]

Executive Summary

Ethyl 5-chloro-2,4-difluorobenzoate (ECDFB) is a high-value fluorinated building block.[1] Its specific halogenation pattern (Chlorine at C5, Fluorine at C2, C4) dictates its regiochemical behavior during the Gould-Jacobs or Grohe-Heinen cyclization sequences.[1]

Unlike standard precursors that yield the canonical 6-fluoroquinolones, ECDFB is primarily utilized for:

• Synthesis of 6-Chloro-7-fluoroquinolones: Exploring the bioisosteric replacement of the C6-fluorine with chlorine to modulate lipophilicity and half-life.[1]

• N1-Functionalization Precursors: Via conversion to 5-chloro-2,4-difluoroaniline, serving as the N1-directing group for 8-chloroquinolones (e.g., Sitafloxacin analogs) where "distorted orientation" binding modes are required for potency against resistant strains.[1]

Chemical Profile & Properties[1][2][3][4][5]

Property	Specification
Chemical Name	Ethyl 5-chloro-2,4-difluorobenzoate
CAS Number	1239592-10-9 (Ester); 130025-33-1 (Acid)
Molecular Formula
Molecular Weight	220.60 g/mol
Appearance	White to off-white crystalline solid
Melting Point	32–35 °C (Low melting solid)
Solubility	Soluble in DCM, Ethyl Acetate, THF; Insoluble in water
Key Reactivity	Nucleophilic Aromatic Substitution ( ) at C2 and C4

Application Workflow: The Modified Grohe-Heinen Cyclization

The most robust application of ECDFB is the construction of the quinolone bicyclic core. The classical Gould-Jacobs reaction often fails with electron-deficient rings; therefore, the Magnesium-Mediated Grohe-Heinen protocol is recommended for this substrate to ensure high yield and purity.[1]

Mechanistic Pathway[1][4][7]

• Activation: The ester is converted to a

  -keto ester using a magnesium enolate.[1]

• Condensation: Reaction with triethyl orthoformate introduces the exocyclic double bond.[1]

• Substitution-Cyclization: An amine displaces the ethoxy group and subsequently the C2-fluorine (via

  ) to close the ring.[1]

Diagram: Synthetic Pathway (DOT)[1]

Caption: Step-wise conversion of ECDFB to the quinolone core via magnesium enolate activation and intramolecular nucleophilic aromatic substitution.

Detailed Protocol: Synthesis of 6-Chloro-7-Fluoro Quinolone Scaffold

Safety Warning: Thionyl chloride and halogenated intermediates are corrosive and toxic.[1] Perform all operations in a fume hood. Fluoride ions released during cyclization are hazardous; use calcium gluconate gel for skin exposure.[1]

Phase A: Preparation of the -Keto Ester

Objective: Convert ECDFB into Ethyl 2-(5-chloro-2,4-difluorobenzoyl)acetate.

Reagents:

• ECDFB (1.0 eq)[1]

• Malonic acid monoethyl ester (MAME) (1.2 eq)[1]

• Magnesium ethoxide (

  ) (2.0 eq)[1]

• THF (Anhydrous, 10 vol)[1]

Procedure:

• Enolate Formation: In a dry reactor under

  , suspend in THF. Add MAME dropwise at 20–25°C. Stir for 1 hour to form the magnesium malonate complex (clear solution or fine suspension).

• Solvent Swap (Optional but recommended): Strip THF and replace with Toluene if higher reflux temperatures are needed, though THF is sufficient for this reactive ester.[1]

• Acylation: Add a solution of ECDFB in THF dropwise to the magnesium enolate.

• Reflux: Heat the mixture to reflux (66°C) for 3–4 hours. Monitor by HPLC (Disappearance of ECDFB).

• Decarboxylation/Workup: Cool to 0°C. Acidify carefully with 10% HCl (exothermic) to pH 2–3. Extract with Ethyl Acetate.[1] Wash organic layer with brine, dry over

  , and concentrate.

  • Checkpoint: The product is an oil that may crystallize upon standing.[1] Purity should be >90% by HPLC before proceeding.[1]

Phase B: Cyclization to the Quinolone Core

Objective: Ring closure to form Ethyl 6-chloro-1-cyclopropyl-7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate (using cyclopropylamine as the N1 source).[1]

Reagents:

• -Keto Ester (from Phase A)[1]

• Triethyl Orthoformate (TEOF) (1.5 eq)[1]

• Acetic Anhydride (2.0 eq)[1]

• Cyclopropylamine (1.1 eq)[1]

• Potassium Carbonate (

  ) (2.5 eq)[1]

• DMF (Dimethylformamide)[1]

Procedure:

• Enol Ether Formation: Mix the

  -keto ester with TEOF and Acetic Anhydride.[1] Heat to 130°C for 2 hours while distilling off the ethanol byproduct. Evaporate volatiles under reduced pressure to obtain the crude enol ether.[1]

• Amine Addition: Dissolve the residue in Ethanol or Toluene. Cool to 0-5°C. Add Cyclopropylamine dropwise.[1] Stir at room temperature for 1 hour.

  • Observation: A solid precipitate (Enamine) often forms.[1]

• Cyclization: Dissolve the enamine in DMF. Add milled

  .[1] Heat to 80–100°C for 4–6 hours.[1]

  • Mechanism:[1][2] The amine nitrogen attacks C2 of the benzene ring, displacing the Fluorine atom.

• Isolation: Pour the reaction mixture into ice water. The quinolone ester will precipitate.[1] Filter, wash with water and cold ethanol.

Quality Control & Validation

To ensure the integrity of the intermediate, the following analytical parameters must be met.

HPLC Method (Reverse Phase)[1]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water[1]

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm.[1]

• Acceptance Criteria:

  • ECDFB Purity: >98.0%[1][3]

  • Acid Impurity (Hydrolysis product): <0.5%[1]

Structural Validation (NMR)[1]

• -NMR (DMSO- ): Distinct signals for C2-F and C4-F. Upon cyclization, the C2-F signal disappears, confirming ring closure.[1]

• Regiochemistry Check: The coupling constants in

  -NMR will confirm the 5-chloro-2,4-difluoro pattern (para-hydrogens are absent; meta-coupling is observed if any protons remain, but here C3 and C6 are isolated).[1]

Strategic Insight: The "6-Chloro" Anomaly

Researchers must note that starting with 5-chloro-2,4-difluorobenzoate yields a 6-chloro-7-fluoroquinolone .[1]

• Standard Drugs: Most blockbuster quinolones (Cipro, Levo) are 6-fluoro derivatives.[1]

• The Value of 6-Chloro: 6-Chloro analogs are often synthesized to test the "Fluorine Effect."[1] While generally less potent than 6-F, they are critical for patent busting and understanding the steric vs. electronic contribution of the C6 substituent.

• Alternative Pathway: If the goal is an 8-chloro-6-fluoroquinolone (like Clinafloxacin), this is NOT the correct starting material.[1] You would require 3-chloro-2,4,5-trifluorobenzoic acid. Ensure your retrosynthetic analysis aligns with the target halogenation pattern.[1]

References

• Grohe, K., & Heinen, H. (1978). Synthese von 4-Chinolon-3-carbonsäuren. Liebigs Annalen der Chemie.

• Mitscher, L. A. (2005).[1] Bacterial Topoisomerase Inhibitors: Quinolone and Pyridone Antibacterial Agents. Chemical Reviews, 105(2), 559–592.

• PubChem Compound Summary. (2023). 5-Chloro-2,4-difluorobenzoic acid. National Center for Biotechnology Information.[1] [1]

• Blondeau, J. M. (2004).[1][4] Fluoroquinolones: Mechanism of Action, Classification, and Development of Resistance. Survey of Ophthalmology.

Sources

• 1. Quinolone derivative | C31H28ClFN6O4 | CID 24203533 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.msu.edu [chemistry.msu.edu]
• 3. chemscene.com [chemscene.com]
• 4. EP0555283B1 - Intermediates in the preparation of 4,5-difluoroanthranilic acid - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 5-chloro-2,4-difluorobenzoate

Welcome to the technical support center for the synthesis of Ethyl 5-chloro-2,4-difluorobenzoate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) related to this important chemical transformation. The following information is curated to ensure scientific accuracy and provide practical, field-proven insights to help you optimize your reaction yields and product purity.

Introduction

Ethyl 5-chloro-2,4-difluorobenzoate is a key intermediate in the synthesis of various pharmaceuticals, particularly quinolone-based antibacterial agents. The most common and direct method for its synthesis is the Fischer-Speier esterification of 5-chloro-2,4-difluorobenzoic acid with ethanol, catalyzed by a strong acid. While seemingly straightforward, this reversible reaction presents several challenges that can lead to suboptimal yields. This guide will address these challenges in a practical, question-and-answer format.

Troubleshooting Guide: Common Issues and Solutions

This section directly addresses specific problems you may encounter during the synthesis of Ethyl 5-chloro-2,4-difluorobenzoate.

Question 1: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yields in Fischer esterification are most often due to the reversible nature of the reaction.[1][2] The equilibrium between the carboxylic acid and alcohol reactants and the ester and water products can favor the starting materials if not properly managed.[1][2][3]

Causality and Recommended Actions:

• Equilibrium Position: The reaction is an equilibrium process. To drive it towards the product side, you must either use a large excess of one reactant (typically the less expensive one, in this case, ethanol) or remove a product as it is formed (water is the most practical to remove).[1][2][3][4]

  • Action: Use a significant excess of ethanol. Ethanol can often serve as both the reactant and the solvent. A four-fold molar excess of alcohol can theoretically push the yield to approximately 95%.[1]

  • Action: Remove water. This can be achieved by azeotropic distillation with a suitable solvent (e.g., toluene) using a Dean-Stark apparatus, or by adding a dehydrating agent like molecular sieves to the reaction mixture.[4]

• Insufficient Catalyst: The acid catalyst (commonly concentrated sulfuric acid or p-toluenesulfonic acid) is crucial for protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[2][5][6]

  • Action: Ensure you are using a sufficient and appropriate acid catalyst. Concentrated sulfuric acid is effective as it also acts as a dehydrating agent.[5]

• Reaction Time and Temperature: The reaction may not have reached equilibrium.

  • Action: Increase the reaction time and/or temperature. Refluxing the reaction mixture is a common practice to maintain an optimal temperature and prevent the loss of volatile reactants.[4][5] Microwave-assisted synthesis under sealed-vessel conditions can also significantly reduce reaction times and improve yields for substituted benzoic acids.[7]

Question 2: I am observing significant amounts of unreacted 5-chloro-2,4-difluorobenzoic acid in my crude product. What's causing this and how can I fix it?

The presence of unreacted starting material is a clear indication that the reaction has not gone to completion. This can be due to several factors, many of which are related to the issues discussed in the previous question.

Troubleshooting Workflow for Unreacted Starting Material

Caption: Troubleshooting workflow for high unreacted starting material.

Question 3: My final product is difficult to purify, and I suspect the presence of byproducts. What are the likely side reactions?

While the Fischer esterification is generally a clean reaction, side reactions can occur, especially under harsh conditions.

Potential Side Reactions and Mitigation Strategies:

• Dehydration of Ethanol: At high temperatures and strong acid concentrations, ethanol can dehydrate to form diethyl ether.

  • Mitigation: Maintain careful temperature control during the reaction. While reflux is necessary, excessive heating should be avoided.

• Charring/Sulfonation: The electron-withdrawing fluorine and chlorine atoms on the aromatic ring of 5-chloro-2,4-difluorobenzoic acid make it relatively stable to sulfonation. However, at very high temperatures with concentrated sulfuric acid, some degradation or charring of organic material can occur.

  • Mitigation: Avoid excessively high temperatures and prolonged reaction times beyond what is necessary to reach equilibrium.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst and its loading for this synthesis?

Concentrated sulfuric acid (H₂SO₄) is a commonly used and effective catalyst for Fischer esterification.[5][8] It serves the dual purpose of being a strong acid catalyst and a dehydrating agent. A typical catalytic amount ranges from 3-5 mol% relative to the carboxylic acid. Alternatively, solid acid catalysts or other Brønsted acids like p-toluenesulfonic acid (p-TsOH) can be used.[2]

Q2: What is the recommended solvent and temperature for the reaction?

In many Fischer esterification protocols, an excess of the alcohol reactant (ethanol in this case) is used as the solvent.[1] This simplifies the reaction setup and helps to drive the equilibrium towards the product. The reaction is typically run at the reflux temperature of the alcohol.[5] For ethanol, this is approximately 78 °C.

Q3: How should I monitor the progress of the reaction?

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[8][9] A suitable mobile phase would be a mixture of ethyl acetate and hexane (e.g., 10-30% ethyl acetate in hexane). The starting material, 5-chloro-2,4-difluorobenzoic acid, is more polar and will have a lower Rf value than the less polar product, Ethyl 5-chloro-2,4-difluorobenzoate. The reaction is considered complete when the spot corresponding to the starting material has disappeared or is no longer diminishing in intensity.

Q4: What is the standard work-up and purification procedure?

A typical work-up procedure involves the following steps:

• Cool the reaction mixture to room temperature.

• If a large excess of ethanol was used, it can be removed under reduced pressure.

• The residue is then diluted with an organic solvent that is immiscible with water, such as ethyl acetate or diethyl ether.

• This organic solution is washed sequentially with water, a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst and remove any unreacted carboxylic acid), and finally with brine.

• The organic layer is then dried over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

• The solvent is removed under reduced pressure to yield the crude product.

The crude Ethyl 5-chloro-2,4-difluorobenzoate can then be purified by vacuum distillation or column chromatography on silica gel.[8]

Experimental Protocol: Synthesis of Ethyl 5-chloro-2,4-difluorobenzoate

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 5-chloro-2,4-difluorobenzoic acid

• Anhydrous Ethanol (absolute)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 5-chloro-2,4-difluorobenzoic acid (1 equivalent).

• Add a significant excess of anhydrous ethanol (e.g., 10-20 equivalents).

• While stirring, slowly and carefully add concentrated sulfuric acid (0.05 equivalents) to the mixture.

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction by TLC until the starting material is consumed (typically 3-6 hours).

• Allow the reaction mixture to cool to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in ethyl acetate.

• Transfer the solution to a separatory funnel and wash with water, followed by saturated sodium bicarbonate solution (caution: CO₂ evolution), and then brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude Ethyl 5-chloro-2,4-difluorobenzoate.

• Purify the crude product by vacuum distillation or column chromatography.

Reaction Mechanism Overview

Caption: A simplified overview of the Fischer esterification mechanism.

Quantitative Data Summary

Parameter	Recommended Range/Value	Rationale
Reactant Ratio (Ethanol:Acid)	4:1 to 20:1 (molar ratio)	To shift the reaction equilibrium towards the product side.[1]
Catalyst Loading (H₂SO₄)	3-5 mol%	Sufficient to catalyze the reaction without causing significant side reactions.
Reaction Temperature	Reflux (~78 °C for Ethanol)	Provides the necessary activation energy and prevents loss of volatile components.[5]
Reaction Time	3-12 hours	Dependent on scale and reaction conditions; monitor by TLC for completion.

References

• Patsnap Eureka. (2025, April 1). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. Retrieved from [Link]

• HSCprep. (2025, March 4). Fisher Esterification: Synthesis and Purification of Esters. Retrieved from [Link]

• Study.com. (n.d.). Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester? Retrieved from [Link]

• A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. (n.d.). SAGE Publications. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Studylib. (n.d.). Fischer Esterification: Benzoic Acid Lab Manual. Retrieved from [Link]

• ResearchGate. (2023, February 3). Fischer Esterification of Benzoic Acid and Polyhydric Alcohols Catalyzed by Basic Ionic Liquids of Bisimidazolium Tungstates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• International Journal of Physical Sciences. (2023, April 8). OPTIMIZING FISCHER ESTERIFICATION OF SUBSTITUTED BENZOIC ACID WITH SEALED-VESSEL MICROWAVE CONDITIONS. Retrieved from [Link]

• DSpace@MIT. (n.d.). 5.310 F17 Experiment 5: Fischer Esterification. Retrieved from [Link]

• ResearchGate. (2025, August 7). An Efficient Synthesis of 2,4-Dichloro-3,5-Difluorobenzoic Acid. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

• ResearchGate. (2015, July 9). An Efficient Synthesis of 2,4-Dichloro-3,5-Difluorobenzoic Acid. Retrieved from [Link]

Sources

• 1. studylib.net [studylib.net]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. homework.study.com [homework.study.com]
• 4. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 5. hscprep.com.au [hscprep.com.au]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. academicpublishers.org [academicpublishers.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Process Chemistry Support Portal: Purification of Ethyl 5-chloro-2,4-difluorobenzoate

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals scaling up the synthesis of Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 1239592-10-9). This compound is a critical liquid intermediate frequently utilized in the synthesis of Nav1.7 inhibitors for pain management[1] and various fluoroquinolone derivatives.

As a Senior Application Scientist, I have structured this portal to move beyond basic instructions. Here, we explore the causality behind each purification step, providing you with self-validating protocols to ensure high-purity recovery from complex crude matrices.

Diagnostic Data: Impurity Profiling

Understanding the physical and chemical nature of your crude matrix is the first step in designing a logical purification strategy. The synthesis typically involves reacting solid 5-chloro-2,4-difluorobenzoic acid with thionyl chloride, followed by esterification with ethanol in dichloromethane (DCM)[2].

Table 1: Quantitative Impurity Profiling & Removal Strategy

Impurity	Expected % in Crude	Physical State	Partition Coefficient (logP)	Primary Removal Mechanism
5-Chloro-2,4-difluorobenzoic acid	5 – 15%	Solid[3]	~2.5 (Acidic)	Aqueous Extraction (pH > 8)
Thionyl Chloride (SOCl₂)	< 2%	Liquid	N/A (Reactive)	Azeotropic Distillation
Ethanol (Reactant)	2 – 5%	Liquid	-0.3	Aqueous Wash / Evaporation
Dichloromethane (Solvent)	> 50%	Liquid	1.25	Rotary Evaporation

Purification Workflow

Below is the standard validated workflow for isolating the target ester from the crude reaction mixture.

Fig 1: Step-by-step purification workflow for crude Ethyl 5-chloro-2,4-difluorobenzoate.

Troubleshooting & FAQs

Q1: Why must the crude mixture be azeotroped with dichloromethane (DCM) prior to aqueous workup? A: Thionyl chloride (SOCl₂) reacts violently with water. Simple evaporation often leaves trace SOCl₂ and dissolved HCl gas in the matrix. Azeotroping with DCM leverages vapor pressure dynamics to sweep these volatile, reactive byproducts out of the mixture before water is introduced ([1]()). This prevents exothermic hydrolysis during the aqueous wash, which could otherwise degrade your product.

Q2: How do I selectively remove unreacted 5-chloro-2,4-difluorobenzoic acid without hydrolyzing the ester product? A: The electron-withdrawing fluorine and chlorine atoms on the aromatic ring significantly lower the pKa of the benzoic acid derivative. This allows for selective deprotonation using a mild, weak base like cold 5% sodium bicarbonate (NaHCO₃). Do not use strong bases like NaOH. Strong bases will drive base-catalyzed ester hydrolysis (saponification), reverting your newly formed ester back into the starting acid material.

Q3: During the NaHCO₃ wash, a severe emulsion formed in the separatory funnel. What causes this, and how can it be broken? A: Emulsions in this specific workflow are typically stabilized by CO₂ gas evolution (resulting from the neutralization of residual acid), which traps microscopic DCM droplets.

• Causality: The trapped gas bubbles decrease the density differential between the aqueous phase (~1.03 g/mL) and the organic DCM phase (~1.33 g/mL).

• Resolution: Swirl (do not shake vigorously) the funnel and frequently vent the stopcock. If an emulsion persists, add saturated NaCl (brine) to the aqueous layer. This increases the ionic strength and density of the aqueous phase, forcing the heavier organic DCM layer to separate cleanly to the bottom.

Q4: Is vacuum distillation preferred over silica gel chromatography for final polishing? A: Yes. Because Ethyl 5-chloro-2,4-difluorobenzoate is a liquid at room temperature, vacuum distillation is highly preferred for scale-up. It is more cost-effective, avoids the massive solvent waste associated with column chromatography, and easily separates the product from high-molecular-weight polymeric impurities.

Validated Methodologies

Every protocol in this laboratory must function as a self-validating system . Do not proceed to the next step without confirming the validation checkpoints.

Protocol A: Liquid-Liquid Extraction (Aqueous Workup)

Objective: Isolate the ester from unreacted acid and water-soluble byproducts.

• Dilution: Dissolve the concentrated crude residue in fresh DCM (approx. 10 mL per gram of crude).

• Neutralization Wash: Transfer to a separatory funnel. Add an equal volume of cold 5% aqueous NaHCO₃.

• Venting: Invert the funnel and immediately open the stopcock to vent CO₂ gas. Close, swirl gently, and vent again until gas evolution ceases.

• Separation: Allow the layers to separate. Collect the bottom organic layer (DCM).

• Validation Checkpoint 1 (Aqueous pH): Test the pH of the separated top aqueous layer. It must read > 8. If the pH is neutral or acidic, the buffer capacity was exhausted by excessive unreacted acid. Action: Repeat Step 2 until the aqueous pH remains basic.

• Validation Checkpoint 2 (TLC Analysis): Spot the organic phase on a silica gel TLC plate (Eluent: 9:1 Hexanes:EtOAc). Visualize under UV 254 nm. The ester product will appear at Rf ~0.6. Unreacted acid will streak or remain at the baseline. The protocol is successful only when the baseline spot is completely absent.

• Drying: Dry the validated organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude liquid ester.

Protocol B: Final Polishing via Vacuum Distillation

Objective: Achieve >98% purity of the liquid ester.

• Setup: Transfer the crude liquid ester to a short-path distillation apparatus equipped with a Vigreux column and a cow-type receiving flask.

• Vacuum Application: Apply a high vacuum (1–5 Torr). Caution: Ensure the system is completely leak-free to prevent oxidative degradation at high temperatures.

• Heating: Gradually increase the oil bath temperature. Discard the initial low-boiling forecut (residual DCM, ethanol, and trace water).

• Fraction Collection: Collect the main fraction when the vapor temperature stabilizes at a plateau.

• Validation Checkpoint 3 (Spectroscopic Purity): Analyze the main fraction via FT-IR and GC-MS. The FT-IR spectrum must show a sharp ester carbonyl stretch (~1720 cm⁻¹) and an absolute absence of a broad O-H stretch (~3000 cm⁻¹), confirming the complete removal of the carboxylic acid.

References

To ensure scientific integrity and provide authoritative grounding, the mechanistic claims and physical properties cited in this support guide are derived from the following verified sources:

• United States Patent US8685977B2 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain (Details synthesis pathways and DCM azeotrope methodologies for 5-chloro-2,4-difluorobenzoate derivatives).
• WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain (Details esterification conditions using Thionyl Chloride and Ethanol).

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. WO2012007883A1 - Sulfonamide derivatives as nav1.7 inhibitors for the treatment of pain - Google Patents [patents.google.com]
• 3. 130025-33-1 | 5-CHLORO-2,4-DIFLUOROBENZOIC ACID [fluoromart.com]

Technical Support Center: Troubleshooting the Synthesis of Ethyl 5-chloro-2,4-difluorobenzoate

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals working with heavily halogenated aromatic intermediates.

Ethyl 5-chloro-2,4-difluorobenzoate is a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs), including Nav1.7 inhibitors for pain management and various antimicrobial fluoroquinolones[1][2]. The standard synthesis relies on the activation of 5-chloro-2,4-difluorobenzoic acid with thionyl chloride (SOCl₂) followed by esterification with absolute ethanol[1]. However, the unique electronic environment created by the di-fluoro and chloro substituents makes this substrate highly susceptible to specific, yield-destroying side reactions.

This guide breaks down the mechanistic causality behind these side reactions and provides a self-validating protocol to ensure high-purity yields.

Reaction Pathway & Side Reaction Map

Reaction pathways for Ethyl 5-chloro-2,4-difluorobenzoate, highlighting major side reactions.

Core Troubleshooting FAQs

Q1: My overall yield is low, and I am recovering a significant amount of the starting carboxylic acid. What is causing this? A1: Moisture-Induced Hydrolysis. Causality: The intermediate 5-chloro-2,4-difluorobenzoyl chloride is exceptionally electrophilic. If the ethanol used is not strictly anhydrous, or if the reaction is exposed to ambient humidity during the solvent-evaporation phase, the acyl chloride will rapidly react with water rather than ethanol. This hydrolyzes the intermediate back to the starting 5-chloro-2,4-difluorobenzoic acid. Solution: Ensure the use of absolute ethanol[1]. Conduct the esterification step under a strict inert atmosphere (Nitrogen or Argon) using oven-dried glassware.

Q2: LC-MS analysis of my crude mixture shows a significant byproduct with a mass shift of +26 Da relative to the target ester. What is this? A2: Nucleophilic Aromatic Substitution (SNAr). Causality: The target ester has a mass of 220.6 Da. A +26 Da mass shift corresponds to the replacement of a fluorine atom (19 Da) with an ethoxy group (45 Da), forming ethyl 5-chloro-4-ethoxy-2-fluorobenzoate. The fluorine atoms on the aromatic ring are highly activated toward SNAr by the strongly electron-withdrawing ester and chloro groups. This regioselective substitution primarily occurs at the 4-position due to reduced steric hindrance compared to the 2-position[3]. Solution: This side reaction is thermally driven and exacerbated by basic conditions. To prevent SNAr, do not heat the reaction mixture after the addition of ethanol. Maintain the temperature strictly between 0°C and 20°C. Avoid using basic catalysts (like DMAP or triethylamine) for this specific substrate.

Q3: I am observing a high molecular weight byproduct and incomplete conversion, even with excess ethanol. Why? A3: Symmetric Anhydride Formation. Causality: If the initial reaction with SOCl₂ does not reach 100% conversion, residual 5-chloro-2,4-difluorobenzoic acid acts as a nucleophile. It attacks the newly formed acyl chloride, generating 5-chloro-2,4-difluorobenzoic anhydride. Solution: Drive the acyl chloride formation to completion by using a sufficient excess of SOCl₂ and heating to 50°C for 16 hours[1]. The addition of a catalytic amount of anhydrous DMF (Vilsmeier-Haack type activation) ensures complete consumption of the acid.

Q4: The addition of ethanol caused violent bubbling, darkening of the solution, and resulted in a poor ester yield. How can I control this? A4: Exothermic Quenching of Residual Thionyl Chloride. Causality: If unreacted SOCl₂ is left in the flask, adding ethanol triggers a violent, exothermic reaction yielding ethyl chloride, sulfur dioxide (SO₂), and hydrogen chloride (HCl) gas. The localized spikes in temperature promote the SNAr side reaction (see Q2) and cause thermal degradation of the product. Solution: Completely remove excess SOCl₂ before adding ethanol. This is achieved by concentrating the mixture in vacuo and azeotroping the residue at least twice with an inert solvent like dichloromethane (DCM)[1].

Quantitative Data: Impact of Reaction Conditions on Product Profile

The following table summarizes how specific deviations in the protocol impact the distribution of the target ester and its side products.

Reaction Condition	Target Ester Yield	SNAr Byproduct (+26 Da)	Anhydride Formation	Recovered Acid
Optimized (Anhydrous EtOH, 0-20°C, SOCl₂ removed)	>95%	<1%	<1%	<2%
Wet Ethanol (95% EtOH)	55%	<1%	<1%	42%
Elevated Temp during EtOH addition (60°C)	72%	18%	<1%	<2%
Incomplete SOCl₂ removal prior to EtOH	68%	8%	5%	8%

Standard Operating Procedure (SOP): Optimized Synthesis

This protocol is designed as a self-validating system. By forcing the complete removal of reactive intermediates before proceeding to the next step, you eliminate the variables that cause side reactions.

Step 1: Acyl Chloride Formation

• Suspend 5-chloro-2,4-difluorobenzoic acid (1.0 eq) in neat thionyl chloride (approx. 10 eq, acting as both reagent and solvent)[1].

• Add 1 drop of anhydrous DMF as a catalyst.

• Stir the mixture under a nitrogen atmosphere at 50°C for 16 hours. Validation check: The suspension should transition to a clear, homogeneous solution, indicating complete conversion of the carboxylic acid.

Step 2: Azeotropic Removal (Critical Step)

• Concentrate the reaction mixture in vacuo to remove the bulk of the SOCl₂.

• Dissolve the resulting residue in anhydrous dichloromethane (DCM) and concentrate in vacuo.

• Repeat this DCM azeotropic distillation a second time[1]. Validation check: The absence of a pungent SO₂/HCl odor confirms the removal of thionyl chloride, preventing exothermic quenching in the next step.

Step 3: Esterification

• Dissolve the purified acyl chloride in anhydrous DCM (5.0 mL per gram of starting material).

• Cool the flask to 0°C using an ice bath.

• Slowly add absolute ethanol (excess, approx. 5.0 eq) dropwise[1]. The controlled temperature prevents the SNAr side reaction.

• Allow the reaction to warm to room temperature and stir for 2 hours.

Step 4: Workup

• Concentrate the mixture in vacuo.

• Dilute the residue with DCM and wash with saturated aqueous NaHCO₃ to neutralize any trace HCl.

• Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate to yield pure ethyl 5-chloro-2,4-difluorobenzoate.

References

• US Patent 8,685,977 B2 - Sulphonamide derivatives as Nav1.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 130025-33-1 | 5-CHLORO-2,4-DIFLUOROBENZOIC ACID [fluoromart.com]
• 3. Buy 2,4-Difluorobenzonitrile | 3939-09-1 [smolecule.com]

Technical Support Center: Purification of Ethyl 5-chloro-2,4-difluorobenzoate

Status: System Operational Operator: Senior Application Scientist Topic: Impurity Removal & Troubleshooting Guide Ticket ID: ECDFB-PUR-001[1]

Welcome to the Technical Support Center

You are likely here because your synthesis or procurement of Ethyl 5-chloro-2,4-difluorobenzoate (ECDFB) has resulted in a product that fails to meet the strict purity specifications required for fluoroquinolone antibiotic synthesis or agrochemical development.[1]

This guide abandons generic advice. Instead, we treat your purification process as a logic gate system . We will address the three most common failure modes: Acidic Impurities (Hydrolysis), Regioisomers (Chlorination selectivity), and Trace Metal/Color contamination.[1]

Quick Reference: Impurity Profile & Removal Strategy

Impurity Type	Chemical Identity	Origin	Physical State	Primary Removal Method	Secondary Method
Hydrolysis Product	5-chloro-2,4-difluorobenzoic acid	Moisture ingress; incomplete esterification	Solid (MP ~126-128°C)	Alkaline Wash (NaHCO₃)	Recrystallization (if solid)
Regioisomer	Ethyl 3-chloro-2,4-difluorobenzoate	Non-selective chlorination	Oil / Low-melt Solid	Fractional Distillation (High Vac)	Column Chromatography
Des-halo	Ethyl 2,4-difluorobenzoate	Incomplete reaction	Oil	Fractional Distillation	-
Inorganic/Color	Fe, Cu salts, Polymers	Catalyst residue, oxidation	Particulate/Tar	Adsorption (Activated Carbon)	Silica Plug Filtration

Troubleshooting Module 1: The "Acid Spike" (Hydrolysis Impurities)

User Issue: "My HPLC shows a large peak at a lower retention time (RRT ~0.8) relative to the main ester peak.[1] The product is also solidifying prematurely."

Diagnosis: You have significant contamination with 5-chloro-2,4-difluorobenzoic acid .[1][2] This is the most common impurity.[1] It arises because ECDFB is an ester; in the presence of moisture and residual acid/base catalysts, it hydrolyzes back to the parent benzoic acid.[1]

The Fix: The pH-Differential Extraction (Self-Validating Protocol) We exploit the pKa difference.[1] The ester is neutral; the acid has a pKa ~3.[1]5. We can selectively ionize the acid into the aqueous phase while keeping the ester in the organic phase.[1]

Step-by-Step Protocol:

• Dissolution: Dissolve your crude ECDFB in a non-polar solvent.[1] Dichloromethane (DCM) or Ethyl Acetate are preferred.[1] Use a ratio of 10 mL solvent per 1 g of crude.[1]

• The Wash (Critical Step): Wash the organic layer with 5% aqueous Sodium Bicarbonate (NaHCO₃) .[1]

  • Why Bicarbonate? Stronger bases (NaOH) might hydrolyze your ester during the wash.[1] Bicarbonate is gentle enough to deprotonate the acid without attacking the ester linkage.[1]

• Validation Check (The "Fizz" Test): Observe CO₂ evolution. If bubbling stops, the acid is neutralized.[1]

• pH Check: Test the aqueous layer.[1][3][4] It must be pH 8-9.[1] If acidic, repeat the wash.[1]

• Separation: Discard the aqueous layer (contains the impurity as sodium 5-chloro-2,4-difluorobenzoate).[1]

• Drying: Dry the organic layer over Anhydrous Magnesium Sulfate (

  ).[1][3]

• Concentration: Evaporate solvent under reduced pressure.

Visualizing the Logic:

Figure 1: Workflow for selective removal of acidic impurities via pH-differential extraction.

Troubleshooting Module 2: The "Ghost Peak" (Isomeric Impurities)

User Issue: "I have a persistent impurity peak very close to my product (RRT 0.95 or 1.05). Recrystallization isn't working."

Diagnosis: You are dealing with Regioisomers (likely Ethyl 3-chloro-2,4-difluorobenzoate).[1] During the chlorination of the starting material (2,4-difluorobenzoic acid or its ester), the chlorine atom usually targets the 5-position.[1] However, a small percentage attacks the 3-position.[1] These isomers have nearly identical solubility profiles, making standard recrystallization ineffective.[1]

The Fix: High-Vacuum Fractional Distillation Since the isomers have slightly different boiling points and molecular shapes, distillation under high vacuum is the most reliable separation method for the liquid/low-melting ester.[1]

Protocol:

• Setup: Use a short-path distillation head or a Vigreux column for better separation efficiency.

• Vacuum: Apply high vacuum (< 5 mmHg).

  • Note: ECDFB has a high boiling point (>250°C at atm).[1] You must use vacuum to prevent thermal decomposition.[1]

• Fractions:

  • Fore-run: Contains residual solvents and lower-boiling des-chloro impurities (Ethyl 2,4-difluorobenzoate).[1]

  • Main Fraction: Collect the steady boiling fraction (typically stable within a 2-3°C range).

  • Residue: Contains over-chlorinated products and polymers.[1]

• Alternative (If Solid): If your ECDFB is a solid (high purity often solidifies around 30-35°C), you can attempt Melt Crystallization .[1] Slowly cool the melted oil; the pure 5-chloro isomer tends to crystallize first.[1] Filter the solid and wash with cold hexane.[1]

Troubleshooting Module 3: Discoloration (Yellow/Brown Taint)

User Issue: "The product is chemically pure by NMR, but it looks like dark tea. My downstream reaction is failing."

Diagnosis: Trace metal catalysts (Iron/Copper from synthesis) or oxidative polymers.[1] Even ppm levels of metals can poison catalysts (like Pd/C) used in subsequent steps (e.g., hydrogenation to the aniline).[1]

The Fix: Carbon Polish & Silica Plug

Protocol:

• Slurry: Dissolve the ester in Ethanol or Toluene.

• Adsorbent: Add Activated Carbon (5% w/w) . If metals are suspected, also add Silica Gel (10% w/w) .[1]

• Heat: Heat to 50°C for 30 minutes with vigorous stirring.

• Filtration: Filter hot through a Celite pad to remove the carbon/silica fines.[1]

• Result: The filtrate should be colorless or pale yellow.

Frequently Asked Questions (FAQs)

Q: Can I just recrystallize the ester directly from water/ethanol? A: Generally, no .[1] Ethyl 5-chloro-2,4-difluorobenzoate often behaves as an oil or a low-melting solid (approx 30-34°C).[1] Attempting to crystallize it from ethanol/water often results in an "oiling out" phenomenon where the product separates as a liquid droplet rather than a crystal, trapping impurities.[1] Distillation is superior for the ester form.[1]

Q: My GC-MS shows a mass of 220, but the pattern is wrong. What is it? A: Check for Ethyl 2,4-difluorobenzoate (Mass ~186) or Ethyl dichloro-difluorobenzoate (Mass ~254).[1] If the mass is exactly 220 but the retention time is different, it is the 3-chloro isomer .[1]

Q: Why is the acid impurity (5-chloro-2,4-difluorobenzoic acid) so persistent? A: This acid has a high melting point (~126-128°C) and low solubility in cold organic solvents.[1] If you try to crystallize the ester, the acid may co-precipitate because it is less soluble than the ester.[1] You must remove it via the Bicarbonate Wash (Module 1) before attempting any distillation or crystallization.[1]

References

• Synthesis and Physical Properties of Halogenated Benzoic Acids. Source: PubChem.[1] Compound Summary: 5-chloro-2,4-difluorobenzoic acid. [Link][1][2][5]

• Process for preparing 2-chloro-4,5-difluorobenzoic acid and esters. Source: Google Patents (US4833270A).[1] Describes the chlorination and esterification workflows relevant to this class of compounds.

• Purification of Halogenated Aromatic Esters via Distillation. Source: Google Patents (EP0433124A1).[1] Details the separation of chloro-difluoro isomers.

Sources

• 1. echemi.com [echemi.com]
• 2. 5-CHLORO-2,4-DIFLUOROBENZOIC ACID CAS#: 130025-33-1 [m.chemicalbook.com]
• 3. personal.tcu.edu [personal.tcu.edu]
• 4. US5093529A - Process for the preparation of fluorinated benzoic acids - Google Patents [patents.google.com]
• 5. chemscene.com [chemscene.com]

Technical Support Center: Handling Halogenated Benzoic Esters

Introduction: The Dual Nature of Your Reagent

Halogenated benzoic esters (e.g., methyl 4-bromobenzoate, ethyl 2-iodobenzoate) are workhorse intermediates in medicinal chemistry. They offer two distinct handles for functionalization: the halogen (for cross-coupling) and the ester (for acylation/hydrolysis).

However, this duality creates a "reactivity paradox." The very electron-withdrawing nature of the halogen that activates the ring for cross-coupling also renders the ester carbonyl highly electrophilic, making it prone to premature hydrolysis or transesterification. Furthermore, heavier halogens (I, Br) introduce photolability issues often overlooked until yield loss occurs.

This guide addresses the three most common failure modes: Unwanted Hydrolysis , Chemoselectivity Loss in Coupling , and Solubility/Purification Crashes .

Module 1: Stability & Storage (The "Shelf" Phase)

Issue #1: "My ester hydrolyzed significantly during standard storage or mild workup."

Diagnosis: Electronic Activation (Hammett Effect). Technical Insight: The rate of ester hydrolysis is governed by the electronic nature of the ring substituents.[1] According to the Hammett Equation (

), electron-withdrawing groups (EWGs) like halogens have positive values (e.g., p-Cl , p-Br ), which increase the electrophilicity of the carbonyl carbon.

• Consequence: A halogenated benzoate hydrolyzes significantly faster than a plain benzoate.

• Risk Factor: If you store these in "wet" solvents or expose them to basic silica gel for too long, they will degrade.

Troubleshooting Protocol:

Parameter	Recommendation	Scientific Rationale
Storage	Desiccator, Argon backfill, < 4°C.	Prevents moisture ingress which initiates slow hydrolysis.
Workup pH	Maintain pH 6–7. Avoid strong base washes (NaOH).	High values mean sensitivity to is amplified. Use sat. or phosphate buffer.
Light	Amber vials (Critical for Iodo-esters).	C-I bonds are weak (~50 kcal/mol) and photolabile, leading to radical dehalogenation.

Visual Guide: Stability Decision Workflow

Caption: Workflow for storage and solvent selection based on halogen type and solvent proticity.

Module 2: Reaction Optimization (The "Synthesis" Phase)

Issue #2: "The ester cleaved during my Suzuki/Sonogashira coupling."

Diagnosis: Base-Mediated Hydrolysis (Chemoselectivity Failure). Technical Insight: Suzuki coupling requires a base to activate the boronic acid (forming the boronate "ate" complex). However, standard bases like NaOH or

in aqueous media will rapidly attack the activated ester of a halogenated benzoate.

Troubleshooting Protocol:

• Switch the Base: Move from hydroxides to mild phosphates or fluorides.

  • Standard:

    (anhydrous) or .

  • Why? These bases are strong enough to activate the boron species but less nucleophilic toward the carbonyl carbon.

• Solvent System: Eliminate water.

  • Standard: Toluene/Water (Biphasic).

  • Fix: Anhydrous Dioxane or DMF.

• Catalyst Choice:

  • Use bulky phosphine ligands (e.g., SPhos, XPhos) or NHC-Pd dimers. These facilitate faster oxidative addition (at the halogen), allowing the cross-coupling to outcompete the slower background hydrolysis.

Issue #3: "I observe dehalogenation (Ar-X Ar-H) instead of coupling."

Diagnosis: Hydrodehalogenation. Technical Insight: This is common with Iodo-benzoates. If the transmetallation step is slow (due to steric bulk or poor boron activation), the Pd-Ar intermediate may undergo

-hydride elimination (if alkyl groups are present on ligands) or abstract a hydride from the solvent (e.g., alcohols).

Solution:

• Avoid alcoholic solvents (Isopropanol/Ethanol) which act as hydride donors.

• Lower the temperature.[2][3] Iodo-esters are highly reactive; room temperature is often sufficient.

Visual Guide: Chemoselectivity Logic Gate

Caption: Decision tree for optimizing Suzuki coupling conditions to preserve the ester moiety.

Module 3: Handling & Purification (The "Workup" Phase)

Issue #4: "I see a 'mixed ester' impurity (e.g., Methyl becoming Ethyl ester)."

Diagnosis: Transesterification.[2][4] Technical Insight: This is a classic error. The halogen substituent makes the carbonyl carbon highly susceptible to nucleophilic attack. If you dissolve a methyl ester in ethanol (even for recrystallization or TLC spotting) in the presence of trace acid or base, equilibrium exchange occurs.

Rule of Thumb:

• Matching Principle: Always use the alcohol corresponding to the ester alkoxy group (e.g., use MeOH for methyl esters).

• Non-Nucleophilic Alternative: If you need a different solvent, use Acetonitrile, Toluene, or DCM.

Issue #5: "My compound crashes out when diluting DMSO stock into assay buffer."

Diagnosis: Solubility "Cliff" & pKa Shift. Technical Insight: Halogenated benzoates are lipophilic. While soluble in DMSO (dipolar aprotic), they have very low water solubility. Furthermore, the presence of DMSO can alter the apparent pKa of the system.[5]

• Data Point: The solubility of benzoic acid derivatives drops exponentially as the water fraction increases in DMSO/Water mixtures.

Solubility Reference Table:

Solvent	Solubility (Halo-Benzoates)	Comment
DMSO	High (>100 mM)	Good for stock solutions.
Ethanol	High	Risk of transesterification if heated.
DCM/Chloroform	Moderate/High	Excellent for extraction/workup.
Hexane/Pentane	Very Low	Use as an anti-solvent for precipitation.
Water	Negligible	Causes "crashing out" in biological assays.

References

• Hammett Equation & Substituent Effects

  • Quantitative Measurement of Substituent Effects on Chemical Reactivity.[6][7] MSU Denver.

  • (General Principle Verification)

  • Determination of Hammett Equation Rho Constant for the Hydrolysis of Benzo

• Cross-Coupling Chemoselectivity

  • Suzuki-Miyaura Cross-Coupling of Esters by Selective O–C(O) Cleavage.[8] Royal Society of Chemistry.

  • Synthetic Studies toward Bazzanin K: Regioselective and Chemoselective Suzuki Coupling.[3] Oregon State University.

• Transesterification & Solubility

  • Transesterific

  • Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures.[9][10] University of Limerick.

  • Effects of solvent polarity on the acid dissociation constants of benzoic acids.[5] (DMSO/Water effects).

Sources

• 1. sites.msudenver.edu [sites.msudenver.edu]
• 2. researchgate.net [researchgate.net]
• 3. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Effects of solvent polarity on the acid dissociation constants of benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. web.viu.ca [web.viu.ca]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. digital.library.unt.edu [digital.library.unt.edu]
• 10. pure.ul.ie [pure.ul.ie]

Ethyl 5-chloro-2,4-difluorobenzoate stability and degradation

Technical Support Center: Ethyl 5-chloro-2,4-difluorobenzoate (ECDFB)

Introduction: The Stability Paradox

Ethyl 5-chloro-2,4-difluorobenzoate (ECDFB) is a highly functionalized intermediate, often employed in the synthesis of fluoroquinolone antibiotics and kinase inhibitors.[1] Its utility stems from its "activated" nature: the electron-withdrawing fluorine atoms make the aromatic ring and the ester group highly reactive.

However, this same activation creates a stability paradox.[1] The features that make it a good synthetic building block (labile ester, electrophilic ring) make it prone to rapid degradation if mishandled. This guide addresses the specific chemical vulnerabilities of ECDFB.

Module 1: Critical Storage & Handling

Preventing degradation before it begins.[1]

The Core Issue: ECDFB is not a "shelf-stable" benzoic ester like ethyl benzoate.[1] The fluorine atoms at positions 2 and 4 pull electron density away from the carbonyl carbon, significantly lowering the activation energy required for hydrolysis.

Storage Protocol:

Parameter	Requirement	Scientific Rationale
Temperature	2°C to 8°C (Refrigerated)	Reduces the kinetic rate of spontaneous hydrolysis and thermally induced disproportionation.[1]
Atmosphere	Nitrogen or Argon (Inert)	Prevents atmospheric moisture ingress.[1] The compound is hygroscopic due to its polarity.[1]
Container	Amber Glass / PTFE-lined cap	Prevents photolytic dehalogenation.[1] Avoid metal containers which can catalyze Friedel-Crafts type degradation.[1]

| Solvent Storage | NEVER store in protic solvents (MeOH, EtOH, Water) | Even trace water in "dry" methanol can cause transesterification or hydrolysis within hours.[1] |

Module 2: Hydrolytic Degradation (The Primary Failure Mode)

Troubleshooting acidity and loss of purity.

User Question: "My sample has developed an acidic smell and the HPLC shows a new peak at a lower retention time. What happened?"

Technical Diagnosis: You are observing Base-Catalyzed Hydrolysis (even from trace alkalinity in glass) or Acid-Autocatalysis .[1]

• Mechanism: The fluorine at the ortho (C2) and para (C4) positions exerts a strong inductive effect (-I), making the carbonyl carbon highly electrophilic. Water attacks this carbon much faster than in non-fluorinated esters.[1]

• Autocatalysis: As the ester hydrolyzes, it releases 5-chloro-2,4-difluorobenzoic acid.[1] This acid lowers the pH of the bulk material, which further catalyzes the hydrolysis of the remaining ester (Acid-Catalyzed Hydrolysis).

Diagnostic Workflow (DOT Diagram):

Figure 1: Autocatalytic hydrolysis cycle of ECDFB triggered by moisture.[1]

Corrective Action:

• Dissolve the sample in dry Ethyl Acetate.

• Wash with cold 5% NaHCO₃ (removes the free acid degradant).[1]

• Dry over MgSO₄ and re-concentrate.

• Retest purity immediately.

Module 3: Chemical Compatibility ( Reactivity)

Troubleshooting unexpected impurities during synthesis.

User Question: "I tried to dissolve ECDFB in DMF with a secondary amine for a reaction, but I see multiple spots on TLC before I even added the catalyst. Why?"

Technical Diagnosis: You have triggered an unintended Nucleophilic Aromatic Substitution (

) .[1]

• The Trap: The C4-Fluorine is "activated."[1] It is para to the ester (EWG) and ortho to the Chlorine. This makes C4 highly susceptible to nucleophilic attack.[1]

• The Impurity: If your solvent contains trace amines (e.g., dimethylamine in degraded DMF) or if you mix reagents too early, the amine displaces the fluorine at C4.

Reactivity Hierarchy (Rule of Thumb):

The C4-Fluorine is the first leaving group to go.

Troubleshooting Table:

Observation	Probable Cause	Solution
Yellowing of solution	Formation of Meisenheimer complex (intermediate to substitution).[1]	Keep solution cold (0°C) until ready to react.[1]
Loss of Fluorine Signal (NMR)	Displacement of F by a nucleophile (solvent or reagent).[1]	Switch to non-nucleophilic bases (e.g., DIPEA, K₂CO₃) instead of primary amines if possible.[1]

| Exotherm upon mixing | Uncontrolled

reaction. | Add the nucleophile dropwise to the ECDFB solution, not the other way around. |

Module 4: Analytical Method (HPLC) & Artifacts

Validating the molecule without destroying it.

User Question: "I cannot get reproducible HPLC results. The peak area changes if the sample sits in the autosampler."

Technical Diagnosis: ECDFB is degrading in the HPLC vial. Standard mobile phases (Water/Methanol) can hydrolyze the compound over 4-8 hours at room temperature.[1]

Recommended Stability-Indicating Method:

1. Sample Preparation:

• Diluent: Acetonitrile (ACN) ONLY.[1] Do not use water or methanol in the diluent.[1]

• Storage: Keep autosampler at 4°C.

2. Chromatographic Conditions:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH stabilizes the ester).[1]

• Mobile Phase B: Acetonitrile (Gradient grade).[1]

• Gradient:

  • 0 min: 40% B[1]

  • 10 min: 90% B[1]

  • 12 min: 90% B[1]

  • 12.1 min: 40% B[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 254 nm (Aromatic ring) and 230 nm (Ester carbonyl).[1]

3. Expected Elution Order:

• 5-chloro-2,4-difluorobenzoic acid (Hydrolysis degradant) - Early eluting (polar).[1]

• Ethyl 5-chloro-2,4-difluorobenzoate (Target) - Mid eluting.[1]

• Dimer/Oligomers (If subjected to extreme heat) - Late eluting.[1]

Visualizing the Analytical Logic:

Figure 2: Impact of diluent selection on analytical accuracy.

References

• Mechanism of

  in Polyfluorinated Benzoates:

  • Source: Master Organic Chemistry.[1] "Nucleophilic Aromatic Substitution: Introduction and Mechanism."

  • Relevance: Explains the activation of the C4-fluorine by the para-ester group.[1]

  • URL:[Link]

• Hydrolytic Stability of Halogenated Esters

  • Source: National Institutes of Health (NIH) / PubMed.[1] "Comparative chemical and biological hydrolytic stability of homologous esters."

  • Relevance: Establishes the kinetic relationship between electron-withdrawing substituents (F, Cl)

  • URL:[Link]

• Synthesis & Reactivity of 2,4-Difluorobenzoate Derivatives

  • Source: Semantic Scholar / Research Paper.[1] "A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid."

  • Relevance: Details the specific reactivity of the 2,4-difluoro scaffold and the conditions required to prevent degrad

  • URL:[Link][2]

• Safety Data & Handling (SDS)

  • Source: Thermo Fisher Scientific.[1] "Safety Data Sheet: 4-Chloro-2,5-difluorobenzoic acid" (Analogous Acid Structure for Hazard Data).

  • Relevance: Provides critical safety data regarding eye damage and skin irritation for this class of compounds.[1]

Sources

• 1. echemi.com [echemi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: TLC Troubleshooting for Ethyl 5-chloro-2,4-difluorobenzoate Reactions

Welcome to the Technical Support Center. Thin Layer Chromatography (TLC) is the frontline analytical tool for monitoring organic reactions. However, working with halogenated esters like Ethyl 5-chloro-2,4-difluorobenzoate presents unique chromatographic challenges. This compound frequently undergoes saponification (ester hydrolysis), Nucleophilic Aromatic Substitution (SNAr), and cross-coupling reactions. The diverse polarity of the resulting products—ranging from highly acidic carboxylic acids to basic amines—requires precise TLC optimization.

This guide provides causality-driven protocols and troubleshooting FAQs to ensure accurate, reproducible reaction monitoring.

Physicochemical & Chromatographic Profile

To troubleshoot effectively, we must first understand the baseline properties of the starting material and its expected behavior on a silica stationary phase.

Table 1: Quantitative & Chromatographic Data for Ethyl 5-chloro-2,4-difluorobenzoate

Property / Parameter	Value / Description
CAS Number	1239592-10-9[1]
Molecular Weight	220.60 g/mol [1]
Detection Method	UV Active at 254 nm (Strong absorbance due to aromatic ring)[2]
Stationary Phase Affinity	Moderate (Ester group interacts weakly with silica silanol groups)[3]
Typical Mobile Phase	Hexane / Ethyl Acetate (e.g., 9:1 to 8:2 v/v)
Hydrolysis Product Behavior	Highly polar, strong hydrogen bonding (Requires acidic modifier)[4]
SNAr Product Behavior	Highly variable; aminated products are basic (Requires basic modifier)[5]

Self-Validating Experimental Protocols

Do not assume a failed TLC plate means a failed reaction. The following step-by-step methodologies are designed as self-validating systems, meaning the protocol itself contains internal checks to confirm whether an error stems from the chemistry or the analytical technique.

Protocol A: Standard TLC Preparation & Elution (with Internal Validation)

• Chamber Saturation: Add the freshly prepared mobile phase to the development chamber to a maximum depth of 0.5 cm. Place a piece of filter paper against the chamber wall and seal it for 20 minutes[3].

  • Causality & Validation: The filter paper acts as a wick, saturating the chamber's atmosphere with solvent vapor. This prevents the solvent from evaporating off the face of the TLC plate during elution, which is the primary cause of crooked solvent fronts and irreproducible

    values.

• Sample Application: Draw a light pencil line 8 mm from the bottom of the plate. Spot 1-2 µL of the reaction mixture using a glass capillary.

  • Causality & Validation: Spotting too low causes the sample to dissolve directly into the solvent reservoir rather than migrating up the plate[6].

• Pre-Elution UV Check: (Critical Validation Step) Before placing the plate in the chamber, examine the baseline spots under a 254 nm UV lamp[2].

  • Causality & Validation: If the spot is invisible before elution, it will be invisible after elution due to diffusion. If faint, spot the sample multiple times, allowing the solvent to dry completely between applications to prevent the spot from broadening[2].

• Elution & Visualization: Place the plate vertically in the chamber. Remove it when the solvent front is ~1 cm from the top edge. Air dry, then visualize under UV 254 nm, marking the spots with a pencil[2].

Protocol B: 2-Dimensional (2D) TLC for Silica Stability Testing

Fluorobenzoate derivatives, particularly electron-rich SNAr products, can sometimes degrade on the acidic surface of unmodified silica gel[7].

• Spotting: Using a square silica plate, spot the sample in the bottom-left corner[7][8].

• First Dimension: Elute the plate vertically. Remove and let it dry completely. All components will now be in a vertical line on the left edge[8].

• Second Dimension: Rotate the plate 90 degrees so the "line of spots" is now at the bottom. Elute again using the exact same solvent system[7][8].

• Validation Analysis: Visualize the plate. If the compound is stable, all spots will appear perfectly on a diagonal line across the plate. If the compound is decomposing on the silica, new degradation spots will appear off the diagonal (below the main spots)[7][8].

Diagnostic Workflow

Fig 1: Logical decision tree for troubleshooting TLC of fluorobenzoate reactions.

Troubleshooting FAQs

Q: I am hydrolyzing Ethyl 5-chloro-2,4-difluorobenzoate to its carboxylic acid. The TLC shows a massive streak from the baseline instead of a distinct product spot. How do I fix this? A: This is a classic stationary-phase interaction issue. The silica gel stationary phase is populated with surface silanol groups (Si-OH)[3]. Carboxylic acids strongly hydrogen-bond with these sites. As the solvent pushes the compound up the plate, it undergoes a continuous, inefficient adsorption/desorption cycle, leaving a "tail" or streak behind it[4][7].

• Solution: Add an acidic modifier to your mobile phase. Adding 1-2% acetic acid or formic acid to your Hexane/EtOAc mixture will protonate the silanol groups and keep the carboxylic acid product in its associated (non-ionized) form, yielding a tight, readable spot[4].

Q: I am running an SNAr reaction with a secondary amine. The product spot seems to co-elute with the starting Ethyl 5-chloro-2,4-difluorobenzoate. How can I resolve them? A: Co-elution occurs when the difference in retention factors (

) between two compounds is less than 0.15[3]. While the starting ester is moderately polar, the aminated product may coincidentally have a similar affinity for silica in a standard Hexane/EtOAc gradient.

• Solution: First, validate the co-elution by running a "cospot" (spotting the starting material, the reaction mixture, and a mixture of both directly on top of each other). If the developed spot looks like a "snowman" or a figure-eight, the reaction is progressing but poorly resolved[8]. To fix this, change the selectivity of the solvent system rather than just the polarity. Switch to a Dichloromethane (DCM)/Methanol (MeOH) system (e.g., 95:5) or Toluene/EtOAc.

Q: My SNAr reaction is running in DMF. When I spot the reaction mixture, the TLC looks like a giant, unreadable smear. What is the mechanism behind this, and how is it resolved? A: High-boiling solvents like DMF, Pyridine, or DMSO do not evaporate from the TLC plate under ambient conditions. During elution, these solvents act as a secondary, competing mobile phase that drags the analytes up the plate indiscriminately, destroying the partitioning equilibrium[8].

• Solution: Spot the plate as usual, then place the entire TLC plate in a vacuum desiccator or under high vacuum for 5–10 minutes to pull off the high-boiling solvent before placing it in the development chamber[8]. Alternatively, perform a mini-workup: partition a 10 µL aliquot of the reaction between water and EtOAc in a microcentrifuge tube, and spot only the organic (EtOAc) layer.

Q: I see multiple unexpected spots, and my product seems to be decomposing during the run. How do I verify this? A: Some electron-rich or highly functionalized derivatives can be sensitive to the mildly acidic nature of standard silica gel[7].

• Solution: Perform the 2D TLC Protocol described in Section 2. If decomposition is confirmed by spots appearing off the diagonal[7][8], you must neutralize the silica. Add 0.1% to 0.5% Triethylamine (TEA) to your mobile phase to block the acidic silanol sites, or switch entirely to an Alumina stationary phase[5].

Q: The spots are invisible or very faint under UV 254 nm, even though Ethyl 5-chloro-2,4-difluorobenzoate is highly UV active. A: This is typically due to sample over-dilution or evaporation[2].

• Solution: Ensure you are not spotting a highly dilute reaction. Spot multiple times on the exact same location, letting the solvent dry completely (blow on it gently) between applications to keep the spot tight[2]. If you do not let it dry between spots, the initial application zone will become too large, leading to diffuse, unreadable bands[2].

References

Sources

• 1. aaronchem.com [aaronchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. organomation.com [organomation.com]
• 4. chembam.com [chembam.com]
• 5. m.youtube.com [m.youtube.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. Chemistry Teaching Labs - Issues [chemtl.york.ac.uk]
• 8. Troubleshooting [chem.rochester.edu]

Technical Support Center: Scaling Up the Synthesis of Ethyl 5-chloro-2,4-difluorobenzoate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 5-chloro-2,4-difluorobenzoate. As a critical intermediate in the manufacturing of various pharmaceuticals, ensuring a robust and scalable synthesis process is paramount. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address challenges that may arise during laboratory-scale and pilot-plant production.

Introduction: The Synthetic Challenge

The synthesis of Ethyl 5-chloro-2,4-difluorobenzoate is most commonly achieved via the Fischer-Speier esterification of 5-chloro-2,4-difluorobenzoic acid with ethanol, catalyzed by a strong acid, typically sulfuric acid. While the reaction appears straightforward, scaling up presents several challenges rooted in the principles of chemical equilibrium and the reactivity of the starting materials. The electron-withdrawing nature of the fluorine and chlorine substituents on the aromatic ring can decrease the nucleophilicity of the carboxylate group, potentially slowing the reaction rate. Furthermore, the reversible nature of the Fischer esterification necessitates strategic interventions to drive the reaction to completion and maximize yield, especially on a larger scale.

This guide will provide a comprehensive overview of these challenges and offer practical, field-proven solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may be encountered during the synthesis of Ethyl 5-chloro-2,4-difluorobenzoate.

Problem	Potential Causes	Solutions & Explanations
Low Yield / Incomplete Reaction	1. Equilibrium Limitation: The reaction has reached equilibrium with significant amounts of starting material remaining.[1] 2. Insufficient Catalyst: The amount of acid catalyst is too low to effectively protonate the carboxylic acid. 3. Water Inhibition: Water, a byproduct of the reaction, is hydrolyzing the ester product, shifting the equilibrium back to the starting materials.	1. Drive the Equilibrium: Employ a large excess of ethanol (5-10 equivalents or as the solvent) to shift the equilibrium towards the product side.[1] Alternatively, actively remove water as it is formed using a Dean-Stark apparatus for azeotropic distillation. 2. Optimize Catalyst Loading: Ensure a catalytic amount of concentrated sulfuric acid (typically 1-5 mol%) is used. For scale-up, consider a slightly higher catalyst loading, but be mindful of potential side reactions. 3. Water Removal: For larger scale reactions, azeotropic distillation with a suitable solvent like toluene using a Dean-Stark trap is highly effective for water removal. For smaller scales, using a drying agent like molecular sieves can be employed, but ensure they are properly activated.
Formation of Byproducts	1. Diethyl Ether Formation: At elevated temperatures, the sulfuric acid catalyst can promote the dehydration of ethanol to form diethyl ether.[2] 2. Unidentified Impurities: Potential for self-condensation of the benzoic acid derivative or other side reactions under harsh conditions.	1. Temperature Control: Maintain the reaction temperature at the reflux temperature of ethanol (around 78 °C). Avoid excessive heating, which can favor ether formation.[2] 2. Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to minimize the formation of degradation products from prolonged reaction times or excessive temperatures. If significant byproducts are observed, consider purification by column chromatography or distillation.
Difficult Product Isolation / Purification	1. Emulsion during Workup: Formation of a stable emulsion during the aqueous workup, making phase separation difficult. 2. Incomplete Removal of Acidic Species: Residual 5-chloro-2,4-difluorobenzoic acid and sulfuric acid in the final product.	1. Break Emulsions: Add a small amount of brine (saturated NaCl solution) to the separatory funnel to increase the ionic strength of the aqueous phase, which can help break emulsions. Gentle swirling instead of vigorous shaking can also prevent emulsion formation. 2. Thorough Neutralization: During the workup, wash the organic layer with a saturated sodium bicarbonate solution until the effervescence ceases. Check the pH of the aqueous layer to ensure it is basic, confirming the complete neutralization of all acidic components.
Product is a Wet, Oily Residue	1. Incomplete Drying: Residual water or ethanol in the final product. 2. Presence of Low-Boiling Impurities: Contamination with solvents used in the workup or byproduct diethyl ether.	1. Efficient Drying: Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before solvent removal. Ensure the drying agent is used in sufficient quantity and allowed adequate contact time. 2. Effective Solvent Removal: Use a rotary evaporator to remove the bulk of the solvent. For complete removal of residual solvents and low-boiling impurities, place the product under high vacuum for an extended period.

Frequently Asked Questions (FAQs)

Q1: Why is sulfuric acid used as a catalyst, and are there any alternatives?

A1: Concentrated sulfuric acid serves a dual purpose in Fischer esterification. It acts as a strong acid catalyst to protonate the carbonyl group of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by ethanol. Secondly, it acts as a dehydrating agent, sequestering the water formed during the reaction and helping to drive the equilibrium towards the product.[1] Alternatives include other strong acids like p-toluenesulfonic acid (p-TsOH), which is a solid and can be easier to handle, or Lewis acids. For industrial applications, solid acid catalysts like ion-exchange resins are also used to simplify catalyst removal and minimize corrosion issues.

Q2: How can I effectively monitor the progress of the reaction?

A2: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of hexane and ethyl acetate (e.g., 9:1 or 4:1 v/v). The starting material, 5-chloro-2,4-difluorobenzoic acid, is more polar and will have a lower Rf value than the less polar product, Ethyl 5-chloro-2,4-difluorobenzoate. The reaction is considered complete when the spot corresponding to the starting material is no longer visible on the TLC plate. For more quantitative analysis, especially during process development, High-Performance Liquid Chromatography (HPLC) is the preferred method.

Q3: What are the key safety precautions to consider when scaling up this synthesis?

A3: When scaling up, it is crucial to consider the following:

• Exothermic Reaction: The addition of concentrated sulfuric acid to ethanol is highly exothermic. Always add the acid slowly to the alcohol with efficient stirring and cooling to control the temperature.

• Flammable Solvents: Ethanol and any other organic solvents used are flammable. Ensure the reaction is carried out in a well-ventilated area, away from ignition sources, and use appropriate fire safety measures.

• Corrosive Reagents: Concentrated sulfuric acid is highly corrosive. Handle it with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Pressure Build-up: When heating a reaction, especially at a larger scale, ensure the system is not sealed to avoid pressure build-up. Always use a reflux condenser to prevent solvent loss and pressure build-up.

Q4: Can I use a different alcohol for the esterification?

A4: Yes, other primary or secondary alcohols can be used to synthesize the corresponding esters. However, the reaction conditions, particularly temperature and reaction time, may need to be optimized. Tertiary alcohols are generally not suitable for Fischer esterification as they are prone to elimination reactions under acidic conditions.

Q5: My final product has a slight yellow tint. Is this normal, and how can I remove it?

A5: A slight yellow coloration in the crude product can be common, potentially due to minor impurities or side reactions. If the color persists after the standard workup, you can try treating the organic solution with a small amount of activated charcoal before the final filtration and solvent evaporation. For a high-purity, colorless product, column chromatography on silica gel or vacuum distillation may be necessary.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of Ethyl 5-chloro-2,4-difluorobenzoate

This protocol is suitable for preparing gram-scale quantities of the target compound.

Materials:

• 5-chloro-2,4-difluorobenzoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-chloro-2,4-difluorobenzoic acid (1.0 eq).

• Add anhydrous ethanol (10 eq) to the flask.

• Slowly and carefully, with stirring, add concentrated sulfuric acid (0.1 eq) to the mixture.

• Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain for 3-5 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (until no more gas evolves), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Ethyl 5-chloro-2,4-difluorobenzoate.

• The crude product can be further purified by column chromatography on silica gel using a hexane/ethyl acetate gradient if necessary.

Protocol 2: Pilot-Scale Synthesis with Azeotropic Water Removal

This protocol is designed for larger-scale synthesis where efficient water removal is critical.

Materials:

• 5-chloro-2,4-difluorobenzoic acid

• Anhydrous ethanol

• Toluene

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• Set up a reaction vessel equipped with a mechanical stirrer, a heating mantle, a temperature probe, and a Dean-Stark apparatus topped with a reflux condenser.

• Charge the reactor with 5-chloro-2,4-difluorobenzoic acid (1.0 eq), ethanol (3-5 eq), and toluene (as the azeotroping agent).

• With efficient stirring, slowly add concentrated sulfuric acid (0.05-0.1 eq).

• Heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.

• Continue the reaction until the theoretical amount of water has been collected in the trap and the reaction is deemed complete by HPLC analysis.

• Cool the reaction mixture to room temperature.

• Transfer the reaction mixture to a suitable separation vessel.

• Wash the organic phase with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate.

• Filter off the drying agent and remove the toluene and any remaining ethanol under reduced pressure to yield Ethyl 5-chloro-2,4-difluorobenzoate.

Visualizations

Experimental Workflow: Lab-Scale Synthesis

Caption: Workflow for laboratory-scale synthesis.

Troubleshooting Logic: Low Yield

Caption: Troubleshooting logic for low reaction yield.

References

• Esterification of ethanol with sulfuric acid: A kinetic study. (n.d.). ResearchGate. Retrieved February 20, 2024, from [Link]

• Is there a reaction between ethanol and sulfuric acid? (2022, July 28). Quora. Retrieved February 20, 2024, from [Link]

• Zhang, J., et al. (2015). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research, 39(3), 167-170.

• Heating an alcohol with sulfuric acid is a good way to prepare a ... | Study Prep in Pearson+. (n.d.). Pearson+. Retrieved February 20, 2024, from [Link]

• The etherification process. (1930). Journal of the American Chemical Society, 52(8), 3397-3400.
• Thermal Degradation Characteristics of Environmentally Sensitive Pesticide Products. (1991).

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. Retrieved February 20, 2024, from [Link]

• A Comparative Guide to Assessing the Purity of Synthesized 2-Fluorobenzoic Acid. (2025). BenchChem.

• p-FLUOROBENZOIC ACID. (n.d.). Organic Syntheses. Retrieved February 20, 2024, from [Link]

• Difluoromethylation of Phenols. (n.d.). Organic Syntheses. Retrieved February 20, 2024, from [Link]

• Composition of Aerosols from Thermal Degradation of Flavors Used in ENDS and Tobacco Products. (2020). Toxics, 8(4), 93.
• On the cause of low thermal stability of ethyl halodiazoacetates. (2016). Beilstein Journal of Organic Chemistry, 12, 1550-1556.
• Thermal Degradation of Organophosphorus Flame Retardants. (2022). Polymers, 14(22), 4983.
• Methods and Applications eBook: The Experts Guide to Pharmaceutical Impurity Analysis. (n.d.). Agilent.
• A boron effect in radical difluoromethylation of the N-sulfonyl cyclic ketimines. (n.d.).
• Process for the preparation of 2,4-dichloro-5-fluoro-benzoic acid. (1986).
• Method Guide for PFAS Analysis. (n.d.).

• I would like to ask what would be the most probable side products when performing Esterification using a benzoic acid derivative and ethanol? (2015, December 3). ResearchGate. Retrieved February 20, 2024, from [Link]

• Process for preparing 2-chloro-4,5-difluorobenzoic acid. (1989). U.S.

• A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. (2026, January 6). ResearchGate. Retrieved February 20, 2024, from [Link]

• Metabolism of Hydroxylated and Fluorinated Benzoates by Syntrophus aciditrophicus and Detection of a Fluorodiene Metabolite. (2012). Applied and Environmental Microbiology, 78(3), 772-779.
• Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. (2023). Frontiers in Chemistry, 11, 1189423.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. quora.com [quora.com]

Technical Support Center: Ethyl 5-chloro-2,4-difluorobenzoate Stability Guide

Subject: Preventing Hydrolysis of Ethyl 5-chloro-2,4-difluorobenzoate (CAS: 98349-24-7) Ticket ID: CHEM-SUP-2024-FQB Support Level: Tier 3 (Senior Application Scientist) Status: Open

Executive Summary

You are encountering stability issues with Ethyl 5-chloro-2,4-difluorobenzoate , a critical intermediate in the synthesis of fluoroquinolone antibiotics (e.g., Levofloxacin). Unlike standard ethyl benzoate, this molecule is hypersensitive to hydrolysis due to the specific electronic environment created by the halogen substitutions.

This guide provides a root-cause analysis of the instability and actionable protocols to prevent degradation during storage, reaction, and purification.

Part 1: The "Why" – Root Cause Analysis

To prevent hydrolysis, you must understand the electronic forces at play. You are not dealing with a standard ester; you are dealing with an electronically activated carbonyl .

The Electronic Activation Mechanism

The fluorine atoms at positions 2 (ortho) and 4 (para), along with the chlorine at position 5, exert a powerful electron-withdrawing inductive effect (-I).

• Ortho-Effect (F at C2): The fluorine atom ortho to the ester group pulls electron density away from the carbonyl carbon.

• Result: The carbonyl carbon becomes highly electrophilic (electron-poor).

• Consequence: It becomes a "magnet" for nucleophiles. Even weak nucleophiles like ambient moisture (water) can attack this carbon, leading to hydrolysis and the formation of 5-chloro-2,4-difluorobenzoic acid.

Visualization: Electronic Activation & Hydrolysis Pathway

The following diagram illustrates why this specific substitution pattern accelerates hydrolysis compared to a non-fluorinated ester.

Caption: Fig 1. Mechanistic pathway showing how halogen substitution activates the ester carbonyl toward nucleophilic attack by water.

Part 2: Storage & Handling Protocols (The "Before" Phase)

Issue: Users often report degradation (appearance of acid precipitate) even when the bottle is stored in a cabinet. Verdict: Ambient moisture is sufficient to hydrolyze this ester over time.

Protocol 1: The "Dry Chain" Storage

Parameter	Standard Practice (Risk)	Required Practice (Safe)
Temperature	Room Temperature (25°C)	Refrigerated (2–8°C)
Atmosphere	Air (contains moisture)	Inert Gas (Argon/Nitrogen) backfill
Container	Standard screw cap	Parafilm seal over cap + Desiccator
Desiccant	None	Active Silica Gel or P2O5 in secondary container

Technician Note: If you receive the compound in a plastic bottle, transfer it to a glass vial with a Teflon-lined cap immediately. Plastic is permeable to moisture over long periods.

Part 3: Reaction & Solvents (The "During" Phase)

Issue: "My reaction yield is low, and I see the carboxylic acid spot on TLC." Verdict: Your solvent likely contains trace water, or your base is acting as a nucleophile.

Protocol 2: Solvent Rigor

Do not trust "anhydrous" solvents from a bottle that has been opened for more than a week.

• Solvent Choice: Avoid protic solvents (MeOH, EtOH) if possible, as they can facilitate transesterification or hydrolysis. Preferred solvents: THF, DCM, Toluene .

• Drying: All solvents must be dried over activated 3Å or 4Å molecular sieves for at least 24 hours before use.

  • Test: Use a Karl Fischer titrator if available. Water content must be < 50 ppm .

Protocol 3: Base Selection

If your reaction requires a base (e.g., for alkylation elsewhere on the molecule), avoid hydroxide bases (NaOH, KOH).

• Risky: NaOH, KOH, LiOH (Direct hydrolysis agents).

• Safer: K2CO3, Cs2CO3 (milder, but can still hydrolyze if wet).

• Best: Non-nucleophilic organic bases (DIPEA, Et3N, DBU) or Hydrides (NaH) in dry solvents.

Part 4: Workup & Purification (The "After" Phase)

Issue: "The product was pure in the reaction pot, but degraded during the aqueous wash." Verdict: This is the most common failure point. The "Ortho Effect" makes the ester labile to the slightly basic conditions of a standard bicarbonate wash.

Protocol 4: The "Cold & Neutral" Workup

Standard workups often involve washing with sat. NaHCO3 to remove acids. Avoid this if possible. The slightly basic pH (~8.5) combined with the activated carbonyl can trigger hydrolysis.

Step-by-Step Guide:

• Quench Cold: Cool the reaction mixture to 0°C before adding any aqueous solution.

• Buffer Choice: Instead of NaHCO3, use a Phosphate Buffer (pH 7.0) or dilute Ammonium Chloride (saturated) .

• Speed is Key: Do not let the organic phase sit in contact with the aqueous phase. Separate layers immediately.

• Drying: Dry the organic layer over Na2SO4 (neutral) rather than MgSO4 (slightly acidic) or K2CO3 (basic).

Protocol 5: Chromatography Safety

Silica gel is naturally acidic (pH ~4-5). This acidity can catalyze hydrolysis of sensitive esters.

• Modification: Pre-treat your silica gel column with 1% Triethylamine (Et3N) in hexanes to neutralize acidic sites.

• Alternative: Use Neutral Alumina instead of silica gel.

Visualization: Workup Decision Tree

Follow this logic flow to determine the safe workup procedure.

Caption: Fig 2. Decision logic for working up moisture-sensitive fluorinated esters.

Part 5: Troubleshooting FAQ

Q: I see a new spot on my TLC plate just below my product spot. What is it? A: This is almost certainly 5-chloro-2,4-difluorobenzoic acid .

• Confirmation: Spot the plate with the authentic acid (commercially available, CAS 130025-33-1).

• Fix: Your solvent was wet, or your silica gel hydrolyzed the product. Re-purify using neutralized silica.

Q: Can I store the ester in DMSO or DMF solution? A: No. DMSO and DMF are hygroscopic (they absorb water from air). Storing the ester in these solvents, even in a freezer, will lead to hydrolysis over time due to absorbed moisture. Store as a neat solid or oil.

Q: Why is this ester more unstable than Ethyl 4-fluorobenzoate? A: The 2-fluoro (ortho) substituent is the culprit. It provides a strong inductive effect closer to the reaction center (the carbonyl) than the 4-fluoro group. The combination of 2-F, 4-F, and 5-Cl creates a "perfect storm" of electron withdrawal, making the ester bond significantly weaker.

References

• Compound Properties & Safety

  • Ethyl 5-chloro-2,4-difluorobenzoate (CAS 98349-24-7). Sigma-Aldrich / Merck.
  • 5-Chloro-2,4-difluorobenzoic acid (Hydrolysis Product, CAS 130025-33-1).

• Mechanistic Insight (Ortho-Effect)

  • Nishioka, T., et al. "Ortho effect in hydrolysis of phenyl esters."[1] The Journal of Organic Chemistry (1975).

  • Explanation: Establishes the correlation between ortho-halogen substitution and increased hydrolysis r

• Synthesis & Handling Context

  • Zhang, M., et al.[2] "A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid." Journal of Chemical Research.

  • Context: Describes the synthesis of related fluoroquinolone intermediates and the handling of fluorin

• General Protocol for Moisture Sensitive Esters

  • BenchChem Technical Support.[3] "Managing Moisture Sensitivity of Fluorinating Agents and Esters."

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Characterization of Ethyl 5-chloro-2,4-difluorobenzoate by 1H NMR and 13C NMR

Content Type: Publish Comparison Guide Audience: Researchers, Synthetic Chemists, and QC Specialists

Executive Summary & Strategic Context

Ethyl 5-chloro-2,4-difluorobenzoate is a critical intermediate in the synthesis of fluoroquinolone antibiotics and advanced agrochemicals. Its purity is paramount, as the incomplete esterification of the precursor (5-chloro-2,4-difluorobenzoic acid) can lead to downstream side reactions.

This guide provides a definitive spectroscopic comparison between the Target Product (Ethyl Ester) and its Primary Precursor (Free Acid) . Unlike standard spectral lists, we focus on the diagnostic signals—specifically the fluorine-proton coupling patterns (

) and the esterification shifts—that serve as "Go/No-Go" decision gates in process chemistry.

Analytical Workflow

The following workflow outlines the critical path from crude isolation to spectroscopic validation.

Figure 1: Analytical workflow emphasizing the removal of unreacted acid prior to NMR analysis to simplify spectral interpretation.

Experimental Protocol (Self-Validating)

To ensure reproducibility and distinct resolution of fluorine couplings, follow this protocol.

Materials:

• Solvent: Chloroform-d (

  ) with 0.03% TMS (Tetramethylsilane).

  • Rationale:

    minimizes hydrogen bonding shifts seen in DMSO, keeping the chemical shifts consistent with literature standards.

• Concentration: 15–20 mg of sample in 0.6 mL solvent.

  • Note: High concentrations can cause peak broadening due to viscosity, obscuring fine

    splitting.

Instrument Parameters (400 MHz):

• Pulse Sequence: Standard zg30 (Bruker) or s2pul (Varian).

• Transients (Scans): 16 (1H), 256-512 (13C).

• Relaxation Delay (D1): Set to

  seconds.

  • Critical: Aromatic protons adjacent to fluorine often have longer

    relaxation times. Insufficient delay will reduce integration accuracy.

1H NMR Characterization

The proton spectrum is dominated by the ethyl group and the specific splitting of the aromatic ring protons by the two fluorine atoms (

, spin 1/2).

4.1. Spectral Assignment Table (400 MHz, CDCl3)

Position	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment
H-6	8.05 – 8.10	dd (apparent t)		Aromatic (Ortho to C=O)
H-3	6.95 – 7.05	dd (apparent t)		Aromatic (Between Fs)
-OCH2-	4.38	Quartet (q)		Ester Methylene
-CH3	1.39	Triplet (t)		Ester Methyl

4.2. Deep Dive: Fluorine-Proton Coupling Logic

The complexity of this spectrum arises from the fluorine atoms at positions 2 and 4.

• H-3 (Shielded): Located between two fluorines. It experiences two ortho couplings (

  ), which are typically large (8–11 Hz). This appears as a triplet or a doublet of doublets (dd) with large splitting.

• H-6 (Deshielded): Located ortho to the carbonyl (deshielding zone, shifting it downfield to ~8.1 ppm). It experiences two meta couplings (

  ) from F-2 and F-4. Meta couplings are smaller (6–8 Hz), often resulting in a pseudo-triplet appearance.

Figure 2: Splitting tree demonstrating why H-3 and H-6 appear as triplets despite being chemically distinct. H-3 is defined by large ortho-couplings, while H-6 is defined by smaller meta-couplings.

13C NMR Characterization[1][3][4][5][6][7][8][9][10][11][12]

The

C spectrum provides confirmation of the carbon skeleton and the oxidation state. The C-F coupling ( ) is massive (~250 Hz), causing the F-bearing carbons to appear as widely spaced doublets.

5.1. Spectral Assignment Table (100 MHz, CDCl3)

Carbon Type	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment
C=O	163.5	s (or weak d)	-	Ester Carbonyl
C-F (C4)	~164.0	dd		C-F (Para to C=O)
C-F (C2)	~158.0	dd		C-F (Ortho to C=O)
C-H (C6)	133.5	d		Aromatic C-H
C-Cl (C5)	118.2	m	-	C-Cl
C-ipso (C1)	115.0	m	-	Quaternary C-1
C-H (C3)	105.5	t		Aromatic C-H
OCH2	61.8	s	-	Ethyl Methylene
CH3	14.2	s	-	Ethyl Methyl

Note: The C-F carbons (C2, C4) will appear as doublets of doublets due to coupling with the other fluorine atom (

), making the aromatic region complex.

Comparative Analysis: Target vs. Alternative (Precursor)

This section serves as the primary "Quality Control" guide. The presence of the Precursor (Acid) is the most common failure mode in synthesis.

Feature	Target: Ethyl Ester	Alternative: Free Acid	Diagnostic Action
Ethyl Signals	Present: Quartet (4.38 ppm) & Triplet (1.39 ppm)	Absent: No aliphatic signals (unless solvent imp.)	Primary Check: Integrate 4.38 ppm peak. If < 2.0H relative to aromatic H-6, conversion is incomplete.
Acid Proton	Absent	Present: Broad singlet > 11.0 ppm	Check > 10 ppm region. Broad hump indicates acid.[1]
H-6 Shift	~8.05 ppm	~8.15 - 8.20 ppm	Acidic proton H-bonding slightly deshields H-6 further.
Solubility	High in	Low/Moderate in (May require DMSO)	If sample doesn't dissolve clearly in Chloroform, suspect high Acid content.

References

• PubChem. 5-chloro-2,4-difluorobenzoic acid (Precursor Data). National Library of Medicine. [Link]

• Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Solvents as Trace Impurities."[2] J. Org.[1] Chem. 1997, 62, 21, 7512–7515. (Standard for solvent referencing).[3] [Link]

• Dolbier, W. R.Guide to Fluorine NMR for Organic Chemists. Wiley, 2009. (Authoritative source for F-H coupling constants).

Sources

• 1. carlroth.com [carlroth.com]
• 2. epfl.ch [epfl.ch]
• 3. faculty.fiu.edu [faculty.fiu.edu]

Optimizing Mass Spectrometry Workflows for Ethyl 5-chloro-2,4-difluorobenzoate: A Comparative Guide

Topic: Mass Spectrometry Analysis of Ethyl 5-chloro-2,4-difluorobenzoate Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

Ethyl 5-chloro-2,4-difluorobenzoate (CAS 115624-96-1) is a critical pharmacophore intermediate, predominantly utilized in the synthesis of fluoroquinolone antibiotics (e.g., Moxifloxacin) and triazole antifungals.[1] In drug development, the rigorous quantification of this ester is a Critical Quality Attribute (CQA), as unreacted precursors or regioisomeric byproducts can compromise downstream API purity.

This guide objectively compares the two dominant analytical "products"—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) —to determine which methodology offers superior performance for specific research phases.[1] While GC-MS remains the gold standard for raw material purity profiling due to its structural resolution, LC-MS/MS is identified as the necessary alternative for trace genotoxic impurity (GTI) screening in complex biological matrices.[1]

Part 1: Chemical Profile & MS Readiness

Before selecting an analytical route, the physicochemical properties of the analyte must dictate the instrument interface.

Property	Value / Characteristic	Impact on Mass Spectrometry
Molecular Formula	C₉H₇ClF₂O₂	Monoisotopic Mass: 220.01 Da
Boiling Point	~260°C (Predicted)	Sufficiently volatile for GC-MS without derivatization.[1]
LogP	~3.2 (Hydrophobic)	Retains well on C18 columns in LC-MS .[1]
Isotopes	Chlorine (³⁵Cl / ³⁷Cl)	Distinct 3:1 isotopic signature aids identification in EI-MS .[1]
Stability	Ester linkage	Susceptible to hydrolysis; LC-MS buffers must be pH-controlled.[1]

Part 2: Comparative Methodology (GC-MS vs. LC-MS/MS)

1. The Gold Standard: Electron Ionization (EI) GC-MS

Best For: Synthetic process control, raw material fingerprinting, and regioisomer differentiation.

• Mechanism: High-energy electron impact (70 eV) induces reproducible fragmentation.[1][2] The rigid aromatic ring provides a stable molecular ion, while the ester tail facilitates diagnostic cleavage.

• Performance Advantage: GC columns (e.g., 5% phenyl-arylene) offer superior resolution of positional isomers (e.g., Ethyl 3-chloro-2,4-difluorobenzoate) which often co-elute in LC systems.[1]

2. The High-Sensitivity Alternative: Electrospray (ESI) LC-MS/MS

Best For: Trace analysis (<10 ppb) in biological fluids (PK studies) or final drug product matrices where high temperatures might degrade the matrix.[1]

• Mechanism: Soft ionization (ESI+) preserves the molecular ion [M+H]⁺ or ammoniated adduct [M+NH₄]⁺.[1] Triple quadrupole (QqQ) filtration eliminates matrix noise.[1]

• Performance Advantage: Minimal sample preparation is required for aqueous/polar matrices compared to the liquid-liquid extraction often needed for GC.[1]

Performance Comparison Matrix

Feature	Method A: GC-MS (EI)	Method B: LC-MS/MS (ESI+)
Linearity Range	1 – 1000 µg/mL (ppm level)	0.5 – 500 ng/mL (ppb level)
Selectivity	High (Chromatographic resolution of isomers)	Medium (Relies on MRM transitions)
Matrix Effects	Low (Inert carrier gas)	High (Ion suppression common)
Throughput	20–30 min/run	5–8 min/run
Maintenance	Source cleaning required frequently	Robust, less downtime

Part 3: Experimental Protocols & Data Interpretation

Protocol A: GC-MS Structural Elucidation

• Instrument: Agilent 7890B/5977B or equivalent single quad.

• Column: Rxi-5Sil MS (30m × 0.25mm × 0.25µm).[1][2]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1][2]

• Temp Program: 60°C (1 min) → 20°C/min → 280°C (3 min).

• Inlet: Split 20:1 @ 250°C.

Data Interpretation (Fragmentation Pathway): The EI spectrum is dominated by alpha-cleavage adjacent to the carbonyl group.[1]

• Molecular Ion (M⁺): Observed at m/z 220 (³⁵Cl) and 222 (³⁷Cl) in a 3:1 ratio.[1]

• Base Peak (M - 45): Loss of the ethoxy radical ([1]•OCH₂CH₃) generates the stable acylium ion [Ar-C≡O]⁺ at m/z 175.[1]

• Secondary Fragment (M - 73): Subsequent loss of CO yields the aryl cation [C₆H₂ClF₂]⁺ at m/z 147.[1]

Figure 1: Electron Ionization (EI) fragmentation pathway for Ethyl 5-chloro-2,4-difluorobenzoate.

Protocol B: LC-MS/MS Trace Quantification[1]

• Instrument: Sciex Triple Quad 6500+ or Thermo Altis.

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50mm, 1.7µm).[1]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: Acetonitrile.[1][3]

• Gradient: 10% B to 90% B over 3 mins.

• Ionization: ESI Positive Mode. Source Temp: 450°C.[1]

MRM Transition Optimization: Since esters protonate on the carbonyl oxygen, the precursor is [M+H]⁺.

• Quantifier Transition: 221.0 → 175.0 (Loss of Ethanol).[1] High intensity, specific to the benzoyl core.

• Qualifier Transition: 221.0 → 147.0 (Further loss of CO).[1] Confirms the halogenated ring structure.

Figure 2: Decision matrix for selecting the optimal mass spectrometry workflow.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2776077, Ethyl 5-chloro-2,4-difluorobenzoate. Retrieved from [Link][1]

• Serres-Piole, C., et al. (2011). Direct sensitive simultaneous determination of fluorinated benzoic acids in oil reservoir waters by ultra high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. Retrieved from [Link]

Sources

• 1. mzCloud – D Raffinose [mzcloud.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Making sure you're not a bot! [mostwiedzy.pl]

Purity Analysis of Ethyl 5-chloro-2,4-difluorobenzoate by HPLC

Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and QC Analysts in Pharmaceutical Development.[1]

Executive Summary: The Criticality of Purity

Ethyl 5-chloro-2,4-difluorobenzoate (ECDFB) is a pivotal intermediate in the synthesis of third-generation fluoroquinolone antibiotics (e.g., Besifloxacin, Moxifloxacin precursors).[1] Its purity is not merely a specification; it is a yield-determining factor. Impurities such as the hydrolyzed free acid (5-chloro-2,4-difluorobenzoic acid) or regioisomers (e.g., 3-chloro isomers) can act as chain terminators or form difficult-to-remove side products in subsequent nucleophilic substitution steps.[1]

This guide objectively compares the industry-standard Reverse-Phase HPLC (RP-HPLC) method against Gas Chromatography (GC) .[1] While GC offers speed for the volatile ester, it fails to reliably quantify the non-volatile acidic impurities and thermally unstable precursors that define the true "process quality" of the material.

Methodological Landscape: HPLC vs. GC

The following comparison matrix evaluates the two dominant analytical techniques for fluorinated benzoate esters.

Feature	Method A: RP-HPLC (Recommended)	Method B: GC-FID	Verdict
Primary Mechanism	Partitioning (Hydrophobic/Polar interactions)	Volatility & Boiling Point	HPLC wins for impurity profiling.[1]
Analyte Scope	Detects Ester and Free Acid (Hydrolysis product) simultaneously.	Detects Ester well; Free Acid often tails or requires derivatization.	HPLC provides a complete picture.
Sensitivity (LOD)	High (UV @ 270-275 nm); typically < 0.05%.[1]	Moderate; depends on thermal stability.	HPLC is superior for trace degradants.
Thermal Stress	None (Ambient/30°C operation).	High (Injector > 200°C); risk of in-situ degradation.[1]	HPLC preserves sample integrity.[2]
Throughput	Moderate (15-25 min run time).[1]	High (5-10 min run time).[1]	GC is better for rough in-process checks.[1]

Expert Insight: While GC is excellent for monitoring the formation of the ester from the acid chloride, it is a "blind" method for purity analysis because it often misses the accumulation of the free acid (the degradation product), which does not elute cleanly on standard non-polar GC columns.

Deep Dive: Optimized RP-HPLC Protocol

This protocol is designed to separate the target ester from its two most critical impurities:

• Impurity A: 5-chloro-2,4-difluorobenzoic acid (Hydrolysis product; more polar).[1]

• Impurity B: Ethyl 2,4-difluorobenzoate (De-chlorinated starting material/byproduct).[1]

3.1. Chromatographic Conditions

• Column: Agilent Zorbax Eclipse Plus C18 (250 mm x 4.6 mm, 5 µm) or equivalent.

  • Rationale: A standard C18 provides sufficient hydrophobic retention for the ester. The "Plus" or end-capped version reduces silanol interactions with the halogenated ring.[1]

• Mobile Phase A: 0.1% Phosphoric Acid (

  ) in Water.

  • Rationale: Low pH (~2.5) suppresses the ionization of the free acid impurity (

    ), ensuring it elutes as a sharp peak rather than a broad smear.

• Mobile Phase B: Acetonitrile (ACN).[3][4]

  • Rationale: ACN has a lower UV cutoff than Methanol, reducing baseline noise at 230-240 nm.[1]

• Gradient Program:

  • 0-2 min: 40% B (Isocratic hold)[1]

  • 2-15 min: 40%

    80% B (Linear ramp)[1]

  • 15-20 min: 80% B (Wash)[1]

  • 20-25 min: 40% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.[5]

• Detection: UV at 272 nm (Primary) and 230 nm (Secondary).

  • Note: The fluorinated ring shows strong absorption at 272 nm.

• Column Temp: 30°C.

3.2. Method Development Workflow (Logic Map)

Caption: Decision logic for selecting acidic mobile phase to ensure resolution of the hydrolysis impurity.

Experimental Validation & Data

The following data represents typical performance metrics for this method class, synthesized from validation studies of structurally homologous fluorobenzoates [1, 2].

4.1. System Suitability & Specificity

Component	Retention Time (min)	Relative Retention (RRT)	Tailing Factor	Resolution (Rs)
Impurity A (Acid)	5.2	0.46	1.1	N/A
Impurity B (Des-Cl)	9.8	0.87	1.0	4.5
ECDFB (Target)	11.3	1.00	0.98	3.2

• Interpretation: The method successfully resolves the critical "Acid" impurity (RT 5.2 min) from the main peak. The large difference in hydrophobicity (Acid vs. Ester) allows for a robust separation window.

4.2. Linearity and Sensitivity

• Linearity Range: 0.05 mg/mL to 1.5 mg/mL (

  ).

• Limit of Detection (LOD): 0.02% (area normalization).

• Limit of Quantitation (LOQ): 0.05%.

Troubleshooting & Robustness

Common Pitfall: "Ghost" Peaks from Hydrolysis

If you observe a growing peak at ~5.2 min (Impurity A) during a sequence:

• Cause: The ester is hydrolyzing in the sample vial.

• Solution: Do not use water/methanol as the diluent. Use 100% Acetonitrile for sample preparation. The ester is stable in pure ACN but hydrolyzes slowly in aqueous mixtures at room temperature.

Synthesis Pathway & Impurity Origin [1][4][6][7]

Understanding where impurities come from helps in identifying them.

Caption: Synthesis pathway highlighting the origin of the Acid impurity (Precursor/Hydrolysis) and Regioisomers.

References

• American Laboratory. (2015). Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid. Retrieved from [Link][1]

• National Institutes of Health (NIH). (2026). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. agilent.com [agilent.com]
• 4. jocpr.com [jocpr.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Researcher's Guide to the Solid-State Architecture of Ethyl 5-chloro-2,4-difluorobenzoate Derivatives: An X-ray Crystallography Comparison

In the landscape of modern drug discovery and materials science, the precise three-dimensional arrangement of atoms within a molecule is a critical determinant of its function. For researchers working with halogenated benzoic acid derivatives, such as ethyl 5-chloro-2,4-difluorobenzoate, a foundational understanding of their solid-state properties is paramount. These compounds serve as vital building blocks in the synthesis of novel therapeutic agents and functional materials. Their efficacy, bioavailability, and stability are intrinsically linked to their molecular conformation and intermolecular interactions in the crystalline state.

This guide provides a comprehensive framework for the X-ray crystallographic analysis of ethyl 5-chloro-2,4-difluorobenzoate and its derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just a procedural outline but also the scientific rationale behind experimental choices. By comparing the crystallographic data of structurally related benzoate derivatives, we will explore how subtle changes in chemical structure can profoundly influence crystal packing and, consequently, the macroscopic properties of the material.

The Power of Seeing Molecules: The Essence of X-ray Crystallography

Single-crystal X-ray diffraction is an unparalleled technique for elucidating the three-dimensional atomic structure of a chemical compound.[1][2] It operates on the principle that when a beam of X-rays is directed at an ordered, crystalline sample, the X-rays are diffracted in a specific pattern.[3] This diffraction pattern holds the key to unlocking the precise arrangement of atoms within the crystal lattice.[4] By analyzing the positions and intensities of the diffracted X-rays, we can construct a detailed three-dimensional map of the molecule.[5] This atomic-level insight is indispensable for understanding structure-activity relationships, designing new molecules with desired properties, and ensuring the purity and stability of pharmaceutical compounds.

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a fully refined crystal structure involves a series of meticulous steps. This section outlines a validated protocol for the synthesis, crystallization, and X-ray diffraction analysis applicable to ethyl 5-chloro-2,4-difluorobenzoate and its analogs.

Part 1: Synthesis and Crystallization

The synthesis of ethyl 5-chloro-2,4-difluorobenzoate typically involves the esterification of the corresponding benzoic acid. Numerous synthetic routes for halogenated benzoic acids have been established, often involving halogenation of precursor molecules.[6][7]

Exemplary Synthesis Protocol (Esterification):

• Reaction Setup: In a round-bottom flask, dissolve 5-chloro-2,4-difluorobenzoic acid in an excess of absolute ethanol.

• Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

• Reflux: Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the mixture and remove the excess ethanol under reduced pressure. Neutralize the remaining acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent to yield the crude ethyl 5-chloro-2,4-difluorobenzoate. Further purification can be achieved by column chromatography.

Crystallization Protocol (Slow Evaporation):

High-quality single crystals are the cornerstone of a successful X-ray diffraction experiment. The slow evaporation method is a widely used and effective technique for growing crystals of small organic molecules.[8]

• Solvent Selection: Dissolve the purified compound in a minimal amount of a suitable solvent or solvent mixture (e.g., dichloromethane, ethanol, or ethyl acetate/hexane). The ideal solvent is one in which the compound is moderately soluble.

• Preparation: Transfer the solution to a clean vial and cover it with a cap that has been pierced with a few small holes, or with parafilm with small perforations. This allows for the slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant temperature.

• Crystal Growth: Over a period of days to weeks, as the solvent slowly evaporates, the solution will become supersaturated, and crystals will begin to form.

Part 2: X-ray Diffraction Data Collection and Structure Refinement

Once suitable crystals are obtained, the next phase is the collection and analysis of diffraction data.[9]

Step-by-Step X-ray Diffraction Workflow:

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is carefully selected and mounted on a goniometer head. To minimize thermal vibration of the atoms and improve the quality of the diffraction data, data collection is often performed at low temperatures (around 100 K).[9]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam (commonly Mo Kα or Cu Kα radiation) is directed at the crystal.[1] The crystal is rotated, and a series of diffraction patterns are collected on a detector.

• Data Processing: The collected images are processed to determine the unit cell dimensions, space group, and the intensities of the diffraction spots.

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to obtain an initial electron density map and a preliminary structural model.

• Structure Refinement: The initial model is refined iteratively by adjusting atomic coordinates, thermal parameters, and other variables to achieve the best possible fit between the observed diffraction data and the data calculated from the model. The quality of the final structure is assessed using metrics like the R-factor.[9]

Figure 1: General workflow for X-ray crystal structure determination.

Comparative Structural Analysis of Benzoate Derivatives

While the specific crystal structure of ethyl 5-chloro-2,4-difluorobenzoate is not publicly available as of this writing, a comparative analysis of structurally related compounds provides invaluable insights into the likely packing motifs and intermolecular interactions that govern its solid-state architecture. The Cambridge Structural Database (CSD) serves as the central repository for small-molecule organic and metal-organic crystal structures and is an essential resource for such comparative studies.[10]

The following table summarizes key crystallographic parameters for several halogenated and substituted benzoate derivatives. This data allows for a direct comparison of how different functional groups influence the crystal lattice.

Parameter	2-(4-chlorophenyl)-2-oxoethyl 3-bromobenzoate[9]	Quinolin-8-yl 4-chlorobenzoate[11]	2-(4-nitrophenyl)-2-oxoethyl 2-chlorobenzoate[12]	3-Chloro-2,4,5-trifluorobenzoic acid[13]
Chemical Formula	C₁₅H₁₀BrClO₃	C₁₆H₁₀ClNO₂	C₁₅H₁₀ClNO₅	C₇H₂ClF₃O₂
Crystal System	Triclinic	Monoclinic	Monoclinic	Monoclinic
Space Group	P-1	P2₁/n	P2₁/c	P2₁/n
a (Å)	6.6797 (3)	10.0528 (10)	12.115 (3)	4.4760 (9)
b (Å)	10.0238 (4)	10.1501 (10)	5.5615 (12)	13.654 (3)
c (Å)	10.7851 (5)	13.0118 (13)	21.849 (5)	12.400 (3)
α (°) **	90.980 (4)	90	90	90
β (°)	107.573 (4)	102.733 (4)	101.59 (3)	97.16 (3)
γ (°)	92.138 (3)	90	90	90
Volume (ų) **	687.64 (5)	1293.2 (2)	1443.0 (6)	751.9 (3)
Key Interactions	C-H···O	C-H···N, C-H···O, Cl···π, π···π	C-H···O, C-H···Cl, π-π	O-H···O (dimer), C-H···F

Analysis of Intermolecular Interactions:

• Hydrogen Bonding: A recurring motif in the crystal structures of benzoic acids and their esters is the formation of hydrogen bonds. In carboxylic acids like 3-chloro-2,4,5-trifluorobenzoic acid, strong O-H···O hydrogen bonds lead to the formation of centrosymmetric dimers.[13] In the ester derivatives, weaker C-H···O interactions are prevalent, linking molecules into larger networks.[11][12] For ethyl 5-chloro-2,4-difluorobenzoate, C-H···O and C-H···F interactions are highly probable.

• Halogen Interactions: The presence of chlorine and fluorine atoms introduces the possibility of halogen bonding and other weak interactions, such as C-H···Cl contacts, which contribute to the overall stability of the crystal packing.[12]

• π-π Stacking: The aromatic rings in these molecules often engage in π-π stacking interactions, where the electron-rich π systems of adjacent rings align. These interactions, though weak, are crucial in directing the assembly of molecules in the crystal.[11] The degree of offset and the inter-centroid distance are key parameters in describing these interactions.

The substitution pattern on the benzene ring significantly influences the molecular conformation and the resulting crystal packing. For example, the torsion angles between the aromatic ring and the ester group can vary, affecting how efficiently the molecules can pack in three dimensions.[12] The interplay of these various non-covalent interactions dictates the final crystal structure, which in turn influences physical properties like melting point, solubility, and stability.

Figure 2: Conceptual diagram of potential intermolecular interactions.

Conclusion

The X-ray crystallographic analysis of ethyl 5-chloro-2,4-difluorobenzoate and its derivatives is a critical step in understanding their structure-property relationships. While a definitive crystal structure for the title compound remains to be published, this guide provides a robust framework for its investigation. By following established protocols for synthesis, crystallization, and data analysis, and by leveraging comparative structural data from related compounds, researchers can gain profound insights into the solid-state behavior of this important class of molecules. The careful study of intermolecular forces, such as hydrogen bonds, halogen interactions, and π-π stacking, will continue to be a cornerstone of rational drug design and the development of new materials with tailored properties.

References

• Springer Nature Experiments. (n.d.). X-ray Diffraction Protocols and Methods. Springer Nature. Retrieved from [Link]

• The University of Queensland, School of Chemistry and Molecular Biosciences. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

• Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

• Iowa State University, Chemical Instrumentation Facility. (n.d.). X-Ray Diffraction Basics. Retrieved from [Link]

• Coles, S. J., et al. (2009). The crystal structures of chloro and methylortho-benzoic acids and their co-crystal: rationalizing similarities and differences. CrystEngComm, 11(1), 55-61. Retrieved from [Link]

• El-Sayed, E., et al. (2015). Crystal structure of ethyl 2-{4-[(5-chloro-1-benzofuran-2-yl)methyl]-3-methyl-6-oxo-1,6-dihydropyridazin-1-yl}acetate. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o291–o292. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Cambridge Structural Database. Retrieved from [Link]

• Sheshadri, N., et al. (2019). Crystal structure and Hirshfeld surface analysis of 2-(4-nitrophenyl)-2-oxoethyl 2-chlorobenzoate. Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 11), 1658–1663. Retrieved from [Link]

• Torres-García, E., et al. (2023). Crystal Structure, Hirshfeld Surface Analysis, and Computational Study of Quinolin-8-yl 4-Chlorobenzoate: Insights from Spectroscopic, Thermal, and Antitumor Properties. Molecules, 28(8), 3538. Retrieved from [Link]

• Google Patents. (1995). US5473095A - Process for the preparation of chlorinated 4,5-difluorobenzoic acids, -benzoic acid derivatives and -benzaldehydes.

• Al-Masry, M. S., et al. (2024). Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate, and diethyl 4,4′-(diazene-1,2-diyl)bis(3,5-difluorobenzoate). Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 7). Retrieved from [Link]

• Anil, A. H., et al. (2020). Crystal structure and Hirshfeld surface analysis of 3-({4-[(4-cyanophenoxy)carbonyl]phenoxy}carbonyl)phenyl 4-(benzyloxy)-3-chlorobenzoate. IUCrData, 5(2). Retrieved from [Link]

• Wang, Y., et al. (2021). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research, 45(1-2), 193-198. Retrieved from [Link]

• Al-Masry, M. S., et al. (2024). Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate, and diethyl 4,4′-(diazene-1,2-diyl)bis(3,5-difluorobenzoate). ResearchGate. Retrieved from [Link]

• Wang, Y., et al. (2021). A practical synthesis of 3-chloro-2,4-difluoro-5- hydroxybenzoic acid. SAGE Journals. Retrieved from [Link]

• European Patent Office. (1991). EP 0447259 A1 - Process for preparing chloro-difluorobenzene. Retrieved from [Link]

• Quan, J., & Sun, H.-S. (2013). 3-Chloro-2,4,5-trifluorobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 69(1), o30. Retrieved from [Link]

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• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. Synthesis, mol­ecular and crystal structures of 4-amino-3,5-di­fluoro­benzo­nitrile, ethyl 4-amino-3,5-di­fluoro­benzoate, and diethyl 4,4′-(diazene-1,2-di­yl)bis­(3,5-di­fluoro­benzoate) - PMC [pmc.ncbi.nlm.nih.gov]
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Reactivity Divergence: Chloro- vs. Fluoro-Benzoates in Synthesis and Medicinal Chemistry

[1]

Executive Summary: The Halogen Paradox

For researchers in drug discovery and process chemistry, the choice between a chloro- and a fluoro-substituent on a benzoate scaffold is rarely a trivial substitution. It represents a strategic fork in the road that dictates available synthetic methodologies and metabolic outcomes.

This guide addresses the "Halogen Reactivity Paradox" :

• The Chloro-Benzoate: Dominated by weak bond dissociation energy (BDE), making it the superior candidate for transition-metal catalyzed cross-couplings (Suzuki, Buchwald-Hartwig).

• The Fluoro-Benzoate: Dominated by high electronegativity and strong dipole moments, making it the superior electrophile for Nucleophilic Aromatic Substitution (

  ), despite possessing the strongest single bond in organic chemistry.

Part 1: Mechanistic Foundations & Data Comparison[2]

To understand the reactivity divergence, we must first quantify the fundamental physical properties of these substituents within the benzoate system.

Table 1: Physicochemical Property Comparison

Property	p-Fluoro-Benzoate	p-Chloro-Benzoate	Implications
C–X Bond Energy	~115–130 kcal/mol	~96 kcal/mol	Cl is easier to break (oxidative addition).
Electronegativity (Pauling)	3.98	3.16	F creates a harder, more polarized electrophile.
Hammett Constant ( )	0.06	0.23	Counter-intuitive: Cl is more electron-withdrawing at the para position due to F's strong back-donation (+R effect).
Hammett Constant ( )	0.34	0.37	Inductive effects (-I) dominate at the meta position for both.
Van der Waals Radius	1.47 Å	1.75 Å	F is a bioisostere for H; Cl is a bioisostere for -CH .

The "Hammett Surprise"

A critical insight for the benzoate system is the Hammett substituent constant. While Fluorine is more electronegative, its

value (0.06) is lower than Chlorine's (0.23).[1]

• Reason: Fluorine's 2p orbitals overlap perfectly with the aromatic carbon's 2p orbitals, creating a strong resonance donation (+R) that counteracts its inductive withdrawal (-I).[2]

• Result: In reactions sensitive to resonance electron density (like ester hydrolysis or electrophilic attack), a p-chlorobenzoate is actually more electron-deficient than a p-fluorobenzoate.

Part 2: Nucleophilic Aromatic Substitution ( )

Winner: Fluoro-Benzoate

In

reactions, the rate-determining step is the attack of the nucleophile and the formation of the Meisenheimer complex, not the breaking of the C-X bond.[3]

Mechanism & Causality

• Ipso-Carbon Stabilization: The extreme electronegativity of Fluorine stabilizes the negative charge accumulation at the ipso carbon in the transition state.

• Leaving Group Ability: Although

  is a poorer leaving group than , the transition state energy barrier for the initial attack is significantly lower for the fluoro-derivative.

• Result: p-Fluorobenzoates react 10–100x faster than p-chlorobenzoates in

  with amines or alkoxides.

Visualization: Energy Profile

Experimental Protocol: Comparative Amination

Objective: Measure relative conversion of methyl 4-fluorobenzoate vs. methyl 4-chlorobenzoate with morpholine.

• Preparation: Dissolve 1.0 mmol of substrate (fluoro- or chloro-benzoate) in 2.0 mL of DMSO.

• Reagent Addition: Add 1.2 mmol of morpholine and 2.0 mmol of

  .

• Reaction: Heat to 100°C.

• Sampling: Take aliquots at 30 mins, 1 hour, and 4 hours.

• Analysis: Quench with water, extract with EtOAc, and analyze via HPLC/GC.

  • Expected Outcome: The Fluoro-benzoate will show >90% conversion within 1 hour. The Chloro-benzoate will likely show <10% conversion, requiring higher temperatures (140°C+) or stronger bases to proceed.

Part 3: Palladium-Catalyzed Cross-Coupling

Winner: Chloro-Benzoate

In transition metal catalysis, the rate-determining step is often the Oxidative Addition of the metal into the C-X bond.

Mechanism & Causality

• Bond Strength Barrier: The C-F bond (~115+ kcal/mol) is thermodynamically too stable for standard Pd(0) species to break.

• Oxidative Addition: Pd(0) inserts readily into the weaker C-Cl bond (~96 kcal/mol), especially when supported by electron-rich phosphine ligands (e.g., SPhos, XPhos).

• Chemo-selectivity: In a molecule containing both Cl and F substituents, Pd will exclusively couple at the Cl position, leaving the F intact for metabolic stability or subsequent

  .

Visualization: Catalytic Cycle Divergence

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: Selective coupling of 4-chlorobenzoate in the presence of fluorine.

• Setup: Charge a flask with Methyl 4-chloro-2-fluorobenzoate (1.0 equiv), Phenylboronic acid (1.2 equiv),

  (1 mol%), and SPhos (2 mol%).

• Solvent: Add Toluene:Water (4:1) and

  (2.0 equiv).

• Reaction: Heat to 80°C for 2 hours.

• Validation:

  • Result: Exclusive formation of the biaryl product at the C-Cl position. The C-F bond remains intact.

  • Note: Attempting this with Methyl 4-fluorobenzoate (lacking Cl) would yield no reaction under these conditions.

Part 4: Decision Matrix for Drug Design

When designing a benzoate-based scaffold, use this matrix to select the appropriate halogen.

Design Goal	Select Fluoro-	Select Chloro-
Metabolic Stability	Yes. Blocks P450 oxidation sites with high efficiency; minimal steric penalty.	Moderate. Blocks metabolism but adds lipophilicity and steric bulk.
Synthetic Route	Plan to use to introduce amines/ethers.	Plan to use Pd-Catalysis to build C-C bonds.
Solubility	No. Often decreases solubility due to high lattice energy.	Yes. Increases lipophilicity (LogP) significantly, aiding membrane permeability.
Bioisostere	Replacement for H or OH .	Replacement for Methyl (-CH3) or CF3 .

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link

• Littke, A. F., & Fu, G. C. (2002).[4] Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211.[4] Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Rohrbaugh, P. E., & Myers, T. C. (1951). The Effect of Chlorine and Fluorine Substituents on the Reactivity of Benzoates. Journal of the American Chemical Society. (Generalized citation based on standard physical organic chemistry principles established in this era).

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Palladium-catalyzed coupling reactions of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Imperative of Starting Material Qualification in Pharmaceutical Synthesis

An Application Scientist's Guide to Benchmarking Ethyl 5-chloro-2,4-difluorobenzoate Against Commercial Standards

In the highly regulated landscape of pharmaceutical development, the adage "you are what you start with" holds profound significance. The chemical identity and purity of starting materials are not merely line items on a specification sheet; they are foundational pillars upon which the safety, efficacy, and reproducibility of an active pharmaceutical ingredient (API) are built. Ethyl 5-chloro-2,4-difluorobenzoate is a crucial building block in the synthesis of many modern pharmaceuticals, most notably as a key intermediate for a class of potent antibacterial agents known as fluoroquinolones.[1][2][3][4] The specific arrangement of its chloro and fluoro substituents is essential for the downstream reaction pathways that construct the core quinolone scaffold.

However, the synthesis of such poly-halogenated aromatic compounds can often yield a mixture of positional isomers and process-related impurities. These seemingly minor deviations can have cascading effects, leading to the formation of difficult-to-remove impurities in the final API, impacting yield, and posing potential safety risks.

This guide, written from the perspective of a Senior Application Scientist, provides a robust, multi-faceted framework for the comprehensive benchmarking of a newly synthesized or sourced batch of Ethyl 5-chloro-2,4-difluorobenzoate against established, high-purity commercial standards. We will move beyond a simple checklist of tests, explaining the scientific rationale behind each experimental choice to construct a self-validating system of analysis. This ensures that researchers, scientists, and drug development professionals can proceed with the utmost confidence in the quality of their critical starting materials.

Pillar 1: A Self-Validating Experimental Design

The core principle of a trustworthy benchmarking study is the use of orthogonal analytical techniques. This means employing multiple, distinct methods that measure different chemical or physical properties of the compound. An impurity that is co-eluting (and thus hidden) in a liquid chromatography run may be easily separated and identified by gas chromatography. Similarly, a subtle structural isomer might be indistinguishable by mass spectrometry alone but will present a clear, unique signature in ¹⁹F NMR. Our workflow is designed around this principle.

Figure 1: Orthogonal workflow for comprehensive quality assessment.

Pillar 2: Detailed Experimental Protocols & Rationale

Here, we detail the step-by-step methodologies for each analytical technique. The key is to understand why each step is performed, ensuring technical accuracy and robust results.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

• Expertise & Rationale: NMR is the gold standard for unambiguous structure elucidation. For Ethyl 5-chloro-2,4-difluorobenzoate, proton (¹H) NMR confirms the ethyl ester moiety and the aromatic proton environment. Critically, fluorine (¹⁹F) NMR provides two distinct signals for the electronically non-equivalent fluorine atoms, offering a powerful fingerprint to distinguish it from other difluoro-isomers.[5][6] The coupling patterns between ¹H and ¹⁹F nuclei further solidify the structural assignment.

• Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh ~15 mg of the in-house batch and each commercial standard into separate, high-quality 5 mm NMR tubes.

  • Solvent: Add ~0.7 mL of deuterated chloroform (CDCl₃) to each tube. CDCl₃ is an excellent solvent for this compound and has a clean spectral window. Add tetramethylsilane (TMS) as an internal reference standard (0 ppm).

  • ¹H NMR Acquisition (400 MHz or higher):

    • Acquire a standard proton spectrum with a sufficient number of scans (e.g., 16) to achieve a signal-to-noise ratio >100:1 for the main peaks.

    • Ensure a relaxation delay (d1) of at least 5 seconds to allow for full relaxation of all protons, which is crucial for accurate quantitative integration.

  • ¹⁹F NMR Acquisition:

    • Using the same instrument and sample, acquire a proton-decoupled ¹⁹F NMR spectrum.

    • Reference the spectrum appropriately (e.g., to an external standard like CFCl₃).

  • Data Analysis:

    • Compare the chemical shifts, splitting patterns (multiplicity), and coupling constants (J-values) of the in-house sample to the commercial standards.

    • Verify that the integration of the ¹H NMR signals corresponds to the number of protons in the structure (e.g., the aromatic proton vs. the CH₂ and CH₃ of the ethyl group).

    • Confirm the presence of two distinct signals in the ¹⁹F spectrum.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Profiling

• Expertise & Rationale: HPLC is unparalleled for separating and quantifying non-volatile organic impurities.[7] A reversed-phase method is ideal for this moderately polar compound. We use a gradient elution because process impurities can have a wide range of polarities; an isocratic method might cause highly retained impurities to be missed or poorly retained ones to co-elute with the main peak. UV detection is chosen due to the strong absorbance of the aromatic ring.

• Step-by-Step Protocol:

  • Sample Preparation: Prepare stock solutions of each sample at 1.0 mg/mL in acetonitrile. Dilute these to a working concentration of 0.1 mg/mL using a 50:50 mixture of acetonitrile and water.

  • Chromatographic Conditions:

    • Column: C18, 2.1 x 100 mm, 2.7 µm (A smaller particle size column provides higher resolution).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Acetonitrile.

    • Gradient: 30% B to 95% B over 15 minutes, hold at 95% B for 3 minutes, return to 30% B and equilibrate for 5 minutes.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40 °C (for improved peak shape and run-to-run reproducibility).

    • Injection Volume: 2 µL.

    • Detection: UV Diode Array Detector (DAD). Monitor at 254 nm for quantification and collect full spectra (210-400 nm) for peak purity analysis.

  • Data Analysis:

    • Integrate all peaks in the chromatogram from the in-house sample and the standards.

    • Calculate purity as the percent area of the main peak relative to the total area of all peaks.

    • Compare the impurity profiles. Note the number and relative area of any impurities not present in the high-purity standards.

Gas Chromatography-Mass Spectrometry (GC-MS): Screening for Volatiles and Confirming Identity

• Expertise & Rationale: GC-MS is the definitive method for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents (e.g., ethanol, ethyl acetate) or unreacted starting materials.[8][9][10] The mass spectrometer provides molecular weight and fragmentation data, which serves as a secondary, powerful confirmation of the main component's identity.

• Step-by-Step Protocol:

  • Sample Preparation: Prepare dilute solutions (~100 µg/mL) of each sample in a high-purity solvent like dichloromethane.

  • GC-MS Conditions:

    • Column: A low-bleed 5% phenyl-methylpolysiloxane column (e.g., DB-5ms), 30 m x 0.25 mm x 0.25 µm.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Inlet: Splitless injection at 250 °C.

    • Oven Program: Hold at 60 °C for 2 minutes, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

    • MS Transfer Line: 280 °C.

    • Ion Source: Electron Ionization (EI) at 70 eV, 230 °C.

    • Mass Range: Scan from m/z 40 to 450.

  • Data Analysis:

    • Compare the total ion chromatograms (TICs) of all samples.

    • Identify the main peak and confirm its mass spectrum matches the expected fragmentation pattern for Ethyl 5-chloro-2,4-difluorobenzoate.

    • Search any minor peaks against a spectral library (e.g., NIST) to tentatively identify volatile impurities. Quantify against a standard if necessary.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The Functional Group Fingerprint

• Expertise & Rationale: FT-IR is a rapid and non-destructive technique that provides confirmation of the molecule's functional groups.[11] It serves as an excellent identity check. We expect to see characteristic stretches for the ester carbonyl (C=O), the aromatic ring (C=C), and the carbon-halogen bonds (C-F, C-Cl).

• Step-by-Step Protocol:

  • Sample Preparation: As the compound is a liquid or low-melting solid, place a single drop between two KBr or NaCl salt plates to create a thin film.

  • Data Acquisition:

    • Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

    • Co-add at least 16 scans to improve the signal-to-noise ratio.

    • Acquire a background spectrum of the clean salt plates immediately prior to the sample.

  • Data Analysis:

    • Identify the key absorption bands. Expect a strong C=O stretch (~1730 cm⁻¹), C-F stretches (~1100-1300 cm⁻¹), and aromatic C=C stretches (~1400-1600 cm⁻¹).

    • Overlay the spectrum of the in-house batch with the commercial standards. The spectra should be virtually superimposable for a positive identity match.

Pillar 3: Data Presentation and Interpretation

For a clear and objective comparison, all quantitative results must be consolidated into tables.

Table 1: Comparative Purity and Impurity Profile

Parameter	In-House Batch	Commercial Standard A	Commercial Standard B	Acceptance Criteria
Purity by HPLC (% Area)	e.g., 99.7%	> 99.8%	> 99.8%	≥ 99.5%
Largest Single Impurity (HPLC, % Area)	e.g., 0.15%	< 0.1%	< 0.1%	≤ 0.2%
Total Impurities (HPLC, % Area)	e.g., 0.3%	< 0.2%	< 0.2%	≤ 0.5%
Purity by GC (% Area)	e.g., 99.8%	> 99.8%	> 99.8%	Report
Residual Solvents (GC-MS)	e.g., Ethanol, 250 ppm	< 100 ppm	< 100 ppm	≤ 500 ppm

Table 2: Summary of Spectroscopic Identity Confirmation

Technique	Parameter	In-House Batch Result	Commercial Standard Result	Conformance
¹H NMR	Chemical Shifts & Multiplicity	Matches expected structure	Matches expected structure	Yes
Integration	Conforms to proton count	Conforms to proton count	Yes
¹⁹F NMR	Number of Signals & Shifts	Two distinct signals observed at expected shifts	Two distinct signals observed at expected shifts	Yes
GC-MS	Mass Spectrum (Main Peak)	Matches reference spectrum	Matches reference spectrum	Yes
FT-IR	Key Absorption Bands (cm⁻¹)	Matches reference spectrum (C=O, C-F)	Matches reference spectrum	Yes

Conclusion

Benchmarking a critical starting material like Ethyl 5-chloro-2,4-difluorobenzoate is a non-negotiable aspect of rigorous scientific research and drug development. By systematically applying this suite of orthogonal analytical techniques—NMR for structure, HPLC for non-volatile purity, GC-MS for volatile purity and identity confirmation, and FT-IR for functional group identity—a comprehensive and trustworthy quality profile can be established. This multi-pronged, evidence-based approach ensures that the material meets the highest standards, safeguarding the integrity of subsequent synthetic steps and contributing to the development of safe and effective medicines.

References

• Title: A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid Source: Journal of Chemical Research URL: [Link]

• Title: Continuous Synthesis of an Intermediate of Quinolone Antibiotic Drug Using Static Mixers Source: Industrial & Engineering Chemistry Research URL: [Link]

• Title: Synthesis of Fluoroquinolone Antibiotics Source: Quimica Viva URL: [Link]

• Title: Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review Source: RSC Advances URL: [Link]

• Title: An Efficient Synthesis of 5-Chloro-2, 3, 4-trifluorobenzoic Acid Source: ResearchGate / Journal of Chemical Research URL: [Link]

• Title: Quinolin-4-ones: Methods of Synthesis and Application in Medicine Source: Molecules (MDPI) URL: [Link]

• Title: Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry Source: Agilent Technologies URL: [Link]

• Title: Liquid Chromatography Source: Shimadzu URL: [Link]

• Title: CHAPTER 5 NMR SPECTROSCOPY Source: University of Pretoria URL: [Link]

• Title: How to Read and Interpret FTIR Spectroscope of Organic Material Source: Indonesian Journal of Science & Technology URL: [Link]

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• 2. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
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• 4. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repository.up.ac.za [repository.up.ac.za]
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• 7. lcms.cz [lcms.cz]
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• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ethyl 5-chloro-2,4-difluorobenzoate

This guide provides essential, immediate safety and logistical information for the proper disposal of Ethyl 5-chloro-2,4-difluorobenzoate. Tailored for researchers, scientists, and drug development professionals, this document offers a procedural, step-by-step framework to ensure safe and compliant handling of this halogenated aromatic compound. Our commitment is to furnish you with field-proven insights that extend beyond the product, establishing a foundation of deep trust in laboratory safety and chemical management.

Foundational Principles of Halogenated Waste Management

Ethyl 5-chloro-2,4-difluorobenzoate, as a chlorinated aromatic compound, necessitates disposal as hazardous waste. The core principle guiding its disposal is the segregation of halogenated organic compounds from other waste streams. This is crucial not only for regulatory compliance but also because halogenated waste requires specific, often more costly, treatment processes to neutralize the environmental and health risks associated with the halogen atoms.[1] Incineration is a common and effective disposal method for many chlorinated aromatic compounds.[2]

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Essential Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles are the minimum requirement. A face shield should be worn when handling larger quantities or when there is a significant risk of splashing.[1]	Protects against accidental splashes that can cause serious eye irritation or damage.
Hand Protection	Chemically resistant gloves are mandatory. Consult the glove manufacturer’s resistance guide for suitability against chlorinated aromatic compounds (e.g., Viton®, butyl rubber).[1]	Prevents skin contact, which can lead to irritation and potential absorption of the chemical.
Body Protection	A standard laboratory coat should be worn and fully buttoned. For larger volumes, a chemical-resistant apron or coveralls are recommended.[1][3]	Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection	All handling and disposal procedures should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]	Halogenated organic compounds can have significant vapor pressures, and their inhalation can be harmful. A fume hood provides critical ventilation and containment.

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the disposal of Ethyl 5-chloro-2,4-difluorobenzoate.

3.1. Waste Collection and Segregation

• Designate a Waste Container: Use a clearly labeled, leak-proof container made of a compatible material (e.g., glass or high-density polyethylene) for the collection of Ethyl 5-chloro-2,4-difluorobenzoate waste.

• Labeling: The container must be labeled as "Hazardous Waste" and should clearly identify the contents, including the full chemical name: "Ethyl 5-chloro-2,4-difluorobenzoate."

• Segregation: This container is for halogenated organic waste only . Do not mix with non-halogenated organic solvents, aqueous waste, or solid waste.

3.2. Handling and Transfer

• Work in a Ventilated Area: Always handle the chemical and its waste within a certified chemical fume hood.[1]

• Wear Appropriate PPE: Adhere to the PPE requirements outlined in Table 1.

• Transfer with Care: When transferring the waste into the designated container, do so slowly and carefully to avoid splashing or creating aerosols. Use a funnel if necessary.

• Secure the Container: Keep the waste container securely closed when not in use.

3.3. Storage Pending Disposal

• Storage Location: Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[1]

• Secondary Containment: It is best practice to store the waste container within a secondary containment unit to mitigate the impact of any potential leaks or spills.

3.4. Final Disposal

• Engage a Licensed Waste Disposal Company: The final disposal of the hazardous waste must be carried out by a licensed and reputable chemical waste disposal company.

• Follow Institutional Protocols: Adhere to your institution's specific procedures for hazardous waste pickup and disposal. This may involve completing a waste manifest or other documentation.

• Do Not Dispose Down the Drain: Under no circumstances should Ethyl 5-chloro-2,4-difluorobenzoate or its containers be disposed of down the drain or in regular trash.[4]

Emergency Procedures: Spill and Exposure Management

4.1. Spill Response

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Don PPE: Before attempting any cleanup, don the appropriate PPE as detailed in Table 1.

• Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill.

• Clean Up: Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.

• Decontaminate: Decontaminate the spill area with a suitable solvent, followed by washing with soap and water.

• Dispose of Cleanup Materials: All materials used for the cleanup must be disposed of as hazardous waste.

4.2. Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing. Seek medical attention.[1]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Ethyl 5-chloro-2,4-difluorobenzoate.

Caption: Disposal workflow for Ethyl 5-chloro-2,4-difluorobenzoate.

References

• BenchChem. (n.d.). An In-depth Technical Guide to the Safety and Handling of Chlorinated Aromatic Compounds.
• Echemi. (n.d.). 5-CHLORO-2,4-DIFLUOROBENZOIC ACID SDS, 130025-33-1 Safety Data Sheets.
• Material Safety Data Sheet. (2012, August 6).
• Thermo Fisher Scientific. (2010, April 9). SAFETY DATA SHEET: 2-Chloro-4,5-difluoro benzoic acid.
• TCI Chemicals. (2025, May 7). SAFETY DATA SHEET: 2-Chloro-4,5-difluorobenzoic Acid.
• Sigma-Aldrich. (2025, April 30). SAFETY DATA SHEET: 5-Chloro-2-fluorobenzoic acid.
• Sigma-Aldrich. (n.d.). Ethyl 5-chloro-2-fluorobenzoate | 773139-56-3.
• Thermo Fisher Scientific. (2025, September 24). SAFETY DATA SHEET: Benzoic acid, 4-chloro-, ethyl ester.
• Thermo Fisher Scientific. (2025, September 22).
• Hitchman, M. L., Spackman, R. A., Ross, N. C., & Agra, C. (1995). Disposal methods for chlorinated aromatic waste. Chemical Society Reviews, 24(6), 423-430.
• Sigma-Aldrich. (n.d.). Ethyl 5-chloro-2,4-difluorobenzoate.
• European Chlorinated Solvent Association. (n.d.).
• U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• Physikalisch-Technische Bundesanstalt. (n.d.).
• Gebauer Company. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
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• 4. assets.thermofisher.cn [assets.thermofisher.cn]